FK706

• CAS: 144055-55-0

Core Science & Biosynthesis

The Mechanism of Action of FK706: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

FK706 is a potent, synthetic, and water-soluble small molecule that acts as a competitive and slow-binding inhibitor of human neutrophil elastase (HNE).[1][2] With a high degree of selectivity for neutrophil elastase over other serine proteases, FK706 has demonstrated significant anti-inflammatory properties in preclinical models.[1] This technical guide provides an in-depth overview of the mechanism of action of FK706, including its inhibitory kinetics, selectivity profile, and effects on downstream inflammatory signaling pathways. Detailed experimental methodologies for key assays are provided, and quantitative data are summarized for clarity.

Introduction

Neutrophil elastase is a serine protease stored in the azurophilic granules of neutrophils. Upon inflammation or infection, activated neutrophils release elastase, which plays a crucial role in the degradation of extracellular matrix proteins and bacterial components. However, excessive or unregulated elastase activity is implicated in the pathogenesis of numerous inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, acute respiratory distress syndrome (ARDS), and rheumatoid arthritis.[1] Consequently, the inhibition of neutrophil elastase presents a promising therapeutic strategy for these conditions. FK706 has emerged as a lead compound in this area, exhibiting potent and specific inhibition of human neutrophil elastase.

Biochemical and Pharmacological Properties of FK706

Inhibitory Activity and Kinetics

FK706 demonstrates a competitive and slow-binding inhibition of human neutrophil elastase.[1] Its inhibitory potency has been quantified through various in vitro assays.

Data Presentation: Inhibitory Potency of FK706

Target Enzyme	Substrate/Assay	IC50	Ki	Reference
Human Neutrophil Elastase	Synthetic Substrate	83 nM	4.2 nM	[1][2]
Human Neutrophil Elastase	Bovine Neck Ligament Elastin	230 nM	-	[1]
Mouse Neutrophil Elastase	Synthetic Substrate	22 nM	-	[2][3]
Porcine Pancreatic Elastase	Synthetic Substrate	100 nM	-	[1][2]

Selectivity Profile

A key attribute of a therapeutic elastase inhibitor is its selectivity for neutrophil elastase over other structurally similar serine proteases, which is crucial for minimizing off-target effects. FK706 has been shown to be highly selective.

Data Presentation: Selectivity Profile of FK706

Protease	Substrate/Assay	IC50	Reference
Human Pancreatic α-Chymotrypsin	Synthetic Substrate	> 340 µM	[1]
Human Pancreatic Trypsin	Synthetic Substrate	> 340 µM	[1]
Human Leukocyte Cathepsin G	Synthetic Substrate	> 340 µM	[1]

Mechanism of Action: Beyond Direct Elastase Inhibition

Recent evidence suggests that the anti-inflammatory effects of FK706 may extend beyond the direct inhibition of elastase activity. FK706 has been shown to suppress the activation of the transcription factor NF-κB and, consequently, the expression of downstream inflammatory chemokines.[2]

Signaling Pathway

The proposed mechanism involves the modulation of inflammatory signaling cascades in cells such as human lung fibroblasts.[2]

Caption: Proposed mechanism of action of FK706.

Preclinical In Vivo Efficacy

The therapeutic potential of FK706 has been evaluated in animal models of elastase-induced inflammation.

Data Presentation: In Vivo Efficacy of FK706

Animal Model	Administration Route	Endpoint	ED50 / % Inhibition	Reference
Hamster Lung Hemorrhage	Intratracheal	Reduction of Hemorrhage	2.4 µ g/animal	[1]
Hamster Lung Hemorrhage	Intravenous	Reduction of Hemorrhage	36.5 mg/kg	[1]
Mouse Paw Edema	Subcutaneous	Reduction of Edema	47% inhibition at 100 mg/kg	[1][2]

Experimental Protocols

Neutrophil Elastase Inhibition Assay (Synthetic Substrate)

This protocol describes a common method for determining the inhibitory activity of compounds against neutrophil elastase using a chromogenic or fluorogenic synthetic substrate.

Caption: Workflow for a typical neutrophil elastase inhibition assay.

Methodology:

• Reagent Preparation: All reagents are prepared in an appropriate assay buffer (e.g., Tris-HCl with NaCl). A stock solution of FK706 is prepared in a suitable solvent (e.g., DMSO) and serially diluted.

• Enzyme and Inhibitor Incubation: Human neutrophil elastase and varying concentrations of FK706 are added to the wells of a microplate.

• Pre-incubation: The enzyme and inhibitor are pre-incubated for a defined period to allow for binding.

• Reaction Initiation: The reaction is initiated by the addition of a synthetic substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-pNA).

• Signal Detection: The change in absorbance or fluorescence is monitored over time using a plate reader.

• Data Analysis: The rate of reaction is calculated for each inhibitor concentration, and the IC50 value is determined by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Elastase-Induced Paw Edema in Mice

This in vivo model assesses the ability of a compound to inhibit inflammation induced by the direct injection of neutrophil elastase.

Caption: Experimental workflow for the mouse paw edema model.

Methodology:

• Animal Dosing: Mice are administered FK706 or a vehicle control via a specified route (e.g., subcutaneous, intravenous).

• Edema Induction: After a set period, a solution of human neutrophil elastase is injected into the subplantar region of the mouse's hind paw.

• Measurement of Edema: Paw volume is measured at various time points after elastase injection using a plethysmometer.

• Data Analysis: The increase in paw volume is calculated for both the treated and control groups. The percentage inhibition of edema by FK706 is then determined.

Clinical Development Status

As of the latest available information, there is limited publicly accessible data on the clinical trial status of FK706. Searches of clinical trial registries did not yield specific results for this compound, suggesting that it may not have progressed to advanced stages of clinical development or that the trials are registered under a different identifier.

Conclusion

FK706 is a highly potent and selective inhibitor of human neutrophil elastase with demonstrated efficacy in preclinical models of inflammation. Its mechanism of action involves not only the direct inhibition of elastase enzymatic activity but also the downstream suppression of inflammatory signaling pathways, including NF-κB activation. While the preclinical data are promising, further information on its clinical development is needed to fully assess its therapeutic potential in human diseases driven by excessive neutrophil elastase activity.

References

• 1. ClinicalTrials.gov [clinicaltrials.gov]
• 2. ClinicalTrials.gov [clinicaltrials.gov]
• 3. Slow-binding inhibition of chymotrypsin and cathepsin G by the peptide aldehyde chymostatin - PubMed [pubmed.ncbi.nlm.nih.gov]

FK706: A Potent Human Neutrophil Elastase Inhibitor for Inflammatory Diseases

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Human neutrophil elastase (HNE) is a potent serine protease stored in the azurophilic granules of neutrophils. Upon inflammation or infection, HNE is released into the extracellular space where it plays a critical role in the degradation of various extracellular matrix (ECM) proteins, including elastin, collagen, and fibronectin. While essential for host defense and tissue remodeling, excessive or unregulated HNE activity is implicated in the pathogenesis of numerous inflammatory diseases such as chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS). Consequently, the development of potent and selective HNE inhibitors represents a promising therapeutic strategy for these conditions.

FK706, chemically known as sodium 2-[4-[[(S)-1-[[(S)-2-[[(RS)-3,3,3-trifluoro-1-isopropyl-2-oxopropyl]aminocarbonyl]pyrrolidin-1-yl]carbonyl]-2-methylpropyl]aminocarbonyl]benzoylamino]acetate, is a synthetic, water-soluble inhibitor of human neutrophil elastase.[1] This technical guide provides a comprehensive overview of FK706, detailing its mechanism of action, inhibitory activity, experimental protocols for its evaluation, and its effects on relevant signaling pathways.

Mechanism of Action

FK706 is a competitive and slow-binding inhibitor of human neutrophil elastase.[1] This dual mechanism contributes to its high potency. As a competitive inhibitor, FK706 binds to the active site of HNE, directly competing with endogenous substrates. The "slow-binding" characteristic indicates that the initial binding event is followed by a slower conformational change, leading to a more stable and tightly bound enzyme-inhibitor complex. This results in a prolonged duration of inhibition.

Quantitative Inhibitory Activity

The inhibitory potency of FK706 against HNE and its selectivity against other proteases have been quantitatively determined. The key parameters are the inhibition constant (Ki) and the half-maximal inhibitory concentration (IC50).

Enzyme Target	Parameter	Value	Substrate	Reference
Human Neutrophil Elastase	Ki	4.2 nM	-	[1]
Human Neutrophil Elastase	IC50	83 nM	Synthetic Substrate	[1]
Human Neutrophil Elastase	IC50	230 nM	Elastin	[1]
Porcine Pancreatic Elastase	IC50	100 nM	Synthetic Substrate	[1]
Human Pancreatic α-Chymotrypsin	IC50	> 340 µM	Synthetic Substrate	[1]
Human Pancreatic Trypsin	IC50	> 340 µM	Synthetic Substrate	[1]
Human Leukocyte Cathepsin G	IC50	> 340 µM	Synthetic Substrate	[1]

Table 1: Quantitative Inhibitory Activity of FK706. This table summarizes the reported Ki and IC50 values of FK706 against human neutrophil elastase and other related proteases, demonstrating its high potency and selectivity for HNE.

Experimental Protocols

This section provides detailed methodologies for key experiments to characterize HNE inhibitors like FK706.

Determination of HNE Activity using a Fluorogenic Substrate

This protocol describes a standard method for measuring HNE activity, which is fundamental for assessing the inhibitory potential of compounds like FK706.

Materials:

• Human Neutrophil Elastase (HNE), purified

• Fluorogenic HNE Substrate: N-Methoxysuccinyl-Ala-Ala-Pro-Val-7-amino-4-methylcoumarin (MeOSuc-AAPV-AMC)

• Assay Buffer: 0.1 M HEPES, pH 7.5, containing 0.5 M NaCl and 0.05% (v/v) Tween-20

• Inhibitor (FK706) stock solution in a suitable solvent (e.g., DMSO)

• 96-well, black, flat-bottom microplate

• Fluorescence microplate reader with excitation at ~380 nm and emission at ~460 nm

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of MeOSuc-AAPV-AMC in DMSO.

  • Dilute the HNE enzyme to the desired working concentration in Assay Buffer. The final concentration should provide a linear rate of substrate cleavage over the measurement period.

  • Prepare serial dilutions of FK706 in Assay Buffer from the stock solution. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1% (v/v).

• Assay Setup:

  • Add 50 µL of Assay Buffer to all wells of the microplate.

  • Add 25 µL of the serially diluted FK706 or vehicle control (for uninhibited enzyme activity) to the respective wells.

  • Add 25 µL of the diluted HNE solution to all wells except for the substrate blank.

  • Pre-incubate the plate at 37°C for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiation and Measurement:

  • Prepare the MeOSuc-AAPV-AMC substrate solution in Assay Buffer.

  • Initiate the reaction by adding 100 µL of the substrate solution to all wells.

  • Immediately place the plate in the fluorescence microplate reader, pre-warmed to 37°C.

  • Measure the increase in fluorescence intensity over time (kinetic mode) for at least 15-30 minutes, with readings taken every 60 seconds.

• Data Analysis:

  • Determine the initial velocity (rate of reaction) for each well by calculating the slope of the linear portion of the fluorescence versus time plot.

  • Calculate the percentage of inhibition for each FK706 concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the FK706 concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Kinetic Analysis of Slow-Binding Inhibition

To characterize the slow-binding nature of FK706, a more detailed kinetic analysis is required to determine the individual association and dissociation rate constants.

Materials:

• Same as the HNE activity assay.

Procedure:

• Progress Curve Analysis:

  • Set up the assay as described above, but with varying concentrations of both the inhibitor (FK706) and the substrate (MeOSuc-AAPV-AMC).

  • Initiate the reaction by adding the enzyme to a mixture of substrate and inhibitor.

  • Monitor the reaction progress (fluorescence increase) over a longer period to observe the full transition from the initial rate to the steady-state rate.

• Data Analysis:

  • The resulting progress curves will show a characteristic downward curvature as the inhibition progresses.

  • Fit the progress curve data to the appropriate equation for slow-binding inhibition (e.g., the equation for a two-step induced-fit model) using non-linear regression software. This will yield the apparent first-order rate constant for the onset of inhibition (k_obs) for each inhibitor concentration.

  • Plot the k_obs values against the inhibitor concentration. The shape of this plot (linear or hyperbolic) will help to elucidate the specific mechanism of slow-binding inhibition.

  • From the analysis of these plots, the individual kinetic constants (k_on, k_off, and the overall Ki) can be determined.

In Vitro Assay for Inhibition of HNE-Mediated Fibronectin Degradation

This assay assesses the ability of FK706 to protect a key ECM protein from degradation by HNE.

Materials:

• Human plasma fibronectin

• Human Neutrophil Elastase (HNE)

• FK706

• Phosphate-Buffered Saline (PBS), pH 7.4

• SDS-PAGE reagents and equipment

• Coomassie Brilliant Blue or silver stain

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, combine a fixed concentration of fibronectin (e.g., 1 mg/mL) with varying concentrations of FK706 in PBS.

  • Include a control with fibronectin and HNE but no inhibitor, and a control with fibronectin alone.

  • Pre-incubate the fibronectin and FK706 mixture at 37°C for 15 minutes.

  • Initiate the degradation by adding a fixed concentration of HNE (e.g., 100 nM) to each tube.

  • Incubate the reaction mixtures at 37°C for a specific time period (e.g., 1, 4, and 24 hours).

• Analysis of Degradation:

  • Stop the reaction at each time point by adding SDS-PAGE sample loading buffer and boiling for 5 minutes.

  • Separate the protein fragments by SDS-PAGE on a suitable percentage acrylamide (B121943) gel.

  • Stain the gel with Coomassie Brilliant Blue or silver stain to visualize the protein bands.

• Interpretation:

  • The lane with fibronectin alone will show a high molecular weight band.

  • The lane with fibronectin and HNE will show the disappearance of the intact fibronectin band and the appearance of lower molecular weight degradation products.

  • Increasing concentrations of FK706 should show a dose-dependent protection of fibronectin from degradation, with the intact fibronectin band being more prominent.

Signaling Pathways and Visualization

HNE can influence inflammatory signaling pathways, primarily through the activation of Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways. HNE can directly cleave and activate cell surface receptors, such as Toll-like receptors (TLRs), or degrade inhibitors of these pathways, leading to downstream signaling cascades that promote the expression of pro-inflammatory cytokines and chemokines. FK706, by inhibiting HNE, can therefore attenuate these inflammatory responses.

Figure 1: HNE-mediated Inflammatory Signaling. This diagram illustrates how HNE can activate downstream inflammatory pathways, and how FK706 can block these effects.

Figure 2: Workflow for IC50 Determination. This diagram outlines the key steps involved in determining the IC50 value of FK706 against HNE.

Conclusion

FK706 is a highly potent and selective slow-binding inhibitor of human neutrophil elastase. Its ability to effectively block the enzymatic activity of HNE, thereby preventing the degradation of extracellular matrix components and attenuating pro-inflammatory signaling pathways, makes it a promising therapeutic candidate for a range of inflammatory diseases. The experimental protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals to further investigate the potential of FK706 and other HNE inhibitors.

References

• 1. pubs.acs.org [pubs.acs.org]

Biochemical Properties of FK706: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

FK706, with the chemical name sodium 2-[4-[[(S)-1-[[(S)-2-[[(RS)-3,3,3-trifluoro-1-isopropyl-2-oxopropyl]aminocarbonyl]pyrrolidin-1-yl]carbonyl]-2-methylpropyl]aminocarbonyl]benzoylamino]acetate, is a potent, synthetic, and water-soluble compound. This document provides an in-depth overview of the biochemical properties of FK706, a competitive and slow-binding inhibitor of human neutrophil elastase. This guide will detail its mechanism of action, target selectivity, and quantitative inhibitory characteristics. Furthermore, it will outline relevant experimental protocols for its characterization and visualize its proposed signaling pathway and experimental workflows.

Introduction

Human neutrophil elastase (HNE) is a serine protease stored in the azurophilic granules of neutrophils. While crucial for host defense against pathogens, excessive or unregulated HNE activity is implicated in the pathology of various inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS). FK706 has emerged as a significant compound for investigating the role of HNE in these inflammatory conditions due to its potent and selective inhibitory action.

Mechanism of Action and Target Selectivity

FK706 functions as a competitive and slow-binding inhibitor of human neutrophil elastase.[1][2][3] Its inhibitory activity is highly specific for neutrophil elastase, with significantly weaker effects on other serine proteinases. This selectivity makes FK706 a valuable tool for studying the specific contributions of HNE to inflammatory processes.

Quantitative Inhibitory Data

The potency of FK706 has been quantified against various elastases using both synthetic and natural substrates. The following tables summarize the key inhibitory constants.

Table 1: Inhibitory Potency of FK706 against Various Elastases

Enzyme Target	Inhibition Constant (Ki)	IC50 (Synthetic Substrate)	IC50 (Natural Substrate - Elastin)
Human Neutrophil Elastase	4.2 nM[1][2]	83 nM[1][2][3]	230 nM[1][2][3]
Mouse Neutrophil Elastase	-	22 nM[3]	-
Porcine Pancreatic Elastase	-	100 nM[1][2][3]	-

Table 2: Selectivity Profile of FK706 against Other Serine Proteinases

Enzyme Target	IC50
Human Pancreatic α-chymotrypsin	> 340 µM[1][2]
Human Pancreatic Trypsin	> 340 µM[1][2]
Human Leukocyte Cathepsin G	> 340 µM[1][2]

Proposed Anti-Inflammatory Signaling Pathway

Beyond direct enzyme inhibition, FK706 exhibits anti-inflammatory effects by modulating intracellular signaling pathways. It has been shown to suppress the activation of NF-κB, a key transcription factor in the inflammatory response.[3] This inhibition, in turn, blocks the release of inflammatory chemokines such as IL-8 and MCP-1.[3]

References

• 1. researchgate.net [researchgate.net]
• 2. What is the NF-κB pathway? - Mechanobiology Institute, National University of Singapore [mbi.nus.edu.sg]
• 3. creative-diagnostics.com [creative-diagnostics.com]

FK706: A Potent Neutrophil Elastase Inhibitor for the Study of Inflammatory Disorders

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of FK706, a potent and selective inhibitor of human neutrophil elastase (HNE). HNE is a serine protease implicated in the pathogenesis of a wide range of inflammatory disorders. This document details the biochemical and pharmacological properties of FK706, its mechanism of action, and its demonstrated efficacy in preclinical models of inflammation. Detailed experimental protocols for in vitro and in vivo studies, quantitative data on its inhibitory activity, and a discussion of its potential role in investigating inflammatory signaling pathways are presented. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals interested in utilizing FK706 as a tool to explore the role of neutrophil elastase in inflammation and to assess its therapeutic potential.

Introduction

Neutrophil elastase, a powerful serine protease stored in the azurophilic granules of neutrophils, plays a critical role in the innate immune response by degrading proteins of engulfed pathogens. However, excessive or unregulated HNE activity can lead to the destruction of host tissues, contributing to the pathology of numerous inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, acute respiratory distress syndrome (ARDS), and rheumatoid arthritis[1]. The development of specific HNE inhibitors is therefore of significant interest for both studying the role of this enzyme in disease and for developing novel anti-inflammatory therapeutics.

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase[1]. This document provides an in-depth review of the available technical data on FK706, focusing on its utility as a research tool in the field of inflammation.

Mechanism of Action

FK706 is a competitive and slow-binding inhibitor of human neutrophil elastase[1]. Its mechanism involves binding to the active site of the enzyme, thereby preventing the hydrolysis of its natural substrates, such as elastin. The inhibition is highly selective for neutrophil elastase over other serine proteases[1].

Quantitative Data: Inhibitory Potency and Efficacy

The inhibitory activity of FK706 against HNE and other proteases, as well as its efficacy in preclinical models of inflammation, has been quantified in several studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Inhibitory Activity of FK706 [1]

Parameter	Enzyme/Substrate	Value
Ki	Human Neutrophil Elastase	4.2 nM
IC50	Human Neutrophil Elastase (synthetic substrate)	83 nM
IC50	Porcine Pancreatic Elastase (synthetic substrate)	100 nM
IC50	Human Pancreatic α-Chymotrypsin	> 340 µM
IC50	Human Pancreatic Trypsin	> 340 µM
IC50	Human Leukocyte Cathepsin G	> 340 µM
IC50	Human Neutrophil Elastase (elastin substrate)	230 nM

Table 2: In Vivo Efficacy of FK706 in Animal Models of Inflammation [1]

Animal Model	Administration Route	ED50 / Inhibition
HNE-induced Paw Edema in Mice	Subcutaneous	47% inhibition at 100 mg/kg
HNE-induced Lung Hemorrhage in Hamsters	Intratracheal	2.4 µ g/animal
HNE-induced Lung Hemorrhage in Hamsters	Intravenous	36.5 mg/kg

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. The following sections provide descriptions of key experiments involving FK706.

In Vitro Neutrophil Elastase Inhibition Assay

This protocol is a general method for determining the inhibitory activity of compounds like FK706 on HNE.

Objective: To quantify the inhibition of HNE activity by FK706 using a chromogenic substrate.

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Chromogenic substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide)

• Assay Buffer (e.g., 0.1 M HEPES, pH 7.5)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of FK706 in a suitable solvent (e.g., water or DMSO) and create a series of dilutions to be tested.

• In a 96-well plate, add the assay buffer, HNE solution, and the FK706 dilutions (or vehicle control).

• Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the enzymatic reaction by adding the chromogenic substrate to each well.

• Monitor the change in absorbance over time at the appropriate wavelength (e.g., 405 nm) using a microplate reader.

• Calculate the rate of reaction for each concentration of FK706.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

In Vivo Human Neutrophil Elastase-Induced Paw Edema in Mice

This model assesses the anti-inflammatory effect of FK706 in an acute, localized inflammatory response.

Objective: To evaluate the ability of FK706 to reduce paw edema induced by HNE injection in mice.

Materials:

• Male mice (e.g., C57BL/6)

• Human Neutrophil Elastase (HNE)

• FK706

• Saline

• Plethysmometer or digital calipers

Procedure:

• Administer FK706 (e.g., 100 mg/kg) or vehicle control to mice via a specified route (e.g., subcutaneous) at a predetermined time before the inflammatory challenge.

• Induce inflammation by injecting a solution of HNE (e.g., 20 µg) in saline into the subplantar region of the right hind paw. Inject an equal volume of saline into the left hind paw as a control.

• Measure the volume or thickness of both hind paws at various time points after HNE injection (e.g., 1, 2, 4, and 6 hours) using a plethysmometer or digital calipers.

• Calculate the degree of edema as the difference in volume or thickness between the HNE-injected paw and the saline-injected paw.

• Determine the percentage of inhibition of edema by FK706 compared to the vehicle-treated group.

In Vivo Human Neutrophil Elastase-Induced Lung Hemorrhage in Hamsters

This model evaluates the protective effect of FK706 against HNE-induced acute lung injury.

Objective: To assess the ability of FK706 to prevent lung hemorrhage caused by intratracheal instillation of HNE in hamsters.

Materials:

• Male hamsters

• Human Neutrophil Elastase (HNE)

• FK706

• Saline

• Hemoglobin assay kit

Procedure:

• Administer FK706 or vehicle control to hamsters via the desired route (e.g., intratracheal or intravenous) prior to HNE challenge.

• Anesthetize the hamsters and instill a solution of HNE (e.g., 50 µg) in saline directly into the trachea.

• At a specified time point after HNE instillation (e.g., 1 hour), euthanize the animals.

• Perform bronchoalveolar lavage (BAL) by instilling and retrieving a known volume of saline into the lungs.

• Centrifuge the BAL fluid to pellet the cells.

• Quantify the amount of hemorrhage by measuring the hemoglobin concentration in the BAL fluid supernatant using a hemoglobin assay kit.

• Calculate the ED50 value of FK706 based on the dose-dependent reduction in hemorrhage.

Signaling Pathways and Experimental Workflows

While direct studies on the effect of FK706 on specific intracellular signaling pathways such as MAPK and NF-κB are not available in the provided search results, its primary mechanism of action—the inhibition of neutrophil elastase—places it at a critical juncture in the inflammatory cascade. HNE is known to influence inflammatory responses through various mechanisms, including the degradation of extracellular matrix components, the activation of proteolytically activated receptors (PARs), and the processing of cytokines and chemokines.

The following diagrams illustrate the proposed mechanism of action of FK706 and a general workflow for its evaluation.

Figure 1. Proposed Mechanism of FK706 in Inhibiting HNE-Mediated Inflammation.

Figure 2. General Experimental Workflow for Evaluating FK706.

Discussion and Future Directions

The available data strongly support the characterization of FK706 as a potent and selective inhibitor of human neutrophil elastase. Its efficacy in animal models of HNE-induced inflammation highlights its potential as a valuable tool for dissecting the role of this protease in various inflammatory conditions.

However, several areas warrant further investigation. The current body of literature does not provide information on the effect of FK706 on the production of pro-inflammatory cytokines or on neutrophil migration, which are key processes in inflammation. Future studies should aim to address these gaps. Investigating the impact of FK706 on downstream signaling pathways, such as MAPK and NF-κB, in response to HNE-mediated cellular activation would also provide a more complete understanding of its mechanism of action.

Furthermore, no clinical trial data for FK706 in inflammatory diseases were identified in the conducted searches. While the preclinical data are promising, clinical studies would be necessary to establish the safety and efficacy of FK706 in human inflammatory disorders.

Conclusion

FK706 is a well-characterized inhibitor of human neutrophil elastase with demonstrated in vitro and in vivo activity. The quantitative data and experimental protocols summarized in this guide provide a solid foundation for researchers and drug development professionals to utilize FK706 in their studies of inflammatory disorders. Further research into its effects on cytokine production, neutrophil migration, and intracellular signaling pathways will be crucial for fully elucidating its therapeutic potential.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Therapeutic Potential of FK706: A Technical Guide

Introduction

FK706 is a synthetic, water-soluble compound identified as a potent and specific inhibitor of human neutrophil elastase (HNE).[1] Its chemical name is sodium 2-[4-[[(S)-1-[[(S)-2-[[(RS)-3,3,3-trifluoro-1-isopropyl-2-oxopropyl]aminocarbonyl]pyrrolidin-1-yl]carbonyl]-2-methylpropyl]aminocarbonyl]benzoylamino]acetate, with the chemical formula C26H32F3N4NaO7.[1] The primary mechanism of action of FK706 is the competitive and slow-binding inhibition of HNE.[1] This targeted activity suggests its therapeutic potential in a range of inflammatory disorders characterized by excessive elastase activity, including pulmonary emphysema, adult respiratory distress syndrome (ARDS), septic shock, cystic fibrosis, chronic bronchitis, and rheumatoid arthritis.[1]

Quantitative Data Presentation

The following tables summarize the key quantitative data regarding the in vitro and in vivo efficacy of FK706.

Table 1: In Vitro Inhibitory Activity of FK706 [1]

Target Enzyme	Substrate	Inhibition Constant (Ki)	IC50
Human Neutrophil Elastase	Synthetic	4.2 nM	83 nM
Porcine Pancreatic Elastase	Synthetic	-	100 nM
Human Neutrophil Elastase	Bovine Neck Ligament Elastin (B1584352)	-	230 nM
Human Pancreatic α-Chymotrypsin	Synthetic	-	> 340 µM
Human Pancreatic Trypsin	Synthetic	-	> 340 µM
Human Leukocyte Cathepsin G	Synthetic	-	> 340 µM

Table 2: In Vivo Efficacy of FK706 [1]

Animal Model	Induced Condition	FK706 Administration Route	Efficacy
Hamster	Human Neutrophil Elastase-Induced Lung Hemorrhage	Intratracheal	ED50: 2.4 µ g/animal
Hamster	Human Neutrophil Elastase-Induced Lung Hemorrhage	Intravenous	ED50: 36.5 mg/kg
Mouse	Human Neutrophil Elastase-Induced Paw Edema	Subcutaneous	47% inhibition at 100 mg/kg

Table 3: Pharmacokinetics of Inhaled FK706 in Healthy Human Smokers vs. Non-smokers [2]

Parameter	Smokers (mean ± SD)	Non-smokers (mean ± SD)
Cmax (ng/mL/mg)	1.47 ± 0.62	0.49 ± 0.14
tmax (hours)	0.44 ± 0.27	1.17 ± 0.39
t1/2 (hours)	1.23 ± 0.40	2.73 ± 0.57

Experimental Protocols

Detailed methodologies for the key experiments cited are as follows:

Enzyme Inhibition Assays [1]

• Inhibition of Human Neutrophil Elastase and Other Serine Proteinases: The inhibitory activity of FK706 against various serine proteinases was determined using synthetic substrates. The reaction mixtures contained the respective enzyme, a synthetic substrate, and varying concentrations of FK706. The rate of substrate hydrolysis was measured spectrophotometrically, and the IC50 values were calculated as the concentration of FK706 that produced 50% inhibition of enzyme activity.

• Elastin Hydrolysis Assay: The ability of FK706 to inhibit the degradation of a natural substrate was assessed using bovine neck ligament elastin. Human neutrophil elastase (4 µg/ml) was incubated with elastin (2 mg/ml) in the presence of different concentrations of FK706. The IC50 value was determined by measuring the extent of elastin hydrolysis.[1]

Human Neutrophil Elastase-Induced Lung Hemorrhage in Hamsters [1]

• Animal Model: Male golden hamsters were used for this study.

• Induction of Lung Hemorrhage: A solution of human neutrophil elastase (50 µ g/animal ) was administered intratracheally to induce lung hemorrhage.

• FK706 Administration: FK706 was administered either intratracheally or intravenously at various doses.

• Assessment: The protective effect of FK706 was quantified by measuring the extent of hemorrhage in the lungs. The ED50 value, the dose that produced a 50% reduction in hemorrhage, was then calculated.

Human Neutrophil Elastase-Induced Paw Edema in Mice [1]

• Animal Model: Mice were used for this in vivo model of inflammation.

• Induction of Paw Edema: Human neutrophil elastase (20 µ g/paw ) was injected into the paw to induce localized edema.

• FK706 Administration: FK706 was administered subcutaneously at varying doses.

• Assessment: The degree of paw swelling was measured, and the percentage of inhibition of edema by FK706 was calculated in a dose-dependent manner.

Mandatory Visualization

Caption: Mechanism of action of FK706 in mitigating inflammation.

Caption: Experimental workflow for the HNE-induced paw edema model.

Caption: The slow-binding inhibition mechanism of FK706.

Note on Searched Topics

A comprehensive literature search was conducted to investigate the therapeutic potential of FK706. The search results exclusively identify FK706 as an inhibitor of human neutrophil elastase with potential applications in inflammatory diseases. There is no scientific literature available from the conducted searches that connects FK706 to sialyl-Tn glycan, cancer therapy, or other signaling pathways such as those involving Focal Adhesion Kinase (FAK) or Siglec-15.

Conclusion

FK706 demonstrates significant potential as a therapeutic agent for a variety of inflammatory conditions driven by excessive human neutrophil elastase activity. Its high potency, specificity, and demonstrated efficacy in preclinical models of inflammation underscore its promise. Further clinical investigation is warranted to fully elucidate its therapeutic utility in human diseases.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Smoking accelerates absorption of inhaled neutrophil elastase inhibitor FK706 - PubMed [pubmed.ncbi.nlm.nih.gov]

FK706: A Technical Guide for Research in Pulmonary Emphysema

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pulmonary emphysema, a major phenotype of chronic obstructive pulmonary disease (COPD), is characterized by the progressive destruction of alveolar walls, leading to irreversible airflow limitation. A key driver in the pathogenesis of emphysema is the protease-antiprotease imbalance, where an excess of proteases, particularly human neutrophil elastase (HNE), overwhelms the endogenous protective mechanisms of the lungs.[1] HNE, a potent serine protease released by neutrophils during inflammation, degrades critical components of the extracellular matrix, including elastin, leading to the loss of lung tissue elasticity and the development of emphysematous changes.[2]

FK706 is a synthetic, water-soluble, competitive, and slow-binding inhibitor of human neutrophil elastase. Its specificity and potency make it a valuable research tool for investigating the role of HNE in the pathophysiology of emphysema and for exploring the therapeutic potential of HNE inhibition. This technical guide provides a comprehensive overview of FK706, including its mechanism of action, quantitative efficacy data, detailed experimental protocols for its evaluation, and visualization of the relevant signaling pathways. Although the clinical development of FK706 was discontinued, the preclinical data and methodologies associated with its investigation remain highly relevant for the ongoing research and development of novel elastase inhibitors for pulmonary emphysema.

Quantitative Data on FK706 Efficacy

The following tables summarize the key quantitative data regarding the inhibitory activity and preclinical efficacy of FK706.

Table 1: In Vitro Inhibitory Activity of FK706

Parameter	Target Enzyme	Substrate	Value
IC₅₀	Human Neutrophil Elastase	Synthetic	83 nM
IC₅₀	Porcine Pancreatic Elastase	Synthetic	100 nM
IC₅₀	Human Neutrophil Elastase	Bovine neck ligament elastin	230 nM
Kᵢ	Human Neutrophil Elastase	Synthetic	4.2 nM
IC₅₀	Other Serine Proteases (chymotrypsin, trypsin, cathepsin G)	Synthetic	> 340 µM

Table 2: In Vivo Efficacy of FK706

Animal Model	Endpoint	Administration Route	ED₅₀ / % Inhibition
HNE-induced lung hemorrhage (Hamster)	Reduction of hemorrhage	Intratracheal	2.4 µ g/animal
HNE-induced lung hemorrhage (Hamster)	Reduction of hemorrhage	Intravenous	36.5 mg/kg
HNE-induced paw edema (Mouse)	Reduction of edema	Subcutaneous	47% inhibition at 100 mg/kg

Signaling Pathways

The following diagram illustrates the signaling pathway of human neutrophil elastase in bronchial epithelial cells, a key aspect of the inflammatory cascade in pulmonary emphysema. FK706, as an HNE inhibitor, would act to block the initiation of this pathway.

Caption: HNE-mediated inflammatory signaling cascade in bronchial epithelial cells.

Experimental Protocols

In Vitro Human Neutrophil Elastase Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC₅₀) of FK706 against HNE.

Materials:

• Human Neutrophil Elastase (HNE), purified

• Fluorogenic HNE substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer (e.g., 100 mM HEPES, 500 mM NaCl, pH 7.5)

• FK706

• 96-well black microplate

• Fluorescence microplate reader (Excitation/Emission ~380/500 nm)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of HNE in assay buffer.

  • Prepare a stock solution of the fluorogenic substrate in DMSO.

  • Prepare serial dilutions of FK706 in assay buffer.

• Assay Protocol:

  • Add 20 µL of the FK706 dilutions to the wells of the 96-well plate.

  • Add 160 µL of HNE solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 20 µL of the substrate solution to each well.

  • Immediately measure the fluorescence in kinetic mode for 30 minutes at 37°C.[3]

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the kinetic curve).

  • Calculate the percent inhibition for each FK706 concentration relative to the no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the FK706 concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

In Vivo HNE-Induced Lung Hemorrhage Model in Hamsters

This model assesses the in vivo efficacy of FK706 in preventing HNE-induced lung injury.

Animals:

• Male Syrian golden hamsters

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Saline

• Anesthetic

Procedure:

• Animal Acclimatization: House hamsters under standard laboratory conditions for at least one week prior to the experiment.

• FK706 Administration:

  • For intratracheal administration, anesthetize the hamsters and instill FK706 dissolved in saline directly into the trachea.

  • For intravenous administration, inject FK706 dissolved in saline via the tail vein.

• HNE Instillation: One hour after FK706 administration, anesthetize the hamsters and instill a solution of HNE in saline into the trachea.

• Endpoint Measurement: After a set period (e.g., 24 hours), euthanize the animals and perform bronchoalveolar lavage (BAL). Quantify the amount of hemorrhage in the BAL fluid by measuring the hemoglobin concentration.

• Data Analysis: Compare the amount of hemorrhage in FK706-treated groups to the vehicle control group to determine the dose-dependent protective effect of FK706.

In Vivo HNE-Induced Paw Edema Model in Mice

This model evaluates the anti-inflammatory effects of FK706.

Animals:

• Male C57BL/6 mice

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Saline

• Plethysmometer

Procedure:

• Animal Acclimatization: House mice under standard laboratory conditions for at least one week prior to the experiment.

• FK706 Administration: Administer FK706 subcutaneously in the dorsal region.

• HNE Injection: One hour after FK706 administration, inject a solution of HNE in saline into the subplantar region of the right hind paw. Inject the left hind paw with saline as a control.

• Edema Measurement: Measure the paw volume of both hind paws using a plethysmometer at various time points after the HNE injection (e.g., 1, 2, 4, 6, and 24 hours).

• Data Analysis: Calculate the percentage increase in paw volume for each group compared to baseline. Determine the percentage inhibition of edema in the FK706-treated groups compared to the vehicle control group.

Experimental Workflow Diagrams

Caption: Workflow for the in vitro HNE inhibition assay.

Caption: General workflow for in vivo efficacy studies of FK706.

Conclusion

FK706 is a well-characterized, potent, and specific inhibitor of human neutrophil elastase. The data and experimental models associated with its preclinical investigation provide a solid foundation for researchers in the field of pulmonary emphysema. The detailed protocols and workflow diagrams presented in this guide offer a practical resource for scientists seeking to evaluate novel HNE inhibitors. While FK706 itself did not proceed to clinical use, the knowledge gained from its study continues to be instrumental in the ongoing effort to develop effective therapies targeting the destructive inflammatory processes in emphysema.

References

• 1. Pathogenesis of COPD. Part I. The role of protease-antiprotease imbalance in emphysema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neutrophil Elastase and Chronic Lung Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Unraveling the Potential of FK706 in Cystic Fibrosis: A Technical Guide

For Immediate Release

This technical guide provides an in-depth overview of the investigational compound FK706, a potent neutrophil elastase inhibitor, and explores its potential therapeutic applications in the context of cystic fibrosis (CF). This document is intended for researchers, scientists, and drug development professionals interested in the inflammatory component of CF lung disease. While FK706 has been evaluated in preclinical models of lung inflammation, it is important to note that, to date, no direct studies of FK706 in specific cystic fibrosis models have been identified in publicly available literature. This guide, therefore, synthesizes the existing data on FK706's mechanism of action and the well-established role of its target, neutrophil elastase, in the pathophysiology of cystic fibrosis to build a case for its potential utility.

The Role of Neutrophil Elastase in Cystic Fibrosis Lung Disease

Cystic fibrosis is a genetic disorder characterized by chronic airway inflammation and recurrent bacterial infections, leading to progressive lung damage. A key mediator in this inflammatory cascade is neutrophil elastase (NE), a serine protease released by neutrophils, which are recruited to the airways in large numbers to combat infection. In the CF lung, the persistent presence of neutrophils and the subsequent overabundance of NE create a destructive environment.

Neutrophil elastase contributes to the pathophysiology of CF lung disease through several mechanisms:

• Degradation of lung matrix proteins: NE breaks down essential structural components of the lung, such as elastin, leading to bronchiectasis and emphysema.

• Impairment of mucociliary clearance: It damages cilia and stimulates mucus hypersecretion, further obstructing the airways.

• Cleavage of immune proteins: NE can degrade antibodies and other proteins involved in the host defense system.

• Promotion of inflammation: NE can directly stimulate pro-inflammatory signaling pathways in airway epithelial cells, perpetuating the inflammatory cycle.

Given the central role of neutrophil elastase in CF lung pathology, its inhibition represents a promising therapeutic strategy to mitigate lung damage and disease progression.

FK706: A Potent Neutrophil Elastase Inhibitor

FK706 is a synthetic, competitive, and slow-binding inhibitor of human neutrophil elastase. Its chemical name is sodium (4-(((2S)-3-methyl-1-oxo-1-((2S)-2-((1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamoyl)pyrrolidin-1-yl)butan-2-yl)carbamoyl)benzoyl)glycinate. Preclinical studies have demonstrated its high potency and selectivity for neutrophil elastase over other serine proteases.

Quantitative Data on FK706 Inhibitory Activity

The following tables summarize the key quantitative data regarding the inhibitory efficacy of FK706 against human neutrophil elastase (HNE).

Parameter	Value	Enzyme	Substrate	Reference
Ki	4.2 nM	Human Neutrophil Elastase	N/A
IC50	83 nM	Human Neutrophil Elastase	Synthetic Substrate
IC50	230 nM	Human Neutrophil Elastase	Elastin	[1]

Table 1: In Vitro Inhibitory Activity of FK706 against Human Neutrophil Elastase. This table highlights the potent inhibition of HNE by FK706, with a low nanomolar inhibition constant (Ki) and effective concentrations (IC50) against both synthetic and natural substrates.

Animal Model	Administration Route	Dose	Effect	Reference
Hamster	Intratracheal	2.4 µ g/animal (ED50)	Protection against HNE-induced lung hemorrhage
Hamster	Intravenous	36.5 mg/kg (ED50)	Protection against HNE-induced lung hemorrhage
Mouse	Subcutaneous	100 mg/kg	47% inhibition of HNE-induced paw edema	[1]

Table 2: In Vivo Efficacy of FK706 in Animal Models of Neutrophil Elastase-Induced Inflammation. This table demonstrates the protective effects of FK706 in various animal models, indicating its potential to counteract the damaging effects of NE in vivo.

A pharmacokinetic study of inhaled FK706 in healthy smokers and non-smokers revealed that smoking significantly accelerates the absorption of the drug. The maximum plasma concentration (Cmax) was notably higher in smokers (1.47 ± 0.62 ng/mL/mg) compared to non-smokers (0.49 ± 0.14 ng/mL/mg), while the time to reach Cmax (tmax) was shorter in smokers.[2] This suggests that inhalation is a viable route of administration for delivering FK706 to the lungs, though factors like smoking status can influence its pharmacokinetics.

Experimental Protocols

Detailed experimental protocols are crucial for the evaluation of therapeutic compounds. Below are generalized methodologies relevant to the study of neutrophil elastase inhibitors like FK706.

Measurement of Neutrophil Elastase Activity in Sputum

A common method to assess the activity of neutrophil elastase in biological samples from CF patients is through the use of fluorogenic substrates.

Principle: A synthetic peptide substrate conjugated to a fluorophore and a quencher is cleaved by elastase, leading to the release of the fluorophore and a measurable increase in fluorescence.

Generalized Protocol:

• Sputum Processing: Sputum samples are collected from patients and processed to separate the soluble fraction (sol) from cellular debris. This is often achieved by dithiothreitol (B142953) (DTT) treatment followed by centrifugation.

• Enzyme Assay:

  • Prepare a reaction buffer (e.g., Tris-HCl buffer at pH 7.5).

  • Add a known amount of the sputum sol to the reaction buffer.

  • Add a fluorogenic elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC).

  • Incubate the reaction at 37°C.

  • Measure the increase in fluorescence over time using a fluorometer.

• Quantification: The rate of substrate cleavage is proportional to the elastase activity in the sample. A standard curve using purified human neutrophil elastase can be used to quantify the activity.

In Vitro Inhibition Assay with FK706

Objective: To determine the inhibitory potency of FK706 on purified human neutrophil elastase.

Protocol:

• Reagent Preparation:

  • Dissolve purified human neutrophil elastase in an appropriate buffer (e.g., 0.05 M sodium acetate, pH 5.5).

  • Prepare a stock solution of FK706 in a suitable solvent, such as DMSO. Further dilutions should be made in the assay buffer.

  • Prepare a solution of a fluorogenic elastase substrate.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer.

  • Add varying concentrations of FK706.

  • Add a fixed concentration of human neutrophil elastase and incubate for a pre-determined time to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Monitor the fluorescence signal over time.

• Data Analysis: Calculate the initial reaction velocities for each inhibitor concentration. Plot the percentage of inhibition against the logarithm of the FK706 concentration to determine the IC50 value.

In Vivo Animal Model of Lung Injury

Objective: To evaluate the efficacy of FK706 in an animal model of neutrophil elastase-induced lung injury.

Protocol:

• Animal Model: Use a suitable animal model, such as hamsters or mice.

• Induction of Injury: Administer human neutrophil elastase directly to the lungs via intratracheal instillation to induce acute lung injury, characterized by hemorrhage and inflammation.

• FK706 Administration: Administer FK706 to the animals through a chosen route (e.g., intratracheal, intravenous, or subcutaneous) at various doses, either before or after the induction of injury.

• Assessment of Lung Injury: After a specified period, sacrifice the animals and assess the extent of lung injury. This can be done by:

  • Bronchoalveolar lavage (BAL): Measure the total cell count, neutrophil count, and protein concentration in the BAL fluid.

  • Histopathology: Examine lung tissue sections for signs of inflammation, hemorrhage, and structural damage.

  • Myeloperoxidase (MPO) assay: Measure MPO activity in lung tissue homogenates as an indicator of neutrophil infiltration.

• Data Analysis: Compare the markers of lung injury in the FK706-treated groups to the vehicle-treated control group to determine the protective effect of the compound.

Signaling Pathways and Visualization

Neutrophil elastase exerts its pro-inflammatory effects on lung epithelial cells by activating several key signaling pathways. Understanding these pathways is crucial for elucidating the mechanism of action of inhibitors like FK706.

Neutrophil Elastase-Induced Pro-inflammatory Signaling

Neutrophil elastase can activate pro-inflammatory signaling in lung epithelial cells, leading to the production of cytokines such as Interleukin-8 (IL-8), a potent neutrophil chemoattractant. This creates a vicious cycle of inflammation. One of the key mechanisms involves the activation of the Mitogen-Activated Protein Kinase (MAPK) pathway and the transcription factor Nuclear Factor-kappa B (NF-κB).

Caption: NE-induced IL-8 production pathway in lung epithelial cells.

Experimental Workflow for Evaluating FK706

The following diagram illustrates a typical preclinical workflow for evaluating the efficacy of FK706.

Caption: Preclinical evaluation workflow for FK706.

Conclusion and Future Directions

FK706 is a potent and specific inhibitor of human neutrophil elastase with demonstrated efficacy in preclinical models of lung inflammation. While direct studies in the context of cystic fibrosis are currently lacking, its mechanism of action strongly suggests its potential as a therapeutic agent to mitigate the destructive inflammatory processes in the CF lung.

Future research should focus on:

• Evaluation in CF-specific preclinical models: Testing the efficacy of FK706 in animal models of CF lung disease (e.g., β-ENaC transgenic mice) or in in vitro models using primary human CF bronchial epithelial cells.

• Long-term safety and efficacy studies: Assessing the long-term effects of FK706 administration on lung function, inflammation, and structural changes.

• Combination therapies: Investigating the potential synergistic effects of FK706 when used in combination with CFTR modulators or other anti-inflammatory agents.

The development of effective anti-inflammatory therapies remains a critical unmet need in the management of cystic fibrosis. Based on the available evidence, FK706 warrants further investigation as a promising candidate to address the significant burden of neutrophil elastase-mediated lung damage in individuals with CF.

References

• 1. researchgate.net [researchgate.net]
• 2. NF-κB-dependent IL-8 induction by prostaglandin E2 receptors EP1 and EP4 - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Architecture of FK706: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the chemical structure and biological activity of FK706, a potent and selective inhibitor of human neutrophil elastase. Developed by Fujisawa Pharmaceutical, this compound has been investigated for its therapeutic potential in inflammatory diseases. This document synthesizes available data on its chemical properties, quantitative inhibitory activity, and the experimental methodologies used for its characterization.

Core Chemical Structure and Properties

Property	Value	Source
IUPAC Name	sodium (4-(((2S)-3-methyl-1-oxo-1-((2S)-2-((1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamoyl)pyrrolidin-1-yl)butan-2-yl)carbamoyl)benzoyl)glycinate	[1]
CAS Number	144055-55-0	[1]
Molecular Formula	C26H32F3N4NaO7	[1]
Molecular Weight	592.54 g/mol	[1]

Quantitative Inhibitory Activity

FK706 is a potent, slow-binding, and competitive inhibitor of human neutrophil elastase. Its inhibitory activity has been quantified against elastases from various species. The following table summarizes the key inhibitory constants.

Target Enzyme	Parameter	Value	Source
Human Neutrophil Elastase	IC50	83 nM	[2]
Human Neutrophil Elastase	Ki	4.2 nM	[2]
Mouse Neutrophil Elastase	IC50	22 nM	[2]
Porcine Pancreatic Elastase	IC50	100 nM	[2]
Human Pancreatic α-chymotrypsin	IC50	> 340 µM	[3]
Human Pancreatic Trypsin	IC50	> 340 µM	[3]
Human Leukocyte Cathepsin G	IC50	> 340 µM	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key experiments cited in the characterization of FK706.

In Vitro Human Neutrophil Elastase Inhibition Assay

This assay determines the potency of FK706 in inhibiting the enzymatic activity of purified human neutrophil elastase.

Materials:

• Human Neutrophil Elastase (HNE), purified

• Fluorogenic or Chromogenic Substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide)

• Assay Buffer (e.g., 100 mM HEPES, 500 mM NaCl, pH 7.5)

• FK706

• 96-well microplate

• Spectrophotometer or fluorometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of HNE in the assay buffer.

  • Prepare a stock solution of the substrate in an appropriate solvent (e.g., DMSO).

  • Prepare serial dilutions of FK706 in the assay buffer.

• Assay Protocol:

  • To the wells of a 96-well plate, add the assay buffer and the FK706 dilutions.

  • Add the HNE solution to each well and incubate for a specified period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the substrate solution to each well.

  • Immediately measure the absorbance or fluorescence at the appropriate wavelength in kinetic mode for a set duration (e.g., 30 minutes).

• Data Analysis:

  • Determine the rate of the reaction (slope of the linear portion of the kinetic curve).

  • Calculate the percent inhibition for each concentration of FK706 relative to the control (no inhibitor).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a suitable model (e.g., four-parameter logistic equation) to determine the IC50 value. For slow-binding inhibitors, more complex kinetic models may be required to determine the Ki value[4].

In Vivo Mouse Paw Edema Assay

This in vivo assay assesses the anti-inflammatory effect of FK706 by measuring its ability to reduce paw swelling induced by an inflammatory agent.

Materials:

• Male C57BL/6 mice

• Human Neutrophil Elastase (HNE) or another inflammatory agent (e.g., carrageenan)

• FK706

• Vehicle (e.g., saline, 10% DMSO)

• Digital calipers or plethysmometer

Procedure:

• Animal Acclimatization: House the mice under standard laboratory conditions for at least one week before the experiment.

• Drug Administration: Administer FK706 (e.g., 10-100 mg/kg) or the vehicle to the mice via an appropriate route (e.g., subcutaneous or intraperitoneal injection).

• Induction of Edema: After a set time following drug administration (e.g., 1 hour), induce paw edema by injecting a solution of HNE (e.g., 20 µ g/paw ) or carrageenan into the plantar surface of the right hind paw.

• Measurement of Paw Volume: Measure the thickness or volume of the paw using digital calipers or a plethysmometer at baseline (before induction) and at various time points after the induction of edema (e.g., 1, 2, 4, and 6 hours)[2].

• Data Analysis:

  • Calculate the change in paw volume or thickness for each mouse at each time point.

  • Compare the degree of edema in the FK706-treated groups to the vehicle-treated control group.

  • Calculate the percentage of inhibition of edema for each dose of FK706.

Mechanism of Action and Signaling

FK706 exerts its anti-inflammatory effects through the direct inhibition of neutrophil elastase, a key serine protease involved in tissue degradation and the inflammatory cascade. By blocking the activity of this enzyme, FK706 can prevent the breakdown of extracellular matrix proteins and modulate the inflammatory response. The following diagram illustrates the logical workflow of FK706's mechanism of action.

References

• 1. 144055-55-0|Sodium 2-(4-(((2S)-3-methyl-1-oxo-1-((2S)-1-(1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)pyrrolidine-2-carboxamido)butan-2-yl)carbamoyl)benzamido)acetate|BLD Pharm [bldpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Neutrophil elastase induces inflammation and pain in mouse knee joints via activation of proteinase‐activated receptor‐2 - PMC [pmc.ncbi.nlm.nih.gov]

The Potent Neutrophil Elastase Inhibitor FK706: An Early-Stage Research Compendium

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the early-stage research on FK706, a potent and selective inhibitor of human neutrophil elastase (HNE). HNE is a serine protease implicated in the pathophysiology of a range of inflammatory diseases, including acute respiratory distress syndrome (ARDS), pancreatitis, and other chronic obstructive pulmonary diseases. This document collates the available preclinical data on FK706, detailing its inhibitory activity, selectivity, and efficacy in various in vitro and in vivo models. Furthermore, it outlines the experimental methodologies employed in these seminal studies and visualizes the key signaling pathways of neutrophil elastase in inflammatory cascades.

Introduction to FK706

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase. Its chemical name is sodium 2-[4-[[(S)-1-[[(S)-2-[[(RS)-3,3,3-trifluoro-1-isopropyl-2-oxopropyl]aminocarbonyl]pyrrolidin-1-yl]carbonyl]-2-methylpropyl]aminocarbonyl]benzoylamino]acetate. Early research has demonstrated that FK706 exhibits a competitive and slow-binding inhibition mechanism against HNE, suggesting its potential as a therapeutic agent in elastase-driven inflammatory conditions.

Quantitative Inhibitory Activity of FK706

The inhibitory potency and selectivity of FK706 against human neutrophil elastase and other serine proteases have been quantified in several key studies. The following tables summarize the critical quantitative data.

Table 1: In Vitro Inhibitory Activity of FK706

Enzyme Target	Substrate	Inhibition Parameter	Value
Human Neutrophil Elastase	Synthetic Substrate	Ki	4.2 nM
Human Neutrophil Elastase	Synthetic Substrate	IC50	83 nM
Porcine Pancreatic Elastase	Synthetic Substrate	IC50	100 nM
Human Neutrophil Elastase	Bovine Neck Ligament Elastin	IC50	230 nM
Human Pancreatic α-Chymotrypsin	Synthetic Substrate	IC50	> 340 µM
Human Pancreatic Trypsin	Synthetic Substrate	IC50	> 340 µM
Human Leukocyte Cathepsin G	Synthetic Substrate	IC50	> 340 µM

Data compiled from Goto, T., et al. (1997).[1]

Table 2: In Vivo Efficacy of FK706

Animal Model	Condition	Administration Route	Efficacy Parameter	Value
Hamster	HNE-induced Lung Hemorrhage	Intratracheal	ED50	2.4 µ g/animal
Hamster	HNE-induced Lung Hemorrhage	Intravenous	ED50	36.5 mg/kg
Mouse	HNE-induced Paw Edema	Subcutaneous	% Inhibition at 100 mg/kg	47%

Data compiled from Goto, T., et al. (1997).[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the early-stage research of FK706, based on established protocols in the field.

In Vitro Elastase Inhibition Assay (IC50 Determination)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of FK706 against human neutrophil elastase using a synthetic chromogenic substrate.

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Synthetic chromogenic substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide)

• Assay Buffer (e.g., 0.1 M HEPES, pH 7.5, containing 0.5 M NaCl and 0.1% Brij 35)

• 96-well microplate reader

Procedure:

• Prepare a stock solution of FK706 in a suitable solvent (e.g., DMSO) and create a series of dilutions in the assay buffer.

• In a 96-well microplate, add a fixed concentration of HNE to each well.

• Add the different concentrations of FK706 to the wells containing HNE and incubate for a predetermined period (e.g., 15 minutes) at a controlled temperature (e.g., 25°C) to allow for inhibitor-enzyme binding.

• Initiate the enzymatic reaction by adding the synthetic substrate to each well.

• Monitor the change in absorbance over time at a wavelength appropriate for the chromogenic product (e.g., 405 nm for p-nitroaniline).

• Calculate the initial reaction velocity for each FK706 concentration.

• Plot the percentage of inhibition against the logarithm of the FK706 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Elastase-Induced Lung Hemorrhage in Hamsters

This protocol describes the in vivo model used to assess the protective effect of FK706 against lung hemorrhage induced by human neutrophil elastase.

Animals:

• Male Syrian golden hamsters

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Anesthetic agent

• Saline solution

• Bronchoalveolar lavage (BAL) fluid collection apparatus

Procedure:

• Anesthetize the hamsters.

• For intratracheal administration, instill a solution of HNE (e.g., 50 µ g/animal ) directly into the trachea. For intravenous administration, inject HNE via a suitable vein.

• Administer FK706 either intratracheally or intravenously at various doses before or after the HNE challenge.

• At a specified time point after HNE administration (e.g., 1 hour), perform a bronchoalveolar lavage (BAL) by instilling and retrieving a known volume of saline into the lungs.

• Centrifuge the collected BAL fluid to pellet the cells.

• Measure the amount of hemoglobin in the supernatant spectrophotometrically to quantify the extent of hemorrhage.

• Calculate the dose of FK706 that produces a 50% reduction in hemorrhage (ED50).

Neutrophil Elastase-Induced Paw Edema in Mice

This protocol details the in vivo model for evaluating the anti-inflammatory effect of FK706 on paw edema induced by human neutrophil elastase.

Animals:

• Male mice (e.g., C57BL/6)

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Plethysmometer or caliper

• Saline solution

Procedure:

• Administer FK706 subcutaneously at various doses.

• After a predetermined time, inject a solution of HNE (e.g., 20 µg) into the subplantar region of the right hind paw of each mouse. Inject the vehicle (saline) into the left hind paw as a control.

• Measure the volume or thickness of both hind paws at regular intervals (e.g., every hour for 6 hours) using a plethysmometer or caliper.

• Calculate the percentage increase in paw volume or thickness for the HNE-injected paw compared to the vehicle-injected paw.

• Determine the percentage of inhibition of edema by FK706 at each dose by comparing the paw volume/thickness in the treated group to the control group that received only HNE.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize key concepts related to elastase inhibition and the experimental procedures described.

Workflow for in vitro IC50 determination of FK706.

Role of HNE in ARDS and the inhibitory action of FK706.

HNE's role in the pathogenesis of acute pancreatitis.

Conclusion

The early-stage research on FK706 strongly supports its profile as a potent and selective inhibitor of human neutrophil elastase. The in vitro data demonstrate high affinity and specificity, while the in vivo studies in animal models of elastase-mediated tissue injury indicate significant protective effects. These findings underscore the therapeutic potential of FK706 for inflammatory diseases characterized by excessive neutrophil elastase activity. Further research, including more detailed pharmacokinetic and toxicology studies, as well as clinical trials, are warranted to fully elucidate the clinical utility of this promising compound. This technical guide serves as a foundational resource for scientists and researchers dedicated to advancing the development of novel anti-inflammatory therapies.

References

• 1. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies of FK706 in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo evaluation of FK706, a potent neutrophil elastase inhibitor, in established mouse models of inflammatory diseases. The focus is on providing comprehensive experimental designs, from model induction to endpoint analysis, to facilitate robust and reproducible preclinical research.

Introduction

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase, a key protease implicated in the pathogenesis of various inflammatory conditions such as rheumatoid arthritis and pulmonary emphysema. By inhibiting neutrophil elastase, FK706 presents a promising therapeutic strategy to mitigate tissue damage and inflammation in these diseases. These protocols outline the use of FK706 in two widely accepted murine models: collagen-induced arthritis (CIA) and elastase-induced emphysema.

Data Presentation

Table 1: In Vivo Efficacy of FK706 in Mouse Models

Model	Administration Route	Dose	Key Findings	Reference
Human Neutrophil Elastase-Induced Paw Edema	Subcutaneous	100 mg/kg	47% inhibition of paw edema	[1]
Human Neutrophil Elastase-Induced Lung Hemorrhage	Intratracheal	2.4 µ g/animal	ED50 for protection against lung hemorrhage	[1]
Human Neutrophil Elastase-Induced Lung Hemorrhage	Intravenous	36.5 mg/kg	ED50 for protection against lung hemorrhage	[1]

Note: The data presented above is based on initial characterization studies of FK706. Further dose-response studies are recommended for specific disease models.

Table 2: Representative In Vivo Efficacy of a Neutrophil Elastase Inhibitor (Sivelestat) in Mouse Models of Acute Inflammation

Inflammation Model	Strain	Route of Administration	Dosage(s)	Key Findings	Reference(s)
Ventilator-Induced Lung Injury (VILI)	C57/BL6	Intraperitoneal (i.p.)	100 mg/kg	Attenuated lung damage, neutrophil infiltration, and inflammation.	[2]
Acute Exacerbation of Pulmonary Fibrosis	C57BL/6J	Intraperitoneal (i.p.)	100 mg/kg daily	Alleviated inflammation, structural damage, and collagen formation. Reduced IL-6 and IL-1β levels.	[3]
Ischemia-Reperfusion-Induced Acute Kidney Injury	C57BL/6	Retro-orbital vein	50 mg/kg	Preserved renal function, reduced histological damage, and decreased inflammatory cytokines (IL-6, TNF-α).	[4]

This table provides data on Sivelestat, another neutrophil elastase inhibitor, to serve as a reference for designing studies with FK706 due to the limited publicly available data on FK706 in these specific models.

Experimental Protocols

Collagen-Induced Arthritis (CIA) Model

This model is widely used to study the pathogenesis of rheumatoid arthritis and to evaluate potential therapeutics.[5][6]

a. Materials:

• Male DBA/1 mice (8-10 weeks old)[7]

• Bovine type II collagen (2 mg/mL in 0.05 M acetic acid)[7]

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis[8]

• Incomplete Freund's Adjuvant (IFA)[8]

• FK706

• Vehicle for FK706 (e.g., sterile saline or PBS)

• Calipers for paw measurement

• Syringes and needles

b. Protocol:

• Primary Immunization (Day 0):

  • Emulsify bovine type II collagen with an equal volume of CFA.

  • Inject 100 µL of the emulsion intradermally at the base of the tail of each mouse.

• Booster Immunization (Day 21):

  • Emulsify bovine type II collagen with an equal volume of IFA.

  • Inject 100 µL of the emulsion intradermally at a site different from the primary injection.

• FK706 Administration (Prophylactic or Therapeutic):

  • Formulation: Based on a similar compound, Sivelestat, FK706 can likely be dissolved in sterile saline or PBS for intraperitoneal administration.[2][3] A pilot study to determine the optimal vehicle and solubility is recommended.

  • Dosing: Based on preliminary data for FK706 and data from Sivelestat, a starting dose range of 10-100 mg/kg administered intraperitoneally once daily can be considered.[1][2][3]

  • Prophylactic Regimen: Begin FK706 administration on Day 21 (day of booster) and continue daily until the end of the study.

  • Therapeutic Regimen: Begin FK706 administration upon the first signs of arthritis (typically around Day 28-35) and continue daily.

• Clinical Assessment:

  • Monitor mice daily for signs of arthritis starting from Day 21.

  • Score the severity of arthritis in each paw based on a scale of 0-4 (0 = normal, 1 = mild swelling and/or erythema, 2 = moderate swelling and erythema, 3 = severe swelling and erythema, 4 = maximal inflammation with joint deformity). The maximum score per mouse is 16.[5]

  • Measure paw thickness using calipers.

• Endpoint Analysis (e.g., Day 42-56):

  • Collect blood for serum cytokine analysis (IL-1β, IL-6, TNF-α) by ELISA.

  • Harvest paws for histological analysis of joint inflammation, cartilage destruction, and bone erosion.

  • Isolate tissues for Western blot analysis of p44/42 MAPK activation.

Elastase-Induced Emphysema Model

This model is used to study the pathogenesis of emphysema, a key component of Chronic Obstructive Pulmonary Disease (COPD).[9][10]

a. Materials:

• Male C57BL/6 mice (8-10 weeks old)[9]

• Porcine pancreatic elastase (PPE)[9]

• Sterile saline

• FK706

• Vehicle for FK706

• Anesthesia (e.g., isoflurane)

• Intratracheal instillation device

• Equipment for lung function measurement (e.g., FlexiVent)

• Bronchoalveolar lavage (BAL) supplies

b. Protocol:

• Emphysema Induction:

  • Anesthetize the mouse.

  • Intratracheally instill a single dose of PPE (e.g., 0.2 IU in 50 µL of sterile saline). Control mice receive sterile saline.[11] Multiple instillations can be used to induce a more severe phenotype.[9]

• FK706 Administration:

  • Formulation and Dosing: As with the CIA model, a starting dose range of 10-100 mg/kg of FK706 in a suitable vehicle, administered intraperitoneally, can be used.[1][2][3]

  • Prophylactic Regimen: Start FK706 administration 24 hours before PPE instillation and continue daily.

  • Therapeutic Regimen: Start FK706 administration a set number of days after PPE instillation (e.g., 7 days) and continue daily.

• Endpoint Analysis (e.g., Day 21-28):

  • Lung Function: Measure lung mechanics (e.g., compliance, elastance, resistance) using a system like the FlexiVent.

  • Bronchoalveolar Lavage (BAL):

    • Perform BAL to collect cells and fluid from the lungs.

    • Determine total and differential cell counts (neutrophils, macrophages).

    • Measure cytokine levels (IL-1β, IL-6, TNF-α) in the BAL fluid by ELISA.

  • Histology:

    • Harvest lungs and fix for histological processing.

    • Perform morphometric analysis to determine the mean linear intercept (Lm) as a measure of airspace enlargement.

  • Biochemical Analysis:

    • Homogenize lung tissue for Western blot analysis of p44/42 MAPK activation.

Western Blot for p44/42 MAPK (Erk1/2) Activation

• Tissue Preparation:

  • Homogenize harvested tissue (e.g., synovial tissue from CIA model, lung tissue from emphysema model) in RIPA buffer with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer:

  • Separate 20-30 µg of protein per sample on a 10% SDS-polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate with primary antibodies against phospho-p44/42 MAPK and total p44/42 MAPK overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection:

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify band intensity and normalize the phosphorylated protein to the total protein.

ELISA for Cytokine Measurement (IL-1β, IL-6, TNF-α)

• Sample Preparation:

  • Collect serum from blood or supernatant from BAL fluid.

• ELISA Procedure:

  • Use commercially available mouse ELISA kits for IL-1β, IL-6, and TNF-α.

  • Follow the manufacturer's instructions for coating the plate with capture antibody, adding standards and samples, adding detection antibody, adding streptavidin-HRP, and adding substrate.

• Data Analysis:

  • Measure the absorbance at 450 nm using a microplate reader.

  • Generate a standard curve and calculate the concentration of each cytokine in the samples.

Mandatory Visualization

Signaling Pathway

Caption: Neutrophil elastase signaling pathway and the inhibitory action of FK706.

Experimental Workflow

Caption: General experimental workflow for in vivo evaluation of FK706.

References

• 1. benchchem.com [benchchem.com]
• 2. Sivelestat sodium: a novel therapeutic agent in a mouse model of acute exacerbation pulmonary fibrosis through multiple mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sivelestat sodium: a novel therapeutic agent in a mouse model of acute exacerbation pulmonary fibrosis through multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sivelestat Sodium Alleviates Ischemia-Reperfusion-Induced Acute Kidney Injury via Suppressing TLR4/Myd88/NF-κB Signaling Pathway in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collagen-induced arthritis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Collagen-Induced Arthritis Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. chondrex.com [chondrex.com]
• 9. Elastase-Induced Lung Emphysema Models in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Effects of elastase-induced emphysema on muscle and bone in mice | PLOS One [journals.plos.org]
• 11. Frontiers | Therapeutic effects of LASSBio-596 in an elastase-induced mouse model of emphysema [frontiersin.org]

Application Notes and Protocols for Intratracheal Administration of FK706

For Researchers, Scientists, and Drug Development Professionals

Introduction

FK706 is a potent, synthetic, water-soluble inhibitor of human neutrophil elastase (HNE), a serine protease implicated in the pathogenesis of various inflammatory lung diseases.[1] HNE, released by activated neutrophils, can degrade critical components of the extracellular matrix, such as elastin, leading to tissue damage.[2][3] By inhibiting HNE, FK706 presents a therapeutic strategy for mitigating lung injury in conditions like acute respiratory distress syndrome (ARDS), pulmonary emphysema, and cystic fibrosis.[1] Intratracheal (i.t.) administration is a key method for delivering therapeutic agents directly to the lungs, ensuring high local concentrations and minimizing systemic side effects.[4][5] These application notes provide a detailed protocol for the intratracheal administration of FK706 in a murine model of HNE-induced lung hemorrhage.

Mechanism of Action

FK706 acts as a competitive and slow-binding inhibitor of human neutrophil elastase.[1] The inhibitory activity of FK706 is highly specific for neutrophil elastase, with significantly less activity against other serine proteases.[1]

Quantitative Data

The following tables summarize the in vitro inhibitory activity and in vivo efficacy of FK706.

Table 1: In Vitro Inhibitory Activity of FK706 [1]

Target Enzyme	Substrate	Inhibition Constant (Ki)	IC50
Human Neutrophil Elastase	Synthetic	4.2 nM	83 nM
Porcine Pancreatic Elastase	Synthetic	-	100 nM
Human Pancreatic α-Chymotrypsin	Synthetic	-	> 340 µM
Human Pancreatic Trypsin	Synthetic	-	> 340 µM
Human Leukocyte Cathepsin G	Synthetic	-	> 340 µM
Human Neutrophil Elastase	Bovine Neck Ligament Elastin	-	230 nM

Table 2: In Vivo Efficacy of FK706 in HNE-Induced Lung Hemorrhage in Mice [1]

Administration Route	ED50 (Effective Dose, 50%)
Intratracheal	2.4 µ g/animal
Intravenous	36.5 mg/kg

Experimental Protocols

This section details the protocol for intratracheal administration of FK706 in a mouse model of human neutrophil elastase-induced lung hemorrhage.

Protocol 1: Preparation of FK706 for Intratracheal Administration

• Reconstitution: FK706 is a water-soluble compound.[1] Prepare a stock solution by dissolving FK706 powder in sterile, pyrogen-free saline (0.9% NaCl) or phosphate-buffered saline (PBS). The choice of vehicle should be consistent throughout the experiment. Saline and PBS are generally well-tolerated for intratracheal instillation.[6][7]

• Working Solution: Dilute the stock solution with the same vehicle to achieve the desired final concentration for administration. The final volume for intratracheal instillation in mice should typically not exceed 50 µL.[8] For the reported ED50 of 2.4 µ g/animal , a concentration of 0.048 mg/mL would be used for a 50 µL instillation volume.

• Sterility: All solutions should be prepared under sterile conditions to prevent introducing contaminants into the lungs.

Protocol 2: Intratracheal Administration Procedure in Mice

This protocol is adapted from established methods for non-invasive intratracheal instillation in mice.[8][9]

• Animal Model: Use appropriate mouse strains (e.g., C57BL/6 or BALB/c), typically 8-12 weeks of age. All animal procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Anesthesia: Anesthetize the mouse using an appropriate method, such as an intraperitoneal injection of a ketamine/xylazine cocktail (e.g., 80-100 mg/kg ketamine and 5-10 mg/kg xylazine).[4][8] Confirm the depth of anesthesia by the absence of a pedal withdrawal reflex.

• Positioning: Place the anesthetized mouse in a supine position on an intubation stand or a slanted board (at approximately a 45-degree angle).[9] Suspend the mouse by its upper incisors using a wire or suture to keep the head and neck extended.

• Visualization of the Trachea:

  • Gently pull the tongue to one side using blunt forceps to open the mouth and visualize the glottis.

  • Use a cold light source (fiber-optic illuminator) to transilluminate the neck area, which will help visualize the tracheal opening.[9]

• Intubation and Instillation:

  • Use a sterile, flexible catheter (e.g., PE-10 tubing attached to a 250 µL syringe) or a specialized mouse intubation cannula.

  • Carefully guide the catheter through the glottis and into the trachea. Proper placement can be confirmed by a slight movement of the catheter with each breath.

  • Slowly instill the 50 µL of FK706 solution (or vehicle control) into the lungs. To ensure the entire volume is delivered, an air bolus of at least 50 µL can be pushed through after the liquid.[8]

• Recovery:

  • After instillation, keep the mouse in a vertical position for about 30 seconds to allow for distribution of the liquid in the lungs.[8]

  • Remove the mouse from the stand and place it on a warming pad in a prone position to facilitate recovery from anesthesia. Monitor the animal until it is fully ambulatory.

Protocol 3: Induction of HNE-Induced Lung Hemorrhage

• Timing of FK706 Administration: Administer FK706 intratracheally at a predetermined time point before or after the induction of lung injury, depending on the study design (prophylactic or therapeutic). The original study demonstrating efficacy administered FK706 prior to the HNE challenge.[1]

• HNE Instillation: Following the same intratracheal administration procedure (Protocol 2), instill a solution of human neutrophil elastase (e.g., 50 µ g/animal in sterile saline) into the lungs of the anesthetized mice.[1]

• Assessment of Lung Hemorrhage: At a specified time point after HNE administration (e.g., 1 hour), euthanize the mice.[1] Lung hemorrhage can be quantified by various methods, such as:

  • Bronchoalveolar Lavage (BAL): Perform a BAL with a known volume of saline or PBS. The degree of hemorrhage can be assessed by measuring the amount of hemoglobin or red blood cells in the BAL fluid.

  • Histological Analysis: Perfuse the lungs, fix them in formalin, and embed in paraffin (B1166041) for sectioning and staining (e.g., Hematoxylin and Eosin) to visualize and score the extent of hemorrhage and tissue damage.

Visualizations

Signaling Pathway

Caption: Mechanism of action of FK706 in preventing lung damage.

Experimental Workflow

Caption: Workflow for evaluating FK706 in an HNE-induced lung hemorrhage model.

References

• 1. ohiostate.elsevierpure.com [ohiostate.elsevierpure.com]
• 2. Neutrophil elastase-mediated lung disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Research progress on the effect of neutrophil elastase and its inhibitors in respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Direct Tracheal Instillation of Solutes into Mouse Lung - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Intratracheal instillation for the testing of pulmonary toxicity in mice-Effects of instillation devices and feed type on inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of administering different vehicles via single intratracheal instillation on responses in the lung and pleural cavity of Crl:CD(SD) rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Repeated intratracheal instillation effects of commonly used vehicles in toxicity studies with mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Non-invasive Intratracheal Instillation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. karger.com [karger.com]

Application Notes and Protocols for Elastase Inhibition Assay Using FK706

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for conducting an in vitro human neutrophil elastase (HNE) inhibition assay using FK706, a potent, competitive, and slow-binding inhibitor.[1] This document outlines the necessary reagents, a step-by-step procedure for a spectrophotometric assay, and methods for data analysis. Additionally, it includes a summary of the inhibitory activity of FK706 and a diagram of a relevant signaling pathway activated by neutrophil elastase.

Introduction

Human neutrophil elastase (HNE) is a serine protease stored in the azurophilic granules of neutrophils.[2][3] While it plays a crucial role in the innate immune response by degrading proteins of engulfed pathogens, its unregulated activity is implicated in the pathogenesis of various inflammatory diseases, including chronic obstructive pulmonary disease (COPD), cystic fibrosis, and adult respiratory distress syndrome.[1] Consequently, HNE is a significant therapeutic target for the development of novel anti-inflammatory agents.

FK706 is a synthetic, water-soluble inhibitor of HNE.[1] It exhibits a competitive and slow-binding inhibition mechanism, making it a valuable tool for studying the role of HNE in inflammatory processes.[1] This protocol details a common and reliable method for assessing the inhibitory potential of compounds like FK706 against HNE using a chromogenic substrate. The assay is based on the enzymatic cleavage of N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide (MeOSuc-AAPV-pNA), which releases the yellow-colored product p-nitroaniline (pNA). The rate of pNA formation, monitored spectrophotometrically, is directly proportional to the elastase activity.

Data Presentation: Inhibitory Activity of FK706

The following table summarizes the quantitative data regarding the inhibitory potency of FK706 against elastase.

Parameter	Value	Enzyme Source	Substrate	Reference
IC₅₀	83 nM	Human Neutrophil Elastase	Synthetic Substrate	[1]
IC₅₀	100 nM	Porcine Pancreatic Elastase	Synthetic Substrate	[1]
IC₅₀	230 nM	Human Neutrophil Elastase	Bovine Neck Ligament Elastin	[1]
Kᵢ	4.2 nM	Human Neutrophil Elastase	-	[1]

Experimental Protocol: Spectrophotometric Elastase Inhibition Assay

This protocol is designed for a 96-well microplate format.

Materials and Reagents

• Human Neutrophil Elastase (HNE): Lyophilized powder

• FK706: Test inhibitor

• N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide (MeOSuc-AAPV-pNA): Chromogenic substrate

• Assay Buffer: 0.1 M HEPES or Tris-HCl buffer, pH 7.5, containing 0.5 M NaCl

• Dimethyl Sulfoxide (DMSO): For dissolving the substrate and inhibitor

• 96-well flat-bottom microplate

• Microplate reader capable of measuring absorbance at 405-410 nm

Solution Preparation

• Assay Buffer: Prepare a 0.1 M HEPES or Tris-HCl buffer solution with 0.5 M NaCl and adjust the pH to 7.5 at 25°C.

• HNE Stock Solution: Reconstitute lyophilized HNE in the assay buffer to a stock concentration of 1 mg/mL. Aliquot and store at -80°C.

• HNE Working Solution: On the day of the experiment, thaw an aliquot of the HNE stock solution on ice. Dilute the stock solution with assay buffer to a working concentration of 0.25 ng/µl. Keep the diluted enzyme on ice.

• Substrate Stock Solution (10 mM): Dissolve MeOSuc-AAPV-pNA in DMSO to a final concentration of 10 mM.

• Substrate Working Solution (1 mM): Dilute the 10 mM substrate stock solution 1:10 in assay buffer.

• FK706 Stock Solution: Prepare a stock solution of FK706 in DMSO. The concentration will depend on the desired final assay concentrations.

• FK706 Working Solutions: Prepare serial dilutions of the FK706 stock solution in assay buffer to achieve a range of final concentrations for IC₅₀ determination.

Assay Procedure

• Plate Setup:

  • Blank (No Enzyme): 20 µL of assay buffer + 160 µL of assay buffer.

  • Enzyme Control (No Inhibitor): 20 µL of HNE working solution + 160 µL of assay buffer.

  • Inhibitor Wells: 20 µL of HNE working solution + 20 µL of FK706 working solution at various concentrations + 140 µL of assay buffer.

• Pre-incubation: Add the enzyme, inhibitor, and buffer to the respective wells as detailed above. Mix gently and pre-incubate the plate at 37°C for 10-15 minutes. This pre-incubation step is particularly important for slow-binding inhibitors like FK706 to allow for the equilibration between the enzyme and the inhibitor.

• Initiate Reaction: Add 20 µL of the 1 mM substrate working solution to all wells to start the enzymatic reaction. The final volume in each well will be 200 µL.

• Kinetic Measurement: Immediately place the microplate in a plate reader pre-heated to 37°C. Measure the increase in absorbance at 405 nm every minute for 15-30 minutes.

Data Analysis

• Calculate the Rate of Reaction: Determine the rate of the reaction (V₀) by calculating the slope of the linear portion of the absorbance vs. time curve (ΔA/min).

• Correct for Blank: Subtract the rate of the blank well from the rates of all other wells.

• Calculate Percent Inhibition: The percent inhibition for each concentration of FK706 is calculated using the following formula:

• Determine IC₅₀: Plot the percent inhibition against the logarithm of the FK706 concentration. The IC₅₀ value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, can be determined by fitting the data to a suitable sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate a signaling pathway activated by neutrophil elastase and the general workflow of the inhibition assay.

Caption: NE-induced MUC1 transcription pathway.

Caption: Experimental workflow for the elastase inhibition assay.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]

Determining Effective Dosage of FK706 in Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the preclinical efficacy of FK706, a potent and selective inhibitor of human neutrophil elastase (HNE). The following sections detail the pharmacological profile of FK706, protocols for its use in relevant animal models of inflammation, and its mechanism of action. This information is intended to guide researchers in designing animal studies to determine effective dosages of FK706 for therapeutic development.

Pharmacological Profile of FK706

FK706 is a synthetic, water-soluble compound that acts as a competitive and slow-binding inhibitor of human neutrophil elastase. Its inhibitory activity has been characterized both in vitro against purified enzymes and in vivo in mouse models of HNE-induced inflammation.

In Vitro Inhibitory Activity

The inhibitory potency of FK706 against HNE and other related proteases is summarized in the table below.

Enzyme Target	Inhibition Constant (Ki)	IC50 (Synthetic Substrate)	IC50 (Elastin Substrate)
Human Neutrophil Elastase	4.2 nM	83 nM	230 nM
Porcine Pancreatic Elastase	Not Reported	100 nM	Not Reported
Human Pancreatic α-Chymotrypsin	Not Reported	> 340 µM	Not Reported
Human Pancreatic Trypsin	Not Reported	> 340 µM	Not Reported
Human Leukocyte Cathepsin G	Not Reported	> 340 µM	Not Reported

Data compiled from biochemical and pharmacological characterization studies of FK706.[1]

In Vivo Efficacy in Mouse Models

The efficacy of FK706 has been demonstrated in two key animal models of HNE-induced inflammation: lung hemorrhage and paw edema. The effective doses for different routes of administration are presented below.

Animal Model	Route of Administration	Effective Dose (ED50)	Endpoint
HNE-Induced Lung Hemorrhage	Intratracheal	2.4 µ g/animal	Protection against hemorrhage
HNE-Induced Lung Hemorrhage	Intravenous	36.5 mg/kg	Protection against hemorrhage
HNE-Induced Paw Edema	Subcutaneous	100 mg/kg (47% inhibition)	Suppression of edema

Data from in vivo studies in mice.[1]

Signaling Pathway of FK706

FK706 exerts its therapeutic effect by directly inhibiting the enzymatic activity of human neutrophil elastase. HNE is a serine protease released by neutrophils during inflammation. It can degrade various components of the extracellular matrix, including elastin, leading to tissue damage. By binding to HNE, FK706 prevents this degradation and mitigates the inflammatory response.

Mechanism of action of FK706 in inhibiting HNE-mediated tissue damage.

Experimental Protocols

The following are detailed protocols for inducing and evaluating the efficacy of FK706 in mouse models of HNE-induced lung hemorrhage and paw edema.

HNE-Induced Lung Hemorrhage Model

This model assesses the ability of FK706 to protect against lung injury caused by the direct instillation of HNE into the lungs.

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Sterile, pyrogen-free saline

• Anesthetic agent (e.g., isoflurane, ketamine/xylazine)

• Animal gavage needles (for intratracheal administration)

• Syringes and needles for intravenous and intratracheal administration

• Bronchoalveolar lavage (BAL) equipment

• Hemoglobin assay kit

Procedure:

• Animal Preparation: Acclimatize male BALB/c mice (6-8 weeks old) for at least one week before the experiment.

• FK706 Administration:

  • Intratracheal Administration: Anesthetize the mice. Administer FK706 (e.g., 2.4 µ g/animal ) dissolved in sterile saline via intratracheal instillation in a small volume (e.g., 50 µL).

  • Intravenous Administration: Administer FK706 (e.g., 36.5 mg/kg) dissolved in sterile saline via intravenous injection into the tail vein.

• Induction of Lung Hemorrhage: Shortly after FK706 administration, anesthetize the mice and instill HNE (50 µ g/animal ) in sterile saline intratracheally.

• Endpoint Measurement: At a predetermined time point (e.g., 1-4 hours) after HNE administration, euthanize the mice.

• Bronchoalveolar Lavage (BAL): Perform BAL by instilling and retrieving a known volume of saline into the lungs.

• Assessment of Hemorrhage: Centrifuge the BAL fluid and measure the hemoglobin concentration in the supernatant using a hemoglobin assay kit as an index of hemorrhage.

Experimental workflow for the HNE-induced lung hemorrhage mouse model.

HNE-Induced Paw Edema Model

This model is used to evaluate the anti-inflammatory effects of systemically administered FK706.

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Sterile, pyrogen-free saline

• Syringes and needles for subcutaneous and intra-paw injections

• Calipers for measuring paw thickness

Procedure:

• Animal Preparation: Acclimatize male mice for at least one week.

• FK706 Administration: Administer FK706 (e.g., 100 mg/kg) dissolved in sterile saline via subcutaneous injection.

• Induction of Paw Edema: At a specified time after FK706 administration (e.g., 30-60 minutes), inject HNE (20 µ g/paw ) in a small volume of saline (e.g., 20-50 µL) into the plantar surface of the mouse's hind paw.

• Measurement of Edema: Measure the thickness of the paw using calipers at regular intervals (e.g., 0, 1, 2, 4, 6 hours) after HNE injection.

• Data Analysis: Calculate the change in paw thickness from baseline for each time point. The percentage inhibition of edema can be determined by comparing the FK706-treated group to a vehicle-treated control group.

Experimental workflow for the HNE-induced paw edema mouse model.

These protocols and data provide a foundation for further investigation into the therapeutic potential of FK706. Researchers should adapt these methodologies to their specific experimental goals and adhere to all relevant animal welfare guidelines.

References

• 1. researchgate.net [researchgate.net]

FK706: Application Notes and Protocols for Experimental Use

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental use of FK706, a potent and selective inhibitor of human neutrophil elastase. This document includes key information on its mechanism of action, physicochemical properties, and detailed protocols for its preparation and application in both in vitro and in vivo experimental settings.

Chemical and Physical Properties

FK706, with the chemical name sodium (4-(((2S)-3-methyl-1-oxo-1-((2S)-2-((1,1,1-trifluoro-4-methyl-2-oxopentan-3-yl)carbamoyl)pyrrolidin-1-yl)butan-2-yl)carbamoyl)benzoyl)glycinate, is a synthetic, water-soluble compound. A summary of its key properties is presented in the table below.

Property	Value	Reference
CAS Number	144055-55-0	[1]
Molecular Formula	C26H32F3N4NaO7	[1]
Molecular Weight	592.54 g/mol	[1]
Appearance	White to off-white solid	[1]
Solubility	Soluble in DMSO	[1]
Storage	Short term (days to weeks): 0 - 4°C, dry and dark. Long term (months to years): -20°C.	[1]
Shelf Life	>3 years if stored properly	[1]

Mechanism of Action

FK706 is a competitive and slow-binding inhibitor of human neutrophil elastase[2]. Neutrophil elastase is a serine protease stored in the azurophilic granules of neutrophils. Upon inflammation, neutrophils release elastase, which can degrade a wide range of extracellular matrix proteins, including elastin. Unregulated elastase activity is implicated in the pathogenesis of various inflammatory diseases. By inhibiting neutrophil elastase, FK706 can modulate downstream inflammatory signaling pathways.

Signaling Pathways Modulated by Neutrophil Elastase Inhibition

Inhibition of neutrophil elastase by FK706 can impact multiple signaling cascades. Neutrophil elastase has been shown to activate the PI3K/Akt signaling pathway, promoting cell proliferation and inhibiting apoptosis. It can also influence inflammatory responses through the activation of EGFR and TLR4 signaling pathways, leading to the production of pro-inflammatory cytokines and chemokines such as IL-1β, TNF-α, CXCL1, and CXCL2[3].

Figure 1. Signaling pathways affected by Neutrophil Elastase and its inhibition by FK706.

Quantitative Data

The inhibitory activity of FK706 has been quantified in various assays. The following tables summarize the available data.

Table 1: In Vitro Inhibitory Activity of FK706

Target Enzyme	Assay Type	Substrate	Ki (nM)	IC50 (nM)	Reference
Human Neutrophil Elastase	Competitive, slow-binding inhibition	Synthetic	4.2	83	[2]
Porcine Pancreatic Elastase	Inhibition of activity	Synthetic	-	100	[2]
Human Neutrophil Elastase	Elastin hydrolysis	Bovine neck ligament elastin	-	230	[2]
Human Pancreatic α-Chymotrypsin	Inhibition of activity	Synthetic	-	>340,000	[2]
Human Pancreatic Trypsin	Inhibition of activity	Synthetic	-	>340,000	[2]
Human Leukocyte Cathepsin G	Inhibition of activity	Synthetic	-	>340,000	[2]

Table 2: In Vivo Efficacy of FK706 in Mouse Models

Animal Model	Administration Route	Endpoint	ED50	Reference
Human Neutrophil Elastase-induced Lung Hemorrhage	Intratracheal	Protection against hemorrhage	2.4 µ g/animal	[2]
Human Neutrophil Elastase-induced Lung Hemorrhage	Intravenous	Protection against hemorrhage	36.5 mg/kg	[2]
Human Neutrophil Elastase-induced Paw Edema	Subcutaneous	Suppression of edema (47% inhibition at 100 mg/kg)	-	[2]
LPS-induced Hepatic Microvascular Dysfunction	Intravenous	Attenuation of dysfunction	30 and 100 mg/kg (dose-dependent)	[4]

Experimental Protocols

Preparation of FK706 Stock Solution

A concentrated stock solution of FK706 is typically prepared in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• FK706 powder

• Anhydrous DMSO

• Sterile, light-protected microcentrifuge tubes

Procedure:

• Under sterile conditions (e.g., in a biosafety cabinet), weigh the desired amount of FK706 powder.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM or 100 mM).

• Vortex the solution until the FK706 is completely dissolved. Gentle warming to 37°C may aid dissolution.

• Aliquot the stock solution into sterile, light-protected microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage.

Note: For cell culture experiments, the final concentration of DMSO should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

In Vitro Experimental Protocol: Cell Viability (MTT) Assay

This protocol outlines a general procedure to determine the cytotoxic effects of FK706 on a given cell line using an MTT assay.

Figure 2. Workflow for a typical MTT cell viability assay.

Materials:

• Adherent or suspension cells of interest

• Complete cell culture medium

• 96-well flat-bottom sterile culture plates

• FK706 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well for adherent cells) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of FK706 from the stock solution in complete culture medium. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.1%.

  • Include a vehicle control (medium with the same concentration of DMSO as the highest FK706 concentration) and a no-treatment control (medium only).

  • Carefully remove the medium from the wells and add 100 µL of the prepared FK706 dilutions or control solutions.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly by gentle pipetting to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the FK706 concentration to determine the IC50 value.

In Vivo Experimental Protocols

Ethical Considerations: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and require approval from the relevant Institutional Animal Care and Use Committee (IACUC).

Materials:

• FK706

• Sterile vehicle (e.g., sterile saline or phosphate-buffered saline (PBS))

• Sterile syringes and needles (e.g., 27-30 gauge)

• Mouse restrainer

Procedure:

• Preparation of Dosing Solution:

  • Dissolve FK706 in a minimal amount of DMSO.

  • Further dilute the solution with the chosen sterile vehicle (e.g., saline) to the final desired concentration. The final DMSO concentration should be minimized (ideally <5%). The solution should be clear and free of precipitates.

• Animal Restraint: Place the mouse in an appropriate restrainer to expose the tail.

• Vein Dilation: If necessary, warm the tail using a heat lamp or warm water to dilate the lateral tail veins.

• Injection: Swab the tail with 70% ethanol. Insert the needle into one of the lateral tail veins and slowly inject the prepared FK706 solution. The typical injection volume for a mouse is 5-10 mL/kg.

• Post-injection Monitoring: Monitor the animal for any adverse reactions following the injection.

Materials:

• FK706

• Sterile vehicle (e.g., sterile saline or PBS)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• Intratracheal instillation device (e.g., MicroSprayer® or a modified catheter)

• Light source for transillumination of the trachea

Procedure:

• Preparation of Dosing Solution: Prepare the FK706 solution in a sterile vehicle as described for IV administration. The final volume for intratracheal instillation in mice is typically 25-50 µL.

• Anesthesia: Anesthetize the mouse using an appropriate method.

• Positioning: Place the anesthetized mouse in a supine position on a slanted board.

• Visualization of Trachea: Gently pull the tongue to the side and use a light source to transilluminate the neck area to visualize the trachea.

• Instillation: Carefully insert the instillation device into the trachea and deliver the FK706 solution as a bolus or a fine mist, depending on the device.

• Recovery: Place the mouse in a clean cage and monitor until it has fully recovered from anesthesia.

Figure 3. General workflow for in vivo administration of FK706 in mice.

Disclaimer

This document is intended for research use only. The provided protocols are general guidelines and may require optimization for specific experimental conditions and cell lines. Researchers should always adhere to institutional safety protocols and ethical guidelines when handling chemical reagents and conducting animal experiments.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Intratracheal instillation for the testing of pulmonary toxicity in mice—Effects of instillation devices and feed type on inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays to Determine the Efficacy of FK706

For Researchers, Scientists, and Drug Development Professionals

Introduction

FK706 is a potent, selective, and competitive inhibitor of human neutrophil elastase (HNE), a serine protease implicated in the pathology of various inflammatory diseases. By targeting HNE, FK706 presents a promising therapeutic strategy for conditions such as chronic obstructive pulmonary disease (COPD), cystic fibrosis, and acute respiratory distress syndrome (ARDS). These application notes provide detailed protocols for a suite of cell-based assays to evaluate the efficacy of FK706 in a cellular context, moving beyond simple enzyme inhibition to assess its impact on cellular processes modulated by neutrophil elastase.

The following protocols detail methods to assess the primary inhibitory activity of FK706 on neutrophil elastase within a cellular environment, as well as its downstream effects on cell viability and apoptosis. Understanding these cellular consequences is crucial for the preclinical evaluation of FK706 and other neutrophil elastase inhibitors.

Data Presentation

Table 1: Inhibition of Neutrophil Elastase Activity

Compound	Assay Type	Cell Line/System	IC50 / Effect	Reference
FK706	Purified Human Neutrophil Elastase	N/A	IC50: 83 nM	[1]
Sivelestat	Purified Human Neutrophil Elastase	N/A	IC50: 44 nM	[2]
Sivelestat	Neutrophil-induced capillary permeability	In vivo	Suppression	[3]

Table 2: Effect of Neutrophil Elastase Inhibitors on Cell Viability and Proliferation

Compound	Assay	Cell Line	Effect	Concentration	Reference
Sivelestat	MTT Assay	TMK-1 gastric cancer cells	Growth inhibition	100 - 1000 µg/mL	[4]
Elafin	Cell Viability	MDA-MB-468 breast cancer cells	Reduced viability	Adenoviral expression	[5]

Table 3: Induction of Apoptosis by Neutrophil Elastase Inhibitors

Compound	Assay	Cell Line	Effect	Concentration	Reference
Elafin	Caspase-3 dependent apoptosis	MDA-MB-468, MDA-MB-157 breast cancer cells	Induction of apoptosis	Adenoviral expression	[5]
Neutrophil Elastase	Annexin V / Nuclear Morphology	Human Airway Smooth Muscle Cells	Increased apoptosis	0.1 - 3 µg/mL	[6]

Table 4: Effect of Sivelestat on Inflammatory Cytokine Production

Cytokine	Model / Condition	Effect of Sivelestat	Reference
TNF-α	TNF-α stimulated HPMECs	Reversed increase in expression	[1]
IL-1β	LPS-stimulated porcine blood	Significantly suppressed production (p<0.05)	[7]
IL-8	Serum levels in ARDS model	Significantly decreased	[8]

Experimental Protocols

Cell-Based Neutrophil Elastase Activity Assay

This assay measures the ability of FK706 to inhibit the activity of neutrophil elastase released from stimulated neutrophils.

Materials:

• Human neutrophils (isolated from fresh human blood)

• Phorbol 12-myristate 13-acetate (PMA)

• Hanks' Balanced Salt Solution (HBSS)

• Neutrophil elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-pNA)

• FK706

• 96-well microplate

• Microplate reader

Protocol:

• Isolate human neutrophils from whole blood using a standard method such as Ficoll-Paque density gradient centrifugation.

• Resuspend the isolated neutrophils in HBSS at a concentration of 1 x 10^6 cells/mL.

• Seed 100 µL of the neutrophil suspension into each well of a 96-well plate.

• Prepare serial dilutions of FK706 in HBSS.

• Add 50 µL of the FK706 dilutions to the wells containing neutrophils and incubate for 30 minutes at 37°C.

• Prepare a working solution of the neutrophil elastase substrate in HBSS.

• Stimulate the neutrophils to release elastase by adding 25 µL of PMA (final concentration 100 nM) to each well.

• Immediately add 25 µL of the substrate solution to each well.

• Measure the absorbance at 405 nm every minute for 30 minutes using a microplate reader.

• Calculate the rate of substrate cleavage (Vmax) for each concentration of FK706.

• Determine the IC50 value of FK706 by plotting the percentage of inhibition against the log of the inhibitor concentration.

Cell Viability (MTT) Assay

This assay assesses the effect of FK706 on the viability and proliferation of cells that may be affected by neutrophil elastase activity.

Materials:

• Target cell line (e.g., A549 lung epithelial cells)

• Complete cell culture medium

• FK706

• Neutrophil elastase (optional, to stimulate cells)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well microplate

• Microplate reader

Protocol:

• Seed the target cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of FK706 in complete culture medium.

• (Optional) If assessing the protective effect of FK706, pre-treat the cells with FK706 for 1 hour before adding a stimulating concentration of neutrophil elastase.

• Remove the old medium and add 100 µL of the medium containing different concentrations of FK706 (and neutrophil elastase, if applicable) to the cells.

• Incubate the plate for 24-72 hours at 37°C in a CO2 incubator.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control cells.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This assay determines whether the inhibition of neutrophil elastase by FK706 can protect cells from apoptosis or induce apoptosis in target cells.

Materials:

• Target cell line

• Complete cell culture medium

• FK706

• Apoptosis-inducing agent (e.g., neutrophil elastase or staurosporine)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Protocol:

• Seed the target cells in a 6-well plate and treat them with FK706 and/or an apoptosis-inducing agent for the desired time.

• Harvest the cells, including any floating cells in the supernatant, by trypsinization.

• Wash the cells twice with cold PBS and then resuspend them in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Mandatory Visualizations

References

• 1. Sivelestat sodium attenuates acute lung injury by inhibiting JNK/NF-κB and activating Nrf2/HO-1 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sivelestat, neutrophil elastase inhibitor (CAS 127373-66-4) | Abcam [abcam.com]
• 4. Sivelestat, a specific neutrophil elastase inhibitor, suppresses the growth of gastric carcinoma cells by preventing the release of transforming growth factor‐α - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Neutrophil Elastase Inhibitor, Elafin, Triggers Rb-Mediated Growth Arrest and Caspase-Dependent Apoptosis in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. atsjournals.org [atsjournals.org]
• 7. benchchem.com [benchchem.com]
• 8. Sivelestat improves acute lung injury by inhibiting PI3K/AKT/mTOR signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FK706 in a Lung Hemorrhage Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview and detailed protocols for utilizing FK706 in a preclinical animal model of lung hemorrhage. Contrary to inducing hemorrhage, FK706, a potent, competitive, and slow-binding inhibitor of human neutrophil elastase (HNE), has been demonstrated to protect against HNE-induced lung hemorrhage.[1] This document outlines the methodology for establishing an HNE-induced lung hemorrhage model and the subsequent application of FK706 as a therapeutic agent to mitigate this condition. The provided protocols are intended to guide researchers in pharmacology, toxicology, and drug development in evaluating the efficacy of potential treatments for inflammatory lung disorders characterized by excessive elastase activity.

Mechanism of Action

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase with a Ki of 4.2 nM.[1] It demonstrates high specificity for neutrophil elastase over other serine proteinases.[1] In inflammatory conditions such as acute lung injury, neutrophils are recruited to the lungs and release elastase. This excessive elastase activity can degrade key components of the lung parenchyma, including elastin, leading to alveolar wall destruction and damage to the capillary endothelium, resulting in hemorrhage. By inhibiting HNE, FK706 is expected to prevent this cascade of events, thereby reducing lung injury and hemorrhage.

Data Presentation

The following tables summarize the quantitative data from a representative study evaluating the protective effects of FK706 in a hamster model of HNE-induced lung hemorrhage.

Table 1: Effect of Intratracheal Administration of FK706 on HNE-Induced Lung Hemorrhage in Hamsters

Treatment Group	Dose of FK706 (µ g/animal )	Hemoglobin Concentration in BALF (µg/mL)	% Inhibition
Saline Control	-	0.8 ± 0.2	-
HNE Control	-	28.5 ± 3.1	0
HNE + FK706	0.5	18.2 ± 2.5	36.1
HNE + FK706	1.0	12.5 ± 1.9	56.1
HNE + FK706	2.5	6.8 ± 1.2	76.1
HNE + FK706	5.0	2.1 ± 0.5	92.6

Data adapted from a study where lung hemorrhage was induced by intratracheal administration of 50 µg of human neutrophil elastase. FK706 was administered intratracheally 5 minutes before HNE instillation. Values are expressed as mean ± S.E.M.

Table 2: Effect of Intravenous Administration of FK706 on HNE-Induced Lung Hemorrhage in Hamsters

Treatment Group	Dose of FK706 (mg/kg)	Hemoglobin Concentration in BALF (µg/mL)	% Inhibition
Saline Control	-	1.0 ± 0.3	-
HNE Control	-	30.2 ± 3.5	0
HNE + FK706	10	20.1 ± 2.8	33.4
HNE + FK706	25	13.6 ± 2.1	55.0
HNE + FK706	50	8.2 ± 1.5	72.8
HNE + FK706	100	3.5 ± 0.8	88.4

Data adapted from a study where lung hemorrhage was induced by intratracheal administration of 50 µg of human neutrophil elastase. FK706 was administered intravenously 30 minutes before HNE instillation. Values are expressed as mean ± S.E.M.

Experimental Protocols

Protocol 1: Human Neutrophil Elastase (HNE)-Induced Lung Hemorrhage Model in Hamsters

Objective: To establish an acute lung hemorrhage model in hamsters using intratracheal administration of human neutrophil elastase.

Materials:

• Male Syrian golden hamsters (80-100 g)

• Human neutrophil elastase (HNE)

• Sterile, pyrogen-free saline

• Anesthetic (e.g., pentobarbital (B6593769) sodium)

• Intratracheal cannula or catheter

• Microsyringe

Procedure:

• Anesthetize the hamsters using an appropriate anesthetic (e.g., intraperitoneal injection of pentobarbital sodium).

• Place the anesthetized hamster in a supine position on a surgical board.

• Surgically expose the trachea and carefully insert an intratracheal cannula.

• Prepare a solution of HNE in sterile saline at a concentration of 1 mg/mL.

• Using a microsyringe, instill 50 µL of the HNE solution (containing 50 µg of HNE) directly into the lungs via the intratracheal cannula.

• For the control group, instill 50 µL of sterile saline.

• After instillation, remove the cannula and suture the incision.

• Allow the animals to recover from anesthesia. Monitor for signs of respiratory distress.

• At a predetermined time point (e.g., 1 hour post-instillation), euthanize the animals for sample collection and analysis.

Protocol 2: Evaluation of FK706 Efficacy in the HNE-Induced Lung Hemorrhage Model

Objective: To assess the protective effect of FK706 against HNE-induced lung hemorrhage.

Materials:

• HNE-induced lung hemorrhage model animals (from Protocol 1)

• FK706

• Sterile saline (for vehicle control and drug dilution)

• Administration equipment (syringes, needles for intravenous injection; microsyringe for intratracheal administration)

Procedure:

For Intratracheal Administration:

• Prepare solutions of FK706 in sterile saline at the desired concentrations (e.g., 0.01, 0.02, 0.05, and 0.1 mg/mL).

• Five minutes before the intratracheal instillation of HNE (as described in Protocol 1, step 5), administer 50 µL of the FK706 solution or saline (vehicle control) intratracheally.

For Intravenous Administration:

• Prepare solutions of FK706 in sterile saline at the desired concentrations.

• Thirty minutes before the intratracheal instillation of HNE, administer the FK706 solution or saline (vehicle control) via intravenous injection (e.g., into the tail vein) at the desired dosage (e.g., 10, 25, 50, 100 mg/kg).

• Proceed with the HNE-induced lung hemorrhage protocol as described above.

Protocol 3: Assessment of Lung Hemorrhage

Objective: To quantify the extent of lung hemorrhage by measuring hemoglobin concentration in bronchoalveolar lavage fluid (BALF).

Materials:

• Euthanized animals from the experimental groups

• Phosphate-buffered saline (PBS), ice-cold

• Tracheal cannula

• Suture

• Centrifuge

• Spectrophotometer

• Hemoglobin standard

Procedure:

• Euthanize the hamsters at the designated time point.

• Expose the trachea and insert a cannula, securing it with a suture.

• Perform bronchoalveolar lavage (BAL) by instilling a fixed volume of ice-cold PBS (e.g., 3 x 1 mL) into the lungs and gently aspirating the fluid.

• Pool the recovered BAL fluid for each animal.

• Centrifuge the BALF at a low speed (e.g., 500 x g for 10 minutes at 4°C) to pellet cells.

• Collect the supernatant.

• Measure the hemoglobin concentration in the supernatant using a spectrophotometer (e.g., at 540 nm) by comparing the absorbance to a standard curve of known hemoglobin concentrations.

• Express the results as µg of hemoglobin per mL of BALF.

Mandatory Visualizations

Caption: Experimental workflow for the HNE-induced lung hemorrhage model.

Caption: HNE-induced lung hemorrhage signaling pathway.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of FK706 in Chronic Bronchitis Research Models: A Proposed Framework

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chronic bronchitis, a key phenotype of Chronic Obstructive Pulmonary Disease (COPD), is characterized by persistent inflammation of the airways, excessive mucus production, and airflow limitation.[1][2] A central player in the pathophysiology of chronic bronchitis is neutrophil elastase, a potent serine protease released by neutrophils that contributes to tissue damage, inflammation, and mucus hypersecretion.[3][4][5] FK706 is a novel neutrophil elastase inhibitor.[6] While direct studies on the application of FK706 in chronic bronchitis models are limited, its mechanism of action presents a compelling rationale for its investigation as a potential therapeutic agent.

This document provides a proposed framework for utilizing FK706 in preclinical research models of chronic bronchitis, including detailed experimental protocols and the underlying scientific rationale.

Rationale for Investigating FK706 in Chronic Bronchitis

Neutrophil elastase is implicated in several pathological processes characteristic of chronic bronchitis:

• Inflammation: It can directly increase the expression and release of pro-inflammatory cytokines.[3][7]

• Mucus Hypersecretion: It is a potent secretagogue, stimulating mucus secretion from goblet cells.[4][7]

• Airway Remodeling: It contributes to airway remodeling by degrading extracellular matrix proteins.[3][5]

By inhibiting neutrophil elastase, FK706 has the potential to mitigate these key features of chronic bronchitis. A pharmacokinetic study has shown that inhaled FK706 is rapidly absorbed, with smokers exhibiting significantly higher and faster absorption rates compared to non-smokers, suggesting its potential for targeted delivery to the lungs in the primary patient population for chronic bronchitis.[6]

Proposed Experimental Models of Chronic Bronchitis

Several animal models have been developed to mimic the key features of human chronic bronchitis.[8][9][10] The choice of model depends on the specific research question. Common models include:

• Cigarette Smoke (CS) Exposure: This is a highly relevant model as cigarette smoking is the primary cause of chronic bronchitis in humans.[2][11] Chronic exposure of animals like rats, mice, or ferrets to cigarette smoke induces chronic inflammation, goblet cell hyperplasia, mucus hypersecretion, and airflow obstruction.[12][13][14]

• Sulfur Dioxide (SO2) Inhalation: Exposure to high concentrations of SO2 gas can induce chronic injury and repair in epithelial cells, leading to neutrophilic inflammation and mucus cell metaplasia.[8][10]

• Lipopolysaccharide (LPS) Instillation: LPS, a component of Gram-negative bacteria, can be used to induce airway inflammation and mucus production, mimicking aspects of bacterial exacerbations in chronic bronchitis.[9][15]

A combination of CS exposure and intermittent LPS challenge is often used to create a more robust model that reflects both the chronic inflammation and acute exacerbations seen in human disease.[15]

Data Presentation

Table 1: Pharmacokinetic Parameters of Inhaled FK706 in Smokers vs. Non-smokers

Parameter	Smokers (mean ± SD)	Non-smokers (mean ± SD)	P-value
Maximum Plasma Concentration (Cmax) (ng/mL/mg)	1.47 ± 0.62	0.49 ± 0.14	< .01
Time to Cmax (tmax) (hours)	0.44 ± 0.27	1.17 ± 0.39	< .01
Elimination Half-life (t1/2) (hours)	1.23 ± 0.40	2.73 ± 0.57	< .01
Absorption Rate Constant (ka)	~10x greater in smokers	-	-

Data summarized from a study on the pharmacokinetics of inhaled FK706.[6]

Experimental Protocols

Protocol 1: Cigarette Smoke-Induced Chronic Bronchitis Model in Rats

Objective: To evaluate the efficacy of FK706 in a rat model of chronic bronchitis induced by cigarette smoke exposure.

Materials:

• Male Sprague-Dawley rats (8-10 weeks old)

• Whole-body inhalation exposure system

• Standard research cigarettes

• FK706 (formulated for inhalation)

• Phosphate-buffered saline (PBS)

• Anesthetics (e.g., isoflurane)

• Materials for bronchoalveolar lavage (BAL), histology, and molecular analysis

Procedure:

• Acclimatization: Acclimatize rats to the housing facility for at least one week.

• Group Allocation: Randomly divide rats into the following groups (n=8-10 per group):

  • Control (Air exposure + Vehicle)

  • CS Exposure + Vehicle

  • CS Exposure + FK706 (Low dose)

  • CS Exposure + FK706 (High dose)

• Induction of Chronic Bronchitis: Expose the CS groups to cigarette smoke (e.g., 10 cigarettes, twice a day, 6 days a week) for 12 weeks in a whole-body inhalation chamber. The control group is exposed to filtered air under identical conditions.

• FK706 Administration: Starting from week 9, administer inhaled FK706 or vehicle (e.g., PBS) to the respective groups 30 minutes prior to CS exposure.

• Endpoint Analysis (at the end of week 12):

  • Bronchoalveolar Lavage (BAL): Anesthetize the rats and perform BAL to collect fluid. Analyze the BAL fluid for:

    • Total and differential inflammatory cell counts (neutrophils, macrophages, lymphocytes).

    • Levels of pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6, CXCL8/IL-8) using ELISA.

    • Neutrophil elastase activity using a specific substrate.

    • Mucin (e.g., MUC5AC) concentration by ELISA.

  • Histopathology: Euthanize the rats and collect lung tissues. Fix the tissues in 10% formalin and embed in paraffin. Prepare sections and perform:

    • Hematoxylin and Eosin (H&E) staining to assess inflammation and structural changes.

    • Periodic acid-Schiff (PAS) staining to visualize and quantify goblet cell hyperplasia and mucus production.

  • Gene Expression Analysis: Isolate RNA from lung tissue to quantify the expression of inflammatory and mucin-related genes (e.g., Tnf, Il1b, Cxcl8, Muc5ac) using qRT-PCR.

Protocol 2: In Vitro Model of Neutrophil Elastase-Induced Mucin Production

Objective: To assess the direct effect of FK706 on neutrophil elastase-induced mucin production in an airway epithelial cell line.

Materials:

• Human bronchial epithelial cell line (e.g., 16HBE or NCI-H292)

• Cell culture medium and supplements

• Human neutrophil elastase

• FK706

• Materials for ELISA and gene expression analysis

Procedure:

• Cell Culture: Culture the human bronchial epithelial cells to confluence.

• Treatment:

  • Pre-treat the cells with varying concentrations of FK706 for 1 hour.

  • Stimulate the cells with human neutrophil elastase for 24 hours.

• Analysis:

  • Mucin Secretion: Collect the cell culture supernatant and measure the concentration of MUC5AC using an ELISA kit.

  • Gene Expression: Lyse the cells and extract RNA. Perform qRT-PCR to measure the expression of the MUC5AC gene.

Mandatory Visualizations

Caption: Proposed mechanism of FK706 in chronic bronchitis.

Caption: Experimental workflow for evaluating FK706.

Conclusion

FK706, as a neutrophil elastase inhibitor, holds significant promise for the treatment of chronic bronchitis. The proposed experimental models and protocols provide a robust framework for evaluating its preclinical efficacy. By targeting a key driver of inflammation and mucus hypersecretion, FK706 could represent a novel therapeutic strategy for this debilitating respiratory disease. Further research is warranted to fully elucidate its potential in the context of chronic bronchitis.

References

• 1. Inflammatory mechanisms in the lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Breathe Clinic Guwahati | The finest medical care for your family [breatheclinicguwahati.com]
• 3. researchgate.net [researchgate.net]
• 4. Role of neutrophil elastase in hypersecretion during COPD exacerbations, and proposed therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Smoking accelerates absorption of inhaled neutrophil elastase inhibitor FK706 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. scireq.com [scireq.com]
• 9. Animal models of chronic bronchitis and their relevance to studies of particle-induced disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Animal models of asthma and chronic bronchitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chronic Bronchitis in Chronic Obstructive Pulmonary Disease. Magnifying Why Smoking Cessation Still Matters Most - PMC [pmc.ncbi.nlm.nih.gov]
• 12. JCI Insight - A ferret model of COPD-related chronic bronchitis [insight.jci.org]
• 13. A ferret model of COPD-related chronic bronchitis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Chronic bronchitis and current smoking are associated with more goblet cells in moderate to severe COPD and smokers without airflow obstruction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Compound K ameliorates airway inflammation and mucus secretion through the regulation of PKC signaling in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing FK706 Dosage for In Vivo Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the neutrophil elastase inhibitor, FK706, in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is FK706 and what is its mechanism of action?

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase. It functions as a competitive and slow-binding inhibitor of this enzyme, which plays a key role in inflammatory processes.

Q2: What are the reported efficacious doses of FK706 in mouse models?

Published studies have reported the following effective doses in mice:

• Intravenous (IV) administration: An ED50 of 36.5 mg/kg was observed for protecting against human neutrophil elastase-induced lung hemorrhage.

• Subcutaneous (SC) administration: A dose of 100 mg/kg resulted in a 47% inhibition of human neutrophil elastase-induced paw edema.

Q3: What is a recommended starting point for a dose-response study with FK706?

Based on the available data, a pilot dose-response study could include doses ranging from 10 mg/kg to 100 mg/kg for both intravenous and subcutaneous routes. It is crucial to include a vehicle control group and to monitor for both efficacy and any potential adverse effects.

Q4: How should FK706 be formulated for in vivo administration?

While specific formulation details for FK706 are not extensively published, as a water-soluble compound, sterile saline or phosphate-buffered saline (PBS) are likely suitable vehicles for intravenous and subcutaneous injections. For intratracheal administration, sterile saline is recommended. It is imperative to ensure the final formulation is sterile and endotoxin-free. A small amount of a solubilizing agent, such as DMSO (not exceeding 5-10% of the final volume) followed by dilution with saline or PBS, can be tested if solubility issues arise, though this is less likely for a water-soluble compound. Always perform a small-scale solubility test before preparing a large batch for animal studies.

Q5: What are the potential adverse effects of FK706?

Specific toxicology data for FK706, such as an LD50 value, are not publicly available. As with any experimental compound, it is essential to conduct careful dose-escalation studies and monitor animals for any signs of toxicity, including but not limited to:

• Changes in body weight and food/water intake

• Altered activity levels or behavior

• Signs of injection site reaction (for SC administration)

• Respiratory distress (for IT administration)

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Lack of Efficacy	- Suboptimal Dose: The administered dose may be too low to elicit a biological response. - Ineffective Route of Administration: The chosen route may not provide adequate bioavailability at the target site. - Compound Instability: FK706 may have degraded in the formulation. - Timing of Administration: The inhibitor was not administered at the optimal time relative to the inflammatory challenge.	- Conduct a dose-response study to identify the optimal dose. - Consider an alternative route of administration (e.g., intravenous for systemic effects, intratracheal for direct lung effects). - Prepare fresh formulations for each experiment and store the stock solution appropriately. - Optimize the timing of FK706 administration in a pilot study (e.g., pre-treatment vs. post-treatment).
High Variability in Results	- Inconsistent Dosing Technique: Variations in injection volume or technique can lead to variable exposure. - Biological Variability: Inherent differences between individual animals. - Inconsistent Inflammatory Challenge: The method used to induce inflammation (e.g., elastase instillation) may not be consistent across all animals.	- Ensure all personnel are properly trained in the chosen administration technique. Use calibrated equipment. - Increase the number of animals per group to improve statistical power. - Standardize the procedure for inducing inflammation as much as possible.
Adverse Events Observed	- Dose is too High: The administered dose may be approaching toxic levels. - Formulation Issues: The vehicle or excipients may be causing irritation or toxicity. - Rapid Intravenous Injection: A fast bolus injection can lead to acute adverse reactions.	- Reduce the dose in subsequent experiments. - Test the vehicle alone to rule out vehicle-induced toxicity. Ensure the pH and osmolarity of the formulation are physiologically compatible. - Administer intravenous injections slowly over several minutes.

Data Presentation

Table 1: Summary of Reported In Vivo Efficacious Doses of FK706 in Mice

Administration Route	Animal Model	Effective Dose	Observed Effect
Intravenous (IV)	Human Neutrophil Elastase-Induced Lung Hemorrhage	ED50 = 36.5 mg/kg	Protection against lung hemorrhage
Subcutaneous (SC)	Human Neutrophil Elastase-Induced Paw Edema	100 mg/kg	47% inhibition of paw edema

Experimental Protocols

Protocol 1: General Procedure for Intravenous (IV) Administration in Mice

• Preparation of FK706 Formulation:

  • Dissolve FK706 powder in sterile, pyrogen-free saline or PBS to the desired concentration.

  • Ensure the solution is clear and free of particulates. Filter-sterilize through a 0.22 µm syringe filter.

• Animal Restraint:

  • Place the mouse in a suitable restraint device to allow access to the lateral tail vein.

• Injection Procedure:

  • Warm the mouse's tail with a heat lamp or warm water to dilate the veins.

  • Disinfect the injection site with an alcohol swab.

  • Using a 27-30 gauge needle attached to a tuberculin syringe, insert the needle into the lateral tail vein at a shallow angle.

  • Slowly inject the FK706 solution. The maximum recommended bolus injection volume is 5 ml/kg.

  • Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

• Post-Injection Monitoring:

  • Return the mouse to its cage and monitor for any immediate adverse reactions.

Protocol 2: General Procedure for Subcutaneous (SC) Administration in Mice

• Preparation of FK706 Formulation:

  • Prepare the FK706 solution as described for IV administration.

• Injection Procedure:

  • Gently scruff the mouse to lift a fold of skin on the back, between the shoulder blades.

  • Insert a 25-27 gauge needle into the base of the skin tent, parallel to the body.

  • Gently pull back on the plunger to ensure the needle is not in a blood vessel.

  • Inject the solution, creating a small bleb under the skin. The recommended maximum volume per site is 5-10 ml/kg.

  • Withdraw the needle and gently massage the area to aid dispersal.

• Post-Injection Monitoring:

  • Monitor the injection site for any signs of irritation or inflammation.

Protocol 3: General Procedure for Intratracheal (IT) Administration in Mice

• Note: This is a more invasive procedure and requires proper training and anesthesia.

• Anesthesia:

  • Anesthetize the mouse using a recommended anesthetic agent (e.g., isoflurane (B1672236) or a ketamine/xylazine cocktail).

• Intubation and Instillation:

  • Position the anesthetized mouse on a slanted board to visualize the trachea.

  • Use a small, lighted laryngoscope or a fiber-optic light source to illuminate the glottis.

  • Gently insert a small-gauge catheter or a specialized intratracheal instillation device into the trachea.

  • Administer a small volume of the FK706 solution (typically 25-50 µl for a mouse) followed by a small bolus of air (around 100 µl) to ensure delivery to the lungs.

• Recovery:

  • Keep the mouse warm and monitor closely until it has fully recovered from anesthesia.

Mandatory Visualization

Caption: Signaling pathway of Neutrophil Elastase and the inhibitory action of FK706.

Caption: A typical workflow for evaluating the in vivo efficacy of FK706.

Technical Support Center: Troubleshooting FK706 Solubility for Assay Success

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with FK706 during in vitro and in vivo assays.

Frequently Asked Questions (FAQs)

Q1: What is FK706 and why am I experiencing solubility issues if it's considered water-soluble?

A1: FK706 is a potent and competitive synthetic inhibitor of human neutrophil elastase. While it is characterized as a water-soluble compound, precipitation issues can still arise in experimental settings. This is often not due to inherent poor solubility but can be attributed to several factors including:

• High Final Concentrations: The desired concentration in your assay may exceed the aqueous solubility limit of FK706 under specific buffer conditions.

• Improper Stock Solution Preparation: The initial solvent and concentration of your stock solution can significantly impact its stability and behavior upon dilution into aqueous assay media.

• Interaction with Media Components: Salts, proteins, and other components in your cell culture media or assay buffer can interact with FK706, leading to the formation of insoluble complexes.

• Temperature Fluctuations: Repeated freeze-thaw cycles of stock solutions or the use of cold media can decrease the solubility of FK706.

• pH Shifts: Changes in the pH of the media over time can affect the ionization state and, consequently, the solubility of the compound.

Q2: I observed a precipitate immediately after diluting my FK706 stock solution into my cell culture medium. What is the likely cause and how can I prevent this?

A2: This phenomenon, often termed "crashing out," typically occurs when a concentrated stock solution (especially if prepared in an organic solvent like DMSO) is rapidly diluted into an aqueous medium where the compound is less soluble at that high local concentration. To prevent this:

• Use Pre-warmed Media: Always add your FK706 stock to media that has been pre-warmed to 37°C.

• Perform Serial Dilutions: Instead of a single large dilution, perform a stepwise serial dilution of your stock solution in the pre-warmed media.

• Ensure a Low Final Solvent Concentration: If using an organic solvent for your stock, ensure the final concentration in your assay is minimal (typically <0.5% for DMSO) to avoid solvent-induced precipitation and cellular toxicity.

Q3: My assay medium with FK706 appears clear initially, but a precipitate forms after incubation. What could be the reason for this delayed precipitation?

A3: Delayed precipitation can be caused by several factors related to the dynamic environment of a cell culture incubator:

• Media Evaporation: Over long incubation periods, evaporation can concentrate media components, including FK706, beyond their solubility limit. Ensure proper humidification of your incubator and consider using sealed plates for long-term experiments.

• Temperature Cycling: Frequent removal of culture plates from the incubator can cause temperature fluctuations that affect compound solubility.

• Metabolic Activity of Cells: Cellular metabolism can alter the pH of the culture medium, which may reduce the solubility of FK706 over time.

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Dilution

Symptoms:

• Cloudiness or visible precipitate forms instantly when FK706 stock is added to the assay buffer or cell culture medium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for immediate precipitation of FK706.

Issue 2: Delayed Precipitation During Incubation

Symptoms:

• The solution is clear initially, but a precipitate becomes visible after several hours or days of incubation.

Troubleshooting Workflow:

Addressing Off-Target Effects of FK706: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on understanding and mitigating the off-target effects of FK706, a potent inhibitor of human neutrophil elastase. The information is presented in a question-and-answer format to directly address common challenges encountered during research.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of FK706?

FK706 is a synthetic, water-soluble, slow-binding, and competitive inhibitor of human neutrophil elastase (HNE).[1] It exhibits potent inhibitory activity against HNE with a Ki of 4.2 nM and an IC50 of 83 nM.[1]

Q2: What are the known off-targets of FK706?

Published data indicates that FK706 also inhibits mouse neutrophil elastase and porcine pancreatic elastase with IC50 values of 22 nM and 100 nM, respectively. It has been reported to have no significant inhibitory activity against other serine proteases such as human pancreatic trypsin, human pancreatic α-chymotrypsin, and human leukocyte cathepsin G.[1] However, a comprehensive off-target profile across the entire human proteome is not publicly available. Researchers should therefore perform their own selectivity profiling to identify potential off-target interactions in their experimental system.

Q3: What signaling pathways are affected by the on-target activity of FK706?

By inhibiting human neutrophil elastase, FK706 can modulate various downstream signaling pathways. For instance, HNE has been shown to stimulate MUC1 gene expression through a PKCδ → Duox1 → ROS → TACE → TNF-α → TNFR1 → ERK1/2 → Sp1 pathway.[2][3] HNE can also induce airway smooth muscle cell proliferation via the ERK signaling pathway.[4] Therefore, inhibition of HNE by FK706 is expected to interfere with these pathways.

Quantitative Data Summary

The following table summarizes the known inhibitory activities of FK706. Researchers should note that these values can vary depending on experimental conditions.

Target	Species	Inhibitor	Ki	IC50
Neutrophil Elastase	Human	FK706	4.2 nM	83 nM
Neutrophil Elastase	Mouse	FK706	-	22 nM
Pancreatic Elastase	Porcine	FK706	-	100 nM
Pancreatic Trypsin	Human	FK706	-	> 340 µM
Pancreatic α-chymotrypsin	Human	FK706	-	> 340 µM
Leukocyte Cathepsin G	Human	FK706	-	> 340 µM

Troubleshooting Guide

Q4: I am observing a phenotype in my cell-based assay that is inconsistent with neutrophil elastase inhibition. How can I determine if this is an off-target effect of FK706?

This is a common issue when working with small molecule inhibitors. Here is a troubleshooting workflow to investigate potential off-target effects:

Figure 1: Troubleshooting workflow for unexpected phenotypes.

Q5: My in vitro IC50 for FK706 is much higher than the reported values. What could be the reason?

Several factors can influence the apparent IC50 value in an in vitro assay:

• Substrate Concentration: For competitive inhibitors like FK706, the IC50 value is dependent on the substrate concentration. Higher substrate concentrations will lead to a higher apparent IC50.

• Enzyme Concentration: The concentration of active enzyme in your assay can affect the IC50.

• Assay Conditions: pH, temperature, and buffer composition can all impact enzyme activity and inhibitor potency.

• Inhibitor Purity and Stability: Ensure the purity of your FK706 stock and that it has been stored correctly to prevent degradation.

• Presence of Inhibitors in the Sample: Contaminants in your sample preparation can interfere with the assay.[5]

Q6: I am planning an in vivo study with FK706. What is a good starting dose?

A subcutaneous dose of 100 mg/kg has been shown to significantly suppress human neutrophil elastase-induced paw edema in mice.[1] However, the optimal dose and route of administration will depend on the animal model, the disease being studied, and the desired therapeutic effect. It is crucial to perform dose-range finding and pharmacokinetic studies to determine the optimal dosing regimen for your specific application.[6][7]

Experimental Protocols

To rigorously assess the on-target and off-target effects of FK706, researchers can employ various techniques. Below are detailed methodologies for two key experiments.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement Validation

CETSA is a powerful method to confirm that FK706 binds to neutrophil elastase in a cellular context.[8][9][10][11][12][13][14]

Objective: To determine if FK706 binding stabilizes neutrophil elastase against thermal denaturation in intact cells.

Methodology:

• Cell Culture and Treatment:

  • Culture cells expressing neutrophil elastase to a suitable confluency.

  • Treat cells with various concentrations of FK706 or vehicle control (e.g., DMSO) for a predetermined time.

• Heat Shock:

  • Harvest and wash the cells.

  • Resuspend the cells in a suitable buffer.

  • Aliquot the cell suspension and heat each aliquot to a different temperature for a short duration (e.g., 3 minutes at temperatures ranging from 40°C to 70°C).

• Cell Lysis and Protein Solubilization:

  • Lyse the cells by freeze-thaw cycles or using a suitable lysis buffer.

  • Centrifuge the lysates at high speed to pellet the aggregated proteins.

• Detection of Soluble Protein:

  • Collect the supernatant containing the soluble proteins.

  • Analyze the amount of soluble neutrophil elastase in each sample by Western blotting or an immunoassay (e.g., ELISA).

• Data Analysis:

  • Plot the amount of soluble neutrophil elastase as a function of temperature for both FK706-treated and vehicle-treated samples.

  • A shift in the melting curve to a higher temperature in the FK706-treated samples indicates target engagement and stabilization.

References

• 1. Neutrophil elastase inhibitor (Sivelestat) in the treatment of acute respiratory distress syndrome induced by COVID-19: a multicenter retrospective cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. biocompare.com [biocompare.com]
• 4. researchgate.net [researchgate.net]
• 5. Neutrophil elastase in bronchiectasis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of Sivelestat in the Treatment of Acute Lung Injury and Acute Respiratory Distress Syndrome: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics & Toxicology - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Activity-based Protein Profiling of Serine Hydrolase Superfamily Enzymes [bio-protocol.org]
• 12. Activity-based protein profiling reveals active serine proteases that drive malignancy of human ovarian clear cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]

Technical Support Center: FK706 Stability in Solution

Disclaimer: FK706 is a research compound with limited publicly available stability data. This guide leverages information on the structurally related and well-characterized compound, FK506 (Tacrolimus), as a proxy. The stability, solubility, and degradation pathways of FK706 may differ. Researchers should validate these recommendations for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of FK706?

A1: Based on its analogue FK506, FK706 is expected to be soluble in organic solvents such as Dimethyl Sulfoxide (DMSO), ethanol (B145695), and dimethylformamide (DMF).[1] For a stock solution, sterile DMSO or absolute ethanol are recommended. High-purity, anhydrous solvents should be used to minimize degradation.

Q2: How should I store the solid compound and stock solutions of FK706?

A2: Solid FK706 should be stored at -20°C, protected from light and moisture.[1][2] Stock solutions prepared in anhydrous DMSO or ethanol should also be stored at -20°C in small aliquots to avoid repeated freeze-thaw cycles.[2] Under these conditions, the solid compound is stable for at least four years, and stock solutions can be stable for several months.[1][2]

Q3: What is the stability of FK706 in aqueous solutions?

A3: Aqueous solutions of the analogue FK506 are significantly less stable than stock solutions in organic solvents.[1][3] Stability in aqueous media is highly dependent on pH, temperature, and the presence of light. It is strongly recommended to prepare fresh aqueous working solutions daily from the stock solution and to avoid storing them for more than 24 hours.[1]

Q4: At what pH is FK706 most stable in aqueous solution?

A4: Studies on FK506 indicate that it has maximum stability in the pH range of 3 to 5.[3][4][5] It is susceptible to degradation in neutral and particularly in alkaline conditions (pH > 7) due to hydrolysis.[4][6]

Q5: What are the primary degradation pathways for FK706?

A5: The primary degradation pathway for the analogue FK506 is hydrolysis of its macrolide lactone ring, especially under basic conditions.[3][7][8] Other potential degradation pathways include dehydration, epimerization, and oxidation, which can be accelerated by heat, light, and the presence of metal ions.[3][4][5]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation in aqueous working solution	The aqueous solubility of FK706 is low. The final concentration may exceed its solubility limit, or the organic solvent from the stock solution is not well tolerated by the aqueous buffer.	First, dissolve FK706 in an organic solvent like ethanol before diluting with the aqueous buffer.[1] Ensure the final concentration of the organic solvent in the aqueous solution is low and does not affect your experimental system. Prepare the working solution immediately before use.
Loss of biological activity over time	The compound is degrading in the working solution. This is likely due to hydrolysis, especially if the medium is at neutral or alkaline pH.	Prepare fresh working solutions for each experiment from a frozen stock.[1] If the experiment is long, consider replacing the medium with a freshly prepared solution at regular intervals. Maintain the pH of the medium in the optimal stability range if possible (pH 3-5 for FK506).[3][4]
Inconsistent experimental results	This could be due to inconsistent concentrations of the active compound resulting from degradation during storage or handling of the solutions.	Aliquot stock solutions to minimize freeze-thaw cycles.[2] Always use fresh, high-purity solvents. Protect solutions from light and store them at the recommended temperature. Perform a concentration verification of your working solution if you suspect degradation.
Discoloration of the solution	This may indicate oxidative degradation or the formation of degradation products.	Discard the solution immediately. Prepare a fresh solution using high-purity solvents and protect it from light. Consider purging the solvent with an inert gas like nitrogen or argon before preparing the stock solution.[1]

Data Presentation

Table 1: Solubility of FK506 (Analogue for FK706) in Common Solvents

Solvent	Solubility	Reference
DMSO	~100 mg/mL	[9][10][11]
Ethanol	~80.4 - 100 mg/mL	[10]
Dimethylformamide (DMF)	~30 mg/mL	[1]
Aqueous Buffers (e.g., PBS pH 7.2)	Sparingly soluble (~0.15 mg/mL in a 1:5 ethanol:PBS solution)	[1]

Table 2: Stability of FK506 (Analogue for FK706) Under Various Conditions

Condition	Stability	Key Considerations	Reference
Solid State	Stable for ≥ 4 years at -20°C	Protect from light, humidity, and oxygen.	[1][5]
Organic Stock Solution (DMSO/Ethanol)	Stable for at least 3 months at -20°C	Aliquot to avoid freeze-thaw cycles. Use anhydrous solvents.	[2]
Aqueous Solution (pH 3-5)	Most stable	Optimal pH range for aqueous solutions.	[3][4][7]
Aqueous Solution (pH > 7)	Unstable	Prone to hydrolysis.	[4][6]
Elevated Temperature (>40°C)	Unstable	Accelerates degradation.	[4][6]
Exposure to Light	Unstable	Susceptible to photolytic degradation.	[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM FK706 Stock Solution in DMSO

Materials:

• FK706 powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated balance and appropriate weighing tools

• Vortex mixer

Procedure:

• Calculation: Determine the mass of FK706 required to prepare the desired volume of a 10 mM stock solution. (Molecular Weight of FK706 will be needed for this calculation).

• Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the calculated amount of FK706 powder into a sterile amber microcentrifuge tube.

• Dissolution: Add the calculated volume of anhydrous, sterile DMSO to the tube containing the FK706 powder.

• Solubilization: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle warming (up to 37°C) or brief sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes. Store the aliquots at -20°C, protected from light.

Protocol 2: Preparation of a 100 nM FK706 Working Solution for Cell Culture

Materials:

• 10 mM FK706 stock solution in DMSO

• Sterile cell culture medium

• Sterile serological pipettes and pipette tips

Procedure:

• Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an intermediate dilution (e.g., 100 µM) of the 10 mM stock solution in sterile cell culture medium.

  • For example, to make 1 mL of a 100 µM solution, add 10 µL of the 10 mM stock solution to 990 µL of cell culture medium and mix well.

• Final Dilution: Prepare the final 100 nM working solution from the intermediate dilution.

  • For example, to make 1 mL of a 100 nM solution, add 1 µL of the 100 µM intermediate dilution to 999 µL of cell culture medium and mix well.

• Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO to the cell culture medium as is present in the highest concentration of the FK706 working solution. This is crucial to distinguish the effects of the compound from the effects of the solvent.

• Immediate Use: Use the freshly prepared working solution immediately in your cell-based assays. Do not store aqueous working solutions.

Mandatory Visualizations

Caption: FK506 Signaling Pathway.

Caption: Major Degradation Pathways of FK506.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. FK-506 | Cell Signaling Technology [cellsignal.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. hrcak.srce.hr [hrcak.srce.hr]
• 6. Tacrolimus: Physicochemical stability challenges, analytical methods, and new formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stability characterization, kinetics and mechanism of tacrolimus degradation in cyclodextrin solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. invivogen.com [invivogen.com]
• 10. selleck.co.jp [selleck.co.jp]
• 11. file.medchemexpress.com [file.medchemexpress.com]

Refining experimental protocols for FK706 studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining experimental protocols for studies involving FK706, a potent inhibitor of human neutrophil elastase.

Frequently Asked Questions (FAQs)

Q1: What is FK706 and what is its primary mechanism of action?

A1: FK706 is a synthetic, water-soluble small molecule that acts as a competitive and slow-binding inhibitor of human neutrophil elastase.[1] Its primary mechanism of action is to block the enzymatic activity of neutrophil elastase, a serine protease involved in a variety of inflammatory diseases.[2][3]

Q2: What are the reported in vitro potency values for FK706?

A2: FK706 has a reported dissociation constant (Ki) of 4.2 nM for human neutrophil elastase. The half-maximal inhibitory concentration (IC50) values are approximately 83 nM for human neutrophil elastase and 100 nM for porcine pancreatic elastase.[1]

Q3: In which in vivo models has FK706 shown efficacy?

A3: FK706 has demonstrated efficacy in animal models of inflammation. It has been shown to protect against human neutrophil elastase-induced lung hemorrhage and suppress paw edema in mice.[1]

Q4: What is the solubility of FK706 and what is the recommended solvent for stock solutions?

A4: FK706 is described as a water-soluble compound.[1] For experimental purposes, it is advisable to prepare stock solutions in a solvent like dimethyl sulfoxide (B87167) (DMSO) and then dilute to the final concentration in the appropriate aqueous experimental buffer. It is crucial to ensure the final DMSO concentration is minimal (typically below 0.1%) to avoid solvent-induced effects.[4]

Q5: How should FK706 solutions be stored?

A5: For long-term stability, it is recommended to prepare aliquots of stock solutions and store them at -20°C or -80°C. Avoiding repeated freeze-thaw cycles is crucial to prevent degradation of the compound.[4]

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their experiments with FK706.

In Vitro Assay Troubleshooting

Issue	Possible Cause	Recommendation
Low or No Inhibition of Elastase Activity	Incorrect Reagent Preparation or Order of Addition: Ensure all reagents, including FK706 dilutions, enzyme, and substrate, are prepared correctly and added in the proper sequence as per the protocol.[5]	Verify Protocol and Reagent Integrity: Double-check all calculations and pipetting. Ensure that the enzyme and substrate have not expired and have been stored correctly.[5]
FK706 Degradation: The compound may have degraded due to improper storage or multiple freeze-thaw cycles.	Use Fresh Aliquots: Always use a fresh aliquot of the FK706 stock solution for each experiment.
Suboptimal Assay Conditions: The pH, temperature, or incubation time may not be optimal for FK706 activity.	Optimize Assay Parameters: Verify that the assay buffer pH is appropriate (typically around 7.5). Ensure incubations are performed at the recommended temperature (e.g., 37°C).[6]
High Background Signal	Contaminated Reagents: Buffers or other reagents may be contaminated.	Use Fresh, Sterile Reagents: Prepare fresh buffers and use sterile pipette tips and plates.
Substrate Instability: The fluorogenic substrate may be auto-hydrolyzing.	Minimize Light Exposure: Protect the substrate from light and prepare it fresh for each experiment. Run a "substrate only" control to assess background fluorescence.
Poor Reproducibility (High Well-to-Well Variability)	Inconsistent Pipetting: Inaccurate or inconsistent pipetting of small volumes of enzyme, inhibitor, or substrate.	Calibrate Pipettes and Use Proper Technique: Ensure pipettes are properly calibrated. Use reverse pipetting for viscous solutions and ensure thorough mixing in each well.[5]
Edge Effects: Evaporation from the outer wells of the microplate during incubation.	Proper Plate Sealing and Incubation: Use plate sealers during incubations and ensure a humidified environment in the incubator. Avoid using the outermost wells for critical samples.[5]

In Vivo Study Troubleshooting

Issue	Possible Cause	Recommendation
Lack of Efficacy in Animal Model	Inadequate Dosing or Bioavailability: The dose of FK706 may be too low, or it may have poor absorption, distribution, metabolism, or excretion (ADME) properties for the chosen route of administration.	Perform Dose-Response Studies: Conduct a dose-response study to determine the optimal effective dose. Consider pharmacokinetic studies to assess compound exposure at the target site.
Timing of Administration: The timing of FK706 administration relative to the inflammatory challenge may not be optimal.	Optimize Dosing Schedule: Vary the time of FK706 administration (prophylactic vs. therapeutic) to determine the most effective window.
Animal Strain Variability: Different mouse or rat strains can exhibit varying responses to inflammatory stimuli and therapeutic agents.[7]	Select Appropriate Animal Strain: Review the literature to select a strain known to be responsive in the chosen disease model. C57BL/6 and BALB/c mice are commonly used.[8][9]
Adverse Effects or Toxicity	High Dose of FK706: The administered dose may be approaching toxic levels.	Conduct a Maximum Tolerated Dose (MTD) Study: Determine the MTD to establish a safe and effective dose range.
Off-Target Effects: Although FK706 is a specific elastase inhibitor, high concentrations could potentially have off-target effects.	Include Specificity Controls: If possible, include a structurally related but inactive compound as a negative control to assess off-target effects.

Quantitative Data Summary

The following tables summarize the key quantitative data for FK706 based on available literature.

Table 1: In Vitro Inhibitory Activity of FK706

Parameter	Enzyme	Value	Reference
Ki	Human Neutrophil Elastase	4.2 nM	[1]
IC50	Human Neutrophil Elastase	83 nM	[1]
IC50	Porcine Pancreatic Elastase	100 nM	[1]
IC50	Elastin Hydrolysis by Human Neutrophil Elastase	230 nM	[1]

Table 2: In Vivo Efficacy of FK706 in Mouse Models

Model	Administration Route	Endpoint	ED50 / Effective Dose	Reference
HNE-induced Lung Hemorrhage	Intratracheal	Reduction of Hemorrhage	2.4 µ g/animal	[1]
HNE-induced Lung Hemorrhage	Intravenous	Reduction of Hemorrhage	36.5 mg/kg	[1]
HNE-induced Paw Edema	Subcutaneous	Inhibition of Edema	47% inhibition at 100 mg/kg	[1]

Experimental Protocols

In Vitro Neutrophil Elastase Inhibition Assay

This protocol is a general guideline for determining the inhibitory activity of FK706 against human neutrophil elastase using a fluorogenic substrate.

Materials:

• Human Neutrophil Elastase (HNE)

• Fluorogenic NE substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer (e.g., 100 mM HEPES, 500 mM NaCl, pH 7.5)

• FK706

• Control inhibitor (e.g., Sivelestat)

• DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of FK706 in DMSO. Create a serial dilution of FK706 in Assay Buffer to achieve a range of final concentrations.

  • Prepare a working solution of HNE in Assay Buffer.

  • Prepare a working solution of the fluorogenic substrate in Assay Buffer.

• Assay Protocol:

  • Add 20 µL of the FK706 dilutions or control inhibitor to the wells of the 96-well plate.

  • Add 160 µL of the HNE solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 20 µL of the substrate solution to each well.

  • Immediately measure the fluorescence in kinetic mode for 30 minutes at 37°C (Excitation/Emission wavelengths will depend on the substrate used, e.g., ~380/500 nm).[6]

• Data Analysis:

  • Determine the rate of the reaction (slope of the linear portion of the kinetic curve).

  • Calculate the percent inhibition for each FK706 concentration relative to the no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the FK706 concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[6]

In Vivo Carrageenan-Induced Paw Edema Model

This protocol outlines a common method to assess the anti-inflammatory effects of FK706 in mice.

Materials:

• Male C57BL/6 or BALB/c mice (6-8 weeks old)

• Carrageenan solution (e.g., 1% in sterile saline)

• FK706 solution in a suitable vehicle

• Vehicle control

• Plethysmometer or calipers

Procedure:

• Animal Acclimatization: Acclimate animals to the housing conditions for at least one week before the experiment.

• Compound Administration: Administer FK706 or vehicle control via the desired route (e.g., subcutaneous, intravenous) at a predetermined time before the carrageenan injection.

• Induction of Edema: Inject 50 µL of carrageenan solution into the sub-plantar region of the right hind paw of each mouse.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer or paw thickness with calipers at baseline (before carrageenan injection) and at various time points after (e.g., 1, 2, 3, 4, and 5 hours).[10][11][12]

• Data Analysis:

  • Calculate the increase in paw volume or thickness for each animal at each time point.

  • Compare the mean increase in paw volume/thickness between the FK706-treated groups and the vehicle control group.

  • Calculate the percentage inhibition of edema for each dose of FK706.

Visualizations

Signaling Pathway of Neutrophil Elastase-Mediated Inflammation

Caption: Signaling pathway of neutrophil elastase (NE) and its inhibition by FK706.

Experimental Workflow for In Vitro FK706 Screening

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. Neutrophil elastase: From mechanisms to therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. ELISA Troubleshooting Guide | Thermo Fisher Scientific - US [thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. Experimental progressive emphysema in BALB/cJ mice as a model for chronic alveolar destruction in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Elastase-Induced Lung Emphysema Models in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. inotiv.com [inotiv.com]
• 11. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [experiments.springernature.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Challenges in FK706 Dose-Response Analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the dose-response analysis of FK706, a potent inhibitor of human neutrophil elastase (HNE).

Frequently Asked Questions (FAQs)

Q1: What is FK706 and what is its primary mechanism of action?

A1: FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase (HNE). Its mechanism of action is competitive and slow-binding inhibition of HNE, a serine protease involved in inflammatory processes.

Q2: What is the expected shape of a typical FK706 dose-response curve?

A2: A typical dose-response curve for an inhibitor like FK706 is expected to be sigmoidal and descending.[1][2] The y-axis represents the percent inhibition of HNE activity, while the x-axis represents the logarithm of the FK706 concentration.

Q3: What are the key parameters to determine from an FK706 dose-response curve?

A3: The primary parameter to determine is the half-maximal inhibitory concentration (IC50), which is the concentration of FK706 that results in 50% inhibition of HNE activity. Other important parameters include the maximal efficacy (Emax) and the Hill slope, which can provide insights into the inhibitor's binding characteristics.[2][3]

Q4: Why might my IC50 value for FK706 differ from published values?

A4: Discrepancies in IC50 values can arise from variations in experimental conditions. Factors such as the specific HNE enzyme source and concentration, substrate concentration, buffer composition, incubation time, and temperature can all influence the apparent IC50. It is also crucial to distinguish between biochemical assays using purified enzymes and cell-based assays, as cell permeability and off-target effects in a cellular context can significantly alter the observed potency.[4]

Q5: How does human neutrophil elastase (HNE) contribute to inflammatory signaling?

A5: Human neutrophil elastase, when released during inflammation, can activate pro-inflammatory signaling pathways. For instance, it can stimulate the transcription of MUC1, a mucin involved in airway inflammation, through a complex signaling cascade.[5] Understanding this pathway is crucial for contextualizing the therapeutic effects of HNE inhibitors like FK706.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High variability between replicate wells	- Pipetting errors- Inconsistent mixing- Edge effects on the microplate	- Use calibrated pipettes and proper technique.- Ensure thorough mixing of reagents before and after addition to wells.- Avoid using the outer wells of the plate or fill them with buffer to maintain humidity.
No or very low inhibition at high FK706 concentrations	- Inactive FK706 compound- Incorrect FK706 concentration- Enzyme concentration too high	- Verify the integrity and purity of the FK706 stock.- Prepare fresh serial dilutions and confirm their concentrations.- Optimize the HNE concentration to ensure the assay is in the linear range and sensitive to inhibition.
IC50 value is significantly higher in cell-based assays compared to biochemical assays	- Poor cell permeability of FK706- FK706 is being actively transported out of the cells- FK706 instability in cell culture media	- Consider modifying the compound to improve cell permeability.- Investigate the presence of efflux pumps that may be acting on FK706.- Assess the stability of FK706 in your specific cell culture media over the course of the experiment.[4]
Atypical (non-sigmoidal) dose-response curve shape	- Compound precipitation at high concentrations- Off-target effects at high concentrations- Assay artifacts (e.g., fluorescence interference)	- Check for visible precipitation in the wells. If observed, the highest concentrations may need to be excluded from the analysis.- Investigate potential off-target activities of FK706.- Run controls to check for any intrinsic fluorescence or quenching properties of FK706 at the assay wavelengths.
Inconsistent results between experiments	- Variation in reagent lots (enzyme, substrate)- Differences in cell passage number or health (for cell-based assays)- Minor variations in incubation times or temperatures	- Qualify new lots of reagents against a standard inhibitor.- Use cells within a consistent and low passage number range and ensure high viability.- Strictly adhere to the established protocol for all experimental steps.

Quantitative Data Summary

The following table summarizes key quantitative parameters for FK706 and related experimental components.

Parameter	Value	Context	Reference
FK706 Ki for HNE	4.2 nM	Competitive, slow-binding inhibition	Not explicitly cited in new search, retained from initial knowledge
FK706 IC50 for HNE activity	83 nM	Inhibition of HNE activity using a synthetic substrate	Not explicitly cited in new search, retained from initial knowledge
FK706 IC50 for elastin (B1584352) hydrolysis	230 nM	Inhibition of HNE-mediated hydrolysis of elastin	Not explicitly cited in new search, retained from initial knowledge
HNE concentration in biochemical assay	0.5 nM	Typical concentration for in vitro inhibition assays	[6]
Fluorogenic Substrate	MeOSuc-Ala-Ala-Pro-Val-AMC	Commonly used substrate for HNE activity assays	[4][6]
Excitation/Emission Wavelengths	~360-400 nm / ~460-505 nm	For detection of cleaved AMC fluorophore	[7][8]
Control Inhibitor	Sivelestat	A known HNE inhibitor used as a positive control	[7][9]

Experimental Protocols

Biochemical Human Neutrophil Elastase (HNE) Inhibition Assay

This protocol is for determining the IC50 value of FK706 in a biochemical assay format.

Materials:

• Human Neutrophil Elastase (HNE), purified

• Fluorogenic HNE substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer (e.g., 100 mM HEPES, 500 mM NaCl, pH 7.5)

• FK706 and a reference inhibitor (e.g., Sivelestat)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of HNE in assay buffer.

  • Prepare a stock solution of the fluorogenic substrate in DMSO.

  • Prepare serial dilutions of FK706 and the reference inhibitor in assay buffer.

• Assay Protocol:

  • Add 20 µL of the inhibitor dilutions to the wells of the 96-well plate.

  • Add 160 µL of the HNE solution to each well and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding 20 µL of the substrate solution to each well.

  • Immediately measure the fluorescence in kinetic mode for 30 minutes at 37°C (Excitation/Emission ~380/500 nm).

• Data Analysis:

  • Determine the rate of reaction (slope of the linear portion of the kinetic curve).

  • Calculate the percent inhibition for each inhibitor concentration relative to the no-inhibitor control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.[4]

Cell-Based HNE Inhibition Assay

This protocol outlines a general workflow for assessing FK706 activity in a cellular context.

Materials:

• A suitable cell line that releases HNE upon stimulation (e.g., neutrophils isolated from whole blood, or a cell line like U937).[6]

• Cell culture medium

• Stimulant to induce HNE release (e.g., Phorbol 12-myristate 13-acetate - PMA)[10]

• FK706

• Cell lysis buffer (if measuring intracellular HNE)

• Fluorogenic HNE substrate

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Cell Culture and Treatment:

  • Plate cells in a 96-well plate and allow them to adhere if necessary.

  • Treat the cells with various concentrations of FK706 for a predetermined time.

  • Stimulate the cells with PMA to induce HNE release into the supernatant.

• Sample Collection:

  • Centrifuge the plate to pellet the cells.

  • Carefully collect the supernatant for measuring extracellular HNE activity.

  • (Optional) Lyse the remaining cells to measure intracellular HNE activity.

• Elastase Activity Measurement:

  • Transfer the supernatant (or cell lysate) to a new 96-well black microplate.

  • Add the fluorogenic HNE substrate to each well.

  • Measure the fluorescence in kinetic mode as described for the biochemical assay.

• Data Analysis:

  • Determine the rate of HNE activity in the samples from treated and untreated cells.

  • Calculate the percent inhibition and determine the IC50 value as described previously.[4]

Visualizations

Caption: HNE-induced MUC1 transcription signaling pathway.[5]

Caption: Workflow for determining the IC50 of FK706.

Caption: A logical guide for troubleshooting dose-response experiments.

References

• 1. collaborativedrug.com [collaborativedrug.com]
• 2. Dose–response relationship - Wikipedia [en.wikipedia.org]
• 3. Dose-Response Relationships - Clinical Pharmacology - Merck Manual Professional Edition [merckmanuals.com]
• 4. benchchem.com [benchchem.com]
• 5. The Signaling Pathway Involved in Neutrophil Elastase–Stimulated MUC1 Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Human Neutrophil Elastase: Characterization of Intra- vs. Extracellular Inhibition [mdpi.com]
• 7. bpsbioscience.com [bpsbioscience.com]
• 8. abcam.com [abcam.com]
• 9. Neutrophil elastase: From mechanisms to therapeutic potential - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Minimizing Variability in FK706 Animal Model Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize variability in your animal studies involving the neutrophil elastase inhibitor, FK706, ensuring more robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is FK706 and what is its primary mechanism of action?

A1: FK706 is a potent, synthetic, water-soluble inhibitor of human neutrophil elastase.[1] It demonstrates competitive and slow-binding inhibition of human neutrophil elastase with a high degree of selectivity over other serine proteases like trypsin and chymotrypsin.[1] Its primary mechanism of action is the direct inhibition of neutrophil elastase, an enzyme implicated in the pathology of various inflammatory disorders.[1]

Q2: Which animal models are appropriate for studying the efficacy of FK706?

A2: Based on its mechanism of action, FK706 is suitable for animal models of diseases where neutrophil elastase is a key pathogenic driver. Commonly used models include:

• Collagen-Induced Arthritis (CIA): A widely used model for rheumatoid arthritis where neutrophil infiltration and elastase activity contribute to joint inflammation and damage.

• Elastase-Induced Lung Injury: This model directly mimics the destructive effects of elastase in the lungs, relevant for conditions like emphysema and Acute Respiratory Distress Syndrome (ARDS). FK706 has been shown to be protective in a mouse model of elastase-induced lung hemorrhage.[1]

• Lipopolysaccharide (LPS)-Induced Inflammation: LPS can be used to induce a systemic inflammatory response or localized inflammation (e.g., in an air pouch model) characterized by neutrophil influx and elastase release. FK706 has demonstrated efficacy in a mouse model of neutrophil elastase-induced paw edema.[1]

Q3: How should I prepare and administer FK706 for in vivo studies?

A3: FK706 is a water-soluble compound, which simplifies formulation for parenteral administration.[1] For subcutaneous or intravenous injection, FK706 can be dissolved in sterile, isotonic saline (0.9% NaCl). It is crucial to ensure the pH of the final solution is within a physiologically tolerable range (typically pH 6.8-7.2) to avoid injection site reactions. The solution should be prepared fresh daily under aseptic conditions and protected from light if stability information is not available.

Q4: What is a reasonable starting dose for FK706 in a mouse model?

A4: Dose selection should ideally be based on preliminary dose-range finding studies. However, published data provides a good starting point. For instance, in a mouse model of paw edema, subcutaneous administration of 100 mg/kg of FK706 resulted in a 47% inhibition.[1] In a lung hemorrhage model, an intravenous dose of 36.5 mg/kg was effective.[1] The optimal dose will depend on the specific animal model, the route of administration, and the desired level of target engagement.

Troubleshooting Guides

Issue 1: High Variability in Therapeutic Response to FK706

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Animal-Related Factors	Genetic Drift: Even within the same inbred strain, genetic differences can arise between colonies from different vendors. It is recommended to source animals from a single, reputable vendor for the duration of a study. If changing vendors, a pilot study to confirm responsiveness is advised.
Age and Sex: Use animals of the same age and sex to minimize biological variability. Ensure mice are at least 7-8 weeks old for a mature immune system in arthritis models.
Microbiome: The gut microbiome can influence immune responses. House animals under specific pathogen-free (SPF) conditions to reduce variability from infections.
Procedural Inconsistencies	Dosing Accuracy: Ensure accurate and consistent dosing for all animals. For subcutaneous injections, use a consistent technique and location (e.g., dorsal subcutaneous space between the shoulder blades).
Induction of Disease Model: In models like CIA, the quality of the collagen emulsion and the injection technique are critical. Inconsistent preparation or administration can lead to highly variable disease onset and severity.
Subjective Scoring: For endpoints like clinical arthritis scores, ensure that the scoring is performed by a trained individual who is blinded to the treatment groups to minimize bias.
FK706 Formulation and Stability	Improper Formulation: As FK706 is water-soluble, it should be fully dissolved in a suitable vehicle like sterile saline. Ensure the pH is neutral.
Degradation of FK706: Prepare the FK706 solution fresh for each day of dosing unless stability data for the specific formulation and storage conditions are available. Store the stock compound according to the manufacturer's instructions.

Issue 2: Lack of Efficacy of FK706

Potential Causes and Solutions:

Potential Cause	Troubleshooting Steps
Suboptimal Dosing	Insufficient Dose: The dose of FK706 may be too low to achieve therapeutic concentrations at the site of inflammation. Conduct a dose-response study to determine the optimal dose for your specific model.
Inappropriate Dosing Schedule: The dosing frequency may not be optimal to maintain therapeutic levels of FK706. While specific pharmacokinetic data for subcutaneous FK706 in mice is limited, consider the timing of administration relative to the peak of inflammation in your model.
Model-Specific Issues	Disease Model Not Elastase-Dependent: Confirm that neutrophil elastase is a key mediator in your specific animal model and strain. Some models of inflammation may be driven by other pathways.
Timing of Treatment Initiation: The therapeutic window for FK706 may be narrow. In acute models, treatment should be initiated before or at the time of the inflammatory insult. In chronic models like CIA, treatment should typically start at the onset of clinical signs.
Pharmacodynamic Considerations	Insufficient Target Engagement: Assess whether FK706 is reaching its target by measuring neutrophil elastase activity in relevant biological samples (e.g., bronchoalveolar lavage fluid, joint tissue lysates). A decrease in elastase activity in the FK706-treated group would confirm target engagement.
Downstream Markers: Measure downstream markers of inflammation, such as key cytokines (e.g., TNF-α, IL-1β) or chemokines, to assess the biological response to FK706.

Data Presentation

Table 1: In Vitro and In Vivo Potency of FK706

Parameter	Target/Model	Value	Reference
IC50	Human Neutrophil Elastase	83 nM	[1]
Ki	Human Neutrophil Elastase	4.2 nM	[1]
IC50	Porcine Pancreatic Elastase	100 nM	[1]
ED50 (Intratracheal)	HNE-induced lung hemorrhage (mouse)	2.4 µ g/animal	[1]
ED50 (Intravenous)	HNE-induced lung hemorrhage (mouse)	36.5 mg/kg	[1]
Inhibition (Subcutaneous)	HNE-induced paw edema (mouse)	47% at 100 mg/kg	[1]

Experimental Protocols

Protocol 1: FK706 Administration in a Mouse Collagen-Induced Arthritis (CIA) Model

• Model Induction:

  • Induce CIA in susceptible mouse strains (e.g., DBA/1) following established protocols. This typically involves an initial immunization with an emulsion of type II collagen and Complete Freund's Adjuvant (CFA), followed by a booster immunization 21 days later.

• FK706 Preparation:

  • On each day of treatment, prepare a fresh solution of FK706 by dissolving it in sterile 0.9% saline to the desired concentration.

  • Ensure the solution is clear and free of particulates.

• Treatment Regimen:

  • Begin treatment upon the first appearance of clinical signs of arthritis (typically around day 25-28).

  • Administer FK706 daily via subcutaneous injection at the desired dose (e.g., starting with a range of 10-100 mg/kg).

  • Administer a vehicle control (sterile 0.9% saline) to the control group.

• Monitoring and Endpoints:

  • Monitor animals daily for clinical signs of arthritis, scoring paw swelling and erythema.

  • Measure paw thickness using a caliper every 2-3 days.

  • At the end of the study, collect joint tissue for histological analysis of inflammation, cartilage damage, and bone erosion.

  • Collect blood for measurement of systemic inflammatory markers or FK706 plasma concentration if required.

Protocol 2: FK706 Administration in a Mouse Elastase-Induced Lung Injury Model

• Model Induction:

  • Anesthetize mice and intratracheally instill a single dose of porcine pancreatic elastase to induce lung injury.

• FK706 Preparation:

  • Prepare FK706 solution as described in Protocol 1.

• Treatment Regimen:

  • Administer FK706 either prophylactically (e.g., 1 hour before elastase instillation) or therapeutically (e.g., a few hours after induction).

  • Administration can be intravenous or subcutaneous, based on the experimental question.

• Monitoring and Endpoints:

  • At a predetermined time point (e.g., 24-72 hours post-injury), euthanize the animals.

  • Perform bronchoalveolar lavage (BAL) to collect fluid and cells.

  • Analyze BAL fluid for total and differential cell counts (especially neutrophils), total protein concentration (as a marker of permeability), and neutrophil elastase activity.

  • Process lung tissue for histological evaluation of lung injury, including alveolar damage and inflammation.

Mandatory Visualization

Caption: Signaling pathway of Neutrophil Elastase and the inhibitory action of FK706.

Caption: General experimental workflow for FK706 in vivo efficacy studies.

Caption: Logical troubleshooting workflow for unexpected results in FK706 studies.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for storing and handling FK706

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the best practices for storing and handling FK706. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is FK706 and what is its primary mechanism of action?

FK706 is a potent, synthetic, slow-binding, and competitive inhibitor of human neutrophil elastase.[1] Its primary mechanism of action is the inhibition of this serine protease, which plays a crucial role in inflammatory processes. By inhibiting neutrophil elastase, FK706 can modulate inflammatory responses, making it a valuable tool for research in inflammatory diseases.[1][2]

Q2: What are the recommended storage conditions for FK706 powder?

For optimal stability, FK706 in solid form should be stored under the following conditions:

• Short-term (days to weeks): 0 - 4°C, dry and protected from light.

• Long-term (months to years): -20°C, dry and protected from light.

Q3: How should I prepare and store stock solutions of FK706?

FK706 is soluble in both DMSO and water.[1] For research purposes, DMSO is a commonly used solvent.[3][4][5]

• Preparation: To prepare a stock solution, dissolve FK706 in an appropriate volume of DMSO to achieve the desired concentration.

• Storage of Stock Solutions:

  • -80°C for up to 6 months.

  • -20°C for up to 1 month.

  • It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[6][7]

Q4: What is the stability of FK706 in aqueous solutions?

While FK706 is water-soluble, long-term storage in aqueous solutions is not recommended due to potential hydrolysis. For experiments requiring aqueous buffers, it is best to prepare fresh solutions daily from a DMSO stock.

Troubleshooting Guide

Issue 1: Inconsistent or lower-than-expected inhibition of elastase activity.

• Possible Cause 1: Improper storage of FK706.

  • Solution: Ensure that both the solid compound and stock solutions are stored at the recommended temperatures and protected from light and moisture to prevent degradation.

• Possible Cause 2: Degradation of FK706 in working solutions.

  • Solution: Prepare fresh dilutions of FK706 in your assay buffer for each experiment. Avoid storing diluted aqueous solutions for extended periods.

• Possible Cause 3: Issues with the elastase enzyme.

  • Solution: Verify the activity of your human neutrophil elastase stock using a standard substrate and protocol. Ensure the enzyme has been stored correctly and has not lost activity.

• Possible Cause 4: Incorrect assay conditions.

  • Solution: Optimize assay parameters such as incubation time, enzyme concentration, and substrate concentration. As FK706 is a slow-binding inhibitor, a pre-incubation step of the enzyme with the inhibitor before adding the substrate is crucial.[1]

Issue 2: High background signal in the in-vitro elastase inhibition assay.

• Possible Cause 1: Autohydrolysis of the substrate.

  • Solution: Run a control well containing only the substrate and assay buffer (no enzyme) to measure the rate of spontaneous substrate degradation. Subtract this background rate from all other readings.

• Possible Cause 2: Contamination of reagents.

  • Solution: Use fresh, high-quality reagents and sterile, nuclease-free water to prepare all buffers and solutions.

• Possible Cause 3: Intrinsic fluorescence of FK706.

  • Solution: Run a control well containing FK706 at the highest concentration used in the assay with the substrate but without the enzyme to check for any interference with the fluorescence reading.

Issue 3: Poor solubility of FK706 in aqueous buffer.

• Possible Cause 1: High final concentration of FK706.

  • Solution: While FK706 is water-soluble, high concentrations may be difficult to dissolve directly in aqueous buffers. Prepare a high-concentration stock solution in DMSO and then dilute it into the aqueous assay buffer. Ensure the final concentration of DMSO in the assay is low (typically <1%) to avoid affecting enzyme activity.

• Possible Cause 2: Incorrect pH of the buffer.

  • Solution: Check the pH of your buffer. The solubility of compounds can be pH-dependent.

Quantitative Data

Parameter	Value	Enzyme Source	Substrate	Reference
IC50	83 nM	Human Neutrophil Elastase	Synthetic Substrate	[1][8]
IC50	100 nM	Porcine Pancreatic Elastase	Synthetic Substrate	[1][8]
IC50	230 nM	Human Neutrophil Elastase	Bovine neck ligament elastin	[1]
Ki	4.2 nM	Human Neutrophil Elastase	N/A	[1][8]

Experimental Protocols

In-Vitro Human Neutrophil Elastase (HNE) Inhibition Assay

This protocol is designed to determine the inhibitory activity of FK706 on HNE using a fluorogenic substrate.

Materials:

• Human Neutrophil Elastase (HNE)

• FK706

• Fluorogenic elastase substrate (e.g., MeOSuc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer: 0.1 M HEPES, 0.5 M NaCl, pH 7.5

• DMSO

• 96-well black, flat-bottom plates

• Fluorescence microplate reader

Procedure:

• Prepare FK706 Stock Solution: Dissolve FK706 in DMSO to a concentration of 10 mM.

• Prepare Working Solutions:

  • HNE Working Solution: Dilute HNE in Assay Buffer to the desired final concentration (e.g., 25 nM).

  • Substrate Working Solution: Dilute the fluorogenic substrate in Assay Buffer to the desired final concentration (e.g., 100 µM).

  • FK706 Serial Dilutions: Perform serial dilutions of the FK706 stock solution in Assay Buffer to obtain a range of concentrations for testing.

• Assay Protocol: a. Add 20 µL of the serially diluted FK706 solutions or vehicle control (Assay Buffer with the same final DMSO concentration) to the wells of a 96-well plate. b. Add 160 µL of the HNE working solution to each well. c. Incubate the plate at 37°C for 15 minutes to allow for the binding of FK706 to the enzyme. d. Initiate the enzymatic reaction by adding 20 µL of the substrate working solution to each well. e. Immediately place the plate in a fluorescence microplate reader and measure the fluorescence intensity (Excitation: ~380 nm, Emission: ~500 nm) every minute for 30 minutes at 37°C.

• Data Analysis: a. Determine the rate of reaction (V) for each concentration of FK706 by calculating the slope of the linear portion of the fluorescence versus time curve. b. Calculate the percentage of inhibition for each FK706 concentration using the following formula: % Inhibition = [(V_control - V_inhibitor) / V_control] * 100 c. Plot the percentage of inhibition against the logarithm of the FK706 concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Visualizations

Caption: Workflow for determining the in-vitro inhibitory activity of FK706 against HNE.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neutrophil elastase inhibitor attenuates lipopolysaccharide-induced hepatic microvascular dysfunction in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. How do you use dmso | Shanghai Yearn Chemical Science-Tech Co., Ltd [yearnintl.com]
• 5. gchemglobal.com [gchemglobal.com]
• 6. bitesizebio.com [bitesizebio.com]
• 7. goldbio.com [goldbio.com]
• 8. FK706 - CAS:144055-55-0 - KKL Med Inc. [kklmed.com]

Technical Support Center: Troubleshooting FK706 Experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering unexpected results in experiments involving FK706, a potent inhibitor of human neutrophil elastase. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues you may encounter.

Troubleshooting Guide: Unexpected Results in Biochemical Assays

Researchers using FK706 in biochemical assays, such as enzyme activity assays, may face several common issues. This guide provides a structured approach to identifying and resolving these problems.

dot

Caption: Troubleshooting workflow for unexpected results in FK706 biochemical assays.

Observed Issue	Potential Cause	Recommended Action
Lower than expected inhibition of elastase activity	FK706 Degradation: FK706 is water-soluble, but improper storage (e.g., temperature fluctuations, prolonged storage of diluted solutions) can lead to degradation.	- Ensure FK706 is stored as recommended by the manufacturer. - Prepare fresh dilutions for each experiment. - Verify the concentration of the stock solution using a reliable method.
Inaccurate Concentration: Errors in calculating dilutions or pipetting can lead to a lower final concentration of FK706 in the assay.	- Double-check all dilution calculations. - Calibrate pipettes regularly.
Substrate Competition: If using a high concentration of substrate, it may outcompete FK706, especially given its slow-binding inhibition mechanism[1].	- Optimize the substrate concentration. - Increase the pre-incubation time of the enzyme with FK706 before adding the substrate.
High variability between replicates	Pipetting Inaccuracy: Small volumes are prone to pipetting errors, leading to inconsistent results.	- Use calibrated pipettes and proper pipetting techniques. - Prepare a master mix of reagents to minimize well-to-well variation.
Inadequate Mixing: Failure to properly mix the reagents in each well can result in uneven reaction rates.	- Ensure thorough but gentle mixing after adding each component.
Plate Reader Issues: Inconsistent readings can result from bubbles in the wells or improper plate reader settings.	- Inspect plates for bubbles before reading. - Optimize plate reader settings (e.g., gain, read time) for the specific assay.
Inhibition of non-target proteases	Off-Target Effects: While FK706 is a specific inhibitor of human neutrophil elastase, at very high concentrations it may show weak inhibition of other serine proteases[1].	- Perform a selectivity panel against other relevant proteases to confirm specificity at the working concentration. - Lower the concentration of FK706 to a range where it is selective for elastase.

Troubleshooting Guide: Unexpected Results in Cell-Based Assays

Cell-based assays introduce biological complexity, which can be a source of unexpected results. This guide addresses common issues encountered when using FK706 in a cellular context.

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Caption: Troubleshooting workflow for unexpected results in FK706 cell-based assays.

Observed Issue	Potential Cause	Recommended Action
Unexpected Cytotoxicity	Off-Target Effects: At high concentrations, FK706 or any small molecule inhibitor may have off-target effects leading to cell death[2][3].	- Perform a dose-response curve to determine the cytotoxic concentration. - Use the lowest effective and non-toxic concentration in your experiments.
Solvent Toxicity: The vehicle used to dissolve FK706 (e.g., DMSO) can be toxic to cells at certain concentrations.	- Include a vehicle-only control to assess solvent toxicity. - Ensure the final solvent concentration is below the toxic threshold for your cell type.
Contamination: Mycoplasma or other microbial contamination can affect cell health and response to treatment[4][].	- Regularly test cell cultures for mycoplasma contamination. - Maintain sterile cell culture techniques.
Lack of Expected Biological Effect	Poor Cell Permeability: FK706 may not efficiently cross the cell membrane to reach its intracellular target (if applicable).	- While FK706 is primarily an extracellular inhibitor of neutrophil elastase, if an intracellular effect is expected, consider using cell lines with higher permeability or permeabilization techniques (with appropriate controls).
Compound Instability in Media: FK706 may be unstable in cell culture media over long incubation periods.	- Test the stability of FK706 in your specific cell culture media over time. - Consider replenishing the media with fresh FK706 during long experiments.
Incorrect Cell Model: The chosen cell line may not express neutrophil elastase or the relevant downstream signaling components.	- Confirm the expression of the target enzyme in your cell line. - Use a positive control (e.g., a known stimulus of elastase activity) to validate the cell model.
High Variability in Cell-Based Assays	Inconsistent Cell Seeding: Uneven cell distribution in multi-well plates can lead to significant variability.	- Ensure cells are well-suspended before seeding. - Use a consistent seeding density and technique for all wells.
Edge Effects: Wells on the perimeter of a microplate can experience different environmental conditions (e.g., evaporation), leading to variability[6].	- Avoid using the outer wells of the plate for experimental conditions. - Fill the outer wells with sterile media or PBS to create a humidity barrier.
Cell Passage Number: High passage numbers can lead to phenotypic drift and altered cellular responses[4].	- Use cells within a consistent and low passage number range for all experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of FK706?

A1: FK706 is a synthetic, water-soluble, slow-binding, and competitive inhibitor of human neutrophil elastase with a Ki of 4.2 nM[1]. It also inhibits porcine pancreatic elastase but is significantly less effective against other serine proteases like chymotrypsin, trypsin, and cathepsin G[1].

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References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Off-targets effects underlie the inhibitory effect of FAK inhibitors on platelet activation: studies using Fak-deficient mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Facebook [cancer.gov]
• 4. m.youtube.com [m.youtube.com]
• 6. focus.gbo.com [focus.gbo.com]

Technical Support Center: Enhancing the Bioavailability of FK706

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and drug development professionals working to enhance the bioavailability of FK706, a potent human neutrophil elastase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the known physicochemical properties of FK706 that may limit its oral bioavailability?

FK706 is a synthetic, water-soluble compound.[1] While water solubility is generally favorable for dissolution, other factors can still limit oral bioavailability. These may include poor membrane permeability, susceptibility to enzymatic degradation in the gastrointestinal (GI) tract, and first-pass metabolism in the liver. The molecular size and specific chemical structure of FK706 may contribute to these challenges.

Q2: What are the primary physiological barriers to the absorption of FK706?

The primary physiological barriers for orally administered drugs like FK706 include the acidic environment of the stomach, enzymatic degradation by proteases in the GI tract, the mucus layer lining the intestines, and the intestinal epithelial cell membrane itself.[2][3][4] Furthermore, after absorption, FK706 may be subject to first-pass metabolism in the liver, which can significantly reduce the amount of active drug reaching systemic circulation.[3]

Q3: Are there any known drug transporters that may affect the absorption and distribution of FK706?

While specific transporters for FK706 have not been fully elucidated in publicly available literature, compounds of similar structure are often substrates for efflux transporters like P-glycoprotein (P-gp). P-gp is present in the intestinal epithelium and can actively pump drugs back into the intestinal lumen, thereby reducing net absorption.

Q4: What role does the formulation of FK706 play in its bioavailability?

The formulation is critical in overcoming bioavailability challenges.[5] For a water-soluble compound like FK706, the formulation strategy may focus on protecting the drug from degradation and enhancing its permeability across the intestinal epithelium. Advanced formulations, such as lipid-based drug delivery systems or nanoformulations, can improve absorption and bioavailability.[6][7][8]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low in vivo efficacy despite high in vitro potency	Poor oral bioavailability leading to sub-therapeutic plasma concentrations.	1. Conduct a pharmacokinetic (PK) study to determine key parameters like Cmax, Tmax, and AUC. 2. Investigate different routes of administration (e.g., intravenous, subcutaneous) to establish a baseline for systemic exposure.[1] 3. Explore formulation strategies to enhance absorption (see below).
High variability in plasma concentrations between research subjects	Differences in GI physiology, food effects, or genetic polymorphisms in drug-metabolizing enzymes and transporters.[2][4]	1. Standardize experimental conditions, including fasting state and diet of animal models. 2. Increase the number of subjects in preclinical studies to improve statistical power. 3. Consider phenotyping or genotyping for relevant metabolizing enzymes if significant inter-individual differences are suspected.
Poor dissolution rate of a novel FK706 salt form	The new salt form may have lower aqueous solubility or may be prone to precipitation in the GI tract.	1. Perform in vitro dissolution testing under various pH conditions mimicking the GI tract. 2. Characterize the solid-state properties of the new salt form (e.g., using DSC, XRD). 3. Consider the use of dissolution enhancers or formulating as a solid dispersion.[9][10]
Evidence of significant first-pass metabolism	High hepatic clearance of FK706.	1. Conduct in vitro metabolism studies using liver microsomes or hepatocytes to identify the major metabolic pathways. 2. Co-administration with a known inhibitor of the identified metabolizing enzymes (e.g., a CYP3A4 inhibitor) in a research setting can help quantify the extent of first-pass metabolism.[11]

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study in a Rodent Model

Objective: To determine the pharmacokinetic profile of FK706 following oral and intravenous administration.

Methodology:

• Animal Model: Male Sprague-Dawley rats (n=5 per group), 8-10 weeks old.

• Formulation:

  • Oral (PO): FK706 suspended in 0.5% methylcellulose (B11928114) at a dose of 50 mg/kg.

  • Intravenous (IV): FK706 dissolved in saline at a dose of 5 mg/kg.

• Administration:

  • PO: Administer the suspension via oral gavage.

  • IV: Administer the solution via a tail vein catheter.

• Blood Sampling: Collect blood samples (approx. 0.2 mL) from the jugular vein at pre-dose, and at 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.

• Sample Processing: Centrifuge blood samples to obtain plasma. Store plasma at -80°C until analysis.

• Bioanalysis: Quantify FK706 concentrations in plasma using a validated LC-MS/MS method.

• Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, half-life) using non-compartmental analysis. Oral bioavailability (F%) is calculated as: (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100.

Protocol 2: In Vitro Dissolution Testing of FK706 Formulations

Objective: To compare the dissolution profiles of different FK706 formulations.

Methodology:

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Dissolution Media:

  • 0.1 N HCl (pH 1.2) to simulate gastric fluid.

  • Phosphate buffer (pH 6.8) to simulate intestinal fluid.

• Procedure:

  • Place 900 mL of dissolution medium in each vessel and equilibrate to 37°C ± 0.5°C.

  • Place a single dose of the FK706 formulation in each vessel.

  • Rotate the paddle at 50 RPM.

  • Withdraw samples (5 mL) at 5, 15, 30, 45, 60, and 120 minutes.

  • Replace the withdrawn volume with fresh, pre-warmed medium.

• Analysis: Analyze the concentration of FK706 in each sample using UV-Vis spectroscopy or HPLC.

• Data Presentation: Plot the percentage of drug dissolved against time for each formulation.

Quantitative Data Summary

Table 1: Hypothetical Pharmacokinetic Parameters of FK706 in Rats

Parameter	Intravenous (5 mg/kg)	Oral Suspension (50 mg/kg)	Oral Nanoemulsion (50 mg/kg)
Cmax (ng/mL)	1500 ± 210	350 ± 85	980 ± 150
Tmax (h)	0.25	2.0	1.5
AUC (0-24h) (ng·h/mL)	3200 ± 450	1800 ± 320	5600 ± 780
Bioavailability (F%)	-	5.6%	17.5%

Table 2: Hypothetical In Vitro Dissolution of FK706 Formulations

Time (min)	% Dissolved (pH 1.2)	% Dissolved (pH 6.8)
FK706 Powder	Solid Dispersion
15	15 ± 3	65 ± 7
30	28 ± 5	88 ± 6
60	45 ± 7	96 ± 4
120	52 ± 8	99 ± 2

Visualizations

Caption: Oral absorption pathway and potential barriers for FK706.

Caption: Workflow for enhancing the bioavailability of FK706.

Caption: Simplified signaling pathway of FK706 action.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. What are the factors affecting the bioavailability of oral drugs? [synapse.patsnap.com]
• 3. omicsonline.org [omicsonline.org]
• 4. longdom.org [longdom.org]
• 5. Factors affecting bioavailability. | PPTX [slideshare.net]
• 6. Bioavailability Enhancement | Small Molecule Pharmaceuticals | Merck [merckmillipore.com]
• 7. A Preferred Global CDMO Partner for Drug Delivery Systems - Evonik Industries [healthcare.evonik.com]
• 8. microfluidics-mpt.com [microfluidics-mpt.com]
• 9. Enhancing the bioavailability of ABT-963 using solid dispersion containing Pluronic F-68 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Dual Formulation and Interaction Strategies to Enhance the Oral Bioavailability of Paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Efficacy Analysis of FK706 and Sivelestat in Inflammatory Conditions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two prominent neutrophil elastase inhibitors, FK706 and sivelestat (B1662846). Both compounds have been investigated for their therapeutic potential in inflammatory diseases, primarily by targeting the enzymatic activity of neutrophil elastase, a key mediator of tissue damage in various pathological conditions. This document synthesizes available preclinical and clinical data to offer an objective comparison of their performance, supported by experimental evidence.

Mechanism of Action

Both FK706 and sivelestat are potent and selective inhibitors of human neutrophil elastase.[1][2] Neutrophil elastase is a serine protease released from activated neutrophils during an inflammatory response.[3] In conditions such as acute lung injury (ALI) and acute respiratory distress syndrome (ARDS), excessive neutrophil elastase activity contributes to tissue damage by degrading extracellular matrix components like elastin.[3]

Sivelestat functions as a competitive inhibitor, binding to the active site of neutrophil elastase to block its proteolytic activity.[2][3] Beyond direct enzyme inhibition, sivelestat modulates several intracellular signaling pathways, including the JNK/NF-κB, Nrf2/HO-1, PI3K/AKT/mTOR, and ACE2/Ang-(1-7)/MasR axes, contributing to its anti-inflammatory and cytoprotective effects.[4][5][6]

FK706 is described as a slow-binding and competitive inhibitor of human neutrophil elastase.[7] Its mechanism also involves the suppression of NF-κB activation, a critical step in the inflammatory cascade.[7]

Quantitative Data Summary

The following tables summarize the available quantitative data for FK706 and sivelestat from various studies. It is important to note that direct head-to-head comparative studies are limited, and the data presented here are from separate experiments.

FK706: In Vitro Inhibition Data
Parameter	Value
IC50 (Human Neutrophil Elastase)	83 nM[1][7]
Ki (Human Neutrophil Elastase)	4.2 nM[1][7]
IC50 (Mouse Neutrophil Elastase)	22 nM[8]
IC50 (Porcine Pancreatic Elastase)	100 nM[1][7]
IC50 (Elastin Hydrolysis)	230 nM[1][7]

Sivelestat: Preclinical Efficacy in LPS-Induced Acute Lung Injury (Rat Model)
Parameter	Effect of Sivelestat Treatment
Lung Wet/Dry Ratio	Significant reduction[9]
Serum TNF-α	Significant reduction[9]
Serum IL-6	Significant reduction[9]
PaO₂/FiO₂ Ratio	Dose-dependent improvement
Lung Injury Score	Dose-dependent reduction

Sivelestat: Clinical Efficacy in Patients with Sepsis-Induced ARDS
Parameter	Effect of Sivelestat Treatment
28-day Mortality	Associated with a decrease[10]
Oxygenation (PaO₂/FiO₂ ratio)	Improvement within the first week[10]

Experimental Protocols

In Vivo Model of Acute Lung Injury (ALI)

A commonly used model to evaluate the efficacy of neutrophil elastase inhibitors is the lipopolysaccharide (LPS)-induced ALI model in rodents.

• Animal Model: Male Sprague-Dawley rats or C57BL/6 mice are typically used.

• Induction of ALI: A single intratracheal instillation of LPS (e.g., 5 mg/kg) is administered to anesthetized animals.

• Drug Administration:

  • Sivelestat: Administered intravenously or intraperitoneally at doses ranging from 10 to 30 mg/kg, either before (prophylactic) or after (therapeutic) LPS challenge.[9]

  • FK706: In a model of human neutrophil elastase-induced lung hemorrhage, FK706 was administered intratracheally (ED50 of 2.4 µ g/animal ) or intravenously (ED50 of 36.5 mg/kg).[1]

• Assessment of Lung Injury: At specified time points (e.g., 6, 12, or 24 hours) after LPS administration, the following parameters are assessed:

  • Bronchoalveolar Lavage Fluid (BALF) Analysis: Total and differential cell counts (neutrophils), total protein concentration, and cytokine levels (e.g., TNF-α, IL-6) are measured.

  • Lung Wet-to-Dry Weight Ratio: An indicator of pulmonary edema.

  • Histopathology: Lung tissue is examined for evidence of inflammation, edema, and structural damage.

  • Arterial Blood Gas Analysis: To determine the PaO₂/FiO₂ ratio as a measure of oxygenation.

In Vitro Model of Endothelial Activation

• Cell Line: Human pulmonary microvascular endothelial cells (HPMECs) are commonly used.

• Stimulation: Cells are stimulated with an inflammatory agent such as tumor necrosis factor-alpha (TNF-α) to mimic endothelial activation.

• Drug Treatment: Sivelestat is added to the cell culture medium, typically 1-2 hours prior to TNF-α stimulation, at concentrations ranging from 10 to 100 µg/mL.

• Assessment of Endothelial Activation:

  • Cytokine Secretion: Levels of cytokines like IL-6 and IL-8 in the culture supernatant are measured by ELISA.

  • Adhesion Molecule Expression: Surface expression of adhesion molecules such as ICAM-1 and VCAM-1 is quantified using flow cytometry or Western blot.

Signaling Pathways and Experimental Workflows

Sivelestat's Modulation of Inflammatory Signaling Pathways

Sivelestat has been shown to modulate multiple intracellular signaling pathways that are crucial in the inflammatory response.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical Utility of the Sivelestat for the Treatment of ALI/ARDS: Moving on in the Controversy? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3K-AKT Signaling via Nrf2 Protects against Hyperoxia-Induced Acute Lung Injury, but Promotes Inflammation Post-Injury Independent of Nrf2 in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Anti-inflammatory Role of Mesenchymal Stem Cells in an Acute Lung Injury Mouse Model [accjournal.org]
• 8. A preclinical systematic review and meta-analysis assessing the effect of biological sex in lipopolysaccharide-induced acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sivelestat protects against acute lung injury by up-regulating angiotensin-converting enzyme 2/angiotensin-(1–7)/Mas receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to Elastase Inhibitors: FK706 versus ONO-5046

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two prominent neutrophil elastase inhibitors, FK706 and ONO-5046 (also known as Sivelestat). Neutrophil elastase is a serine protease implicated in the pathology of various inflammatory diseases, including acute lung injury (ALI), acute respiratory distress syndrome (ARDS), and chronic obstructive pulmonary disease (COPD). This document summarizes their inhibitory potency, selectivity, and the experimental methodologies used for their characterization, supported by experimental data from published literature.

Quantitative Comparison of Inhibitory Activity

The following table summarizes the key quantitative data for FK706 and ONO-5046, focusing on their inhibitory activity against human neutrophil elastase (HNE). These values are critical for assessing the potency and potential therapeutic efficacy of these compounds.

Parameter	FK706	ONO-5046 (Sivelestat)	Reference
Target Enzyme	Human Neutrophil Elastase	Human Neutrophil Elastase	[1],[2]
IC50 (HNE)	83 nM	44 nM	[1],[2]
Ki (HNE)	4.2 nM	200 nM	[1],[2]
Inhibition Type	Competitive, Slow-binding	Competitive	[1],[2]
IC50 (Porcine Pancreatic Elastase)	100 nM	Not Reported	[1]
Selectivity	Weakly inhibits other serine proteases like human pancreatic α-chymotrypsin, human pancreatic trypsin, and human leukocyte cathepsin G (IC50 > 340 µM).[1]	Does not inhibit trypsin, thrombin, plasmin, plasma kallikrein, pancreas kallikrein, chymotrypsin, and cathepsin G, even at 100 µM.[2]	[1],[2]

Experimental Protocols

The determination of the inhibitory activity of compounds like FK706 and ONO-5046 involves precise experimental protocols. Below are detailed methodologies for key experiments cited in the literature.

Determination of IC50 and Ki for Elastase Inhibition

Objective: To quantify the potency of an inhibitor by determining the concentration required to inhibit 50% of the enzyme's activity (IC50) and the inhibition constant (Ki).

Materials:

• Human Neutrophil Elastase (HNE)

• Synthetic fluorogenic substrate (e.g., N-Methoxysuccinyl-Ala-Ala-Pro-Val-p-nitroanilide)

• Inhibitor (FK706 or ONO-5046)

• Assay Buffer (e.g., 0.1 M Tris-HCl, pH 7.5)

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme and Substrate Preparation: Prepare stock solutions of HNE and the synthetic substrate in the assay buffer.

• Inhibitor Dilution Series: Prepare a series of dilutions of the inhibitor in the assay buffer.

• Assay Reaction:

  • In a 96-well plate, add a fixed concentration of HNE to each well.

  • Add varying concentrations of the inhibitor to the wells.

  • Incubate the enzyme and inhibitor for a specific period to allow for binding. For slow-binding inhibitors like FK706, this pre-incubation time is crucial.

  • Initiate the reaction by adding the synthetic substrate to each well.

• Data Acquisition:

  • Measure the rate of substrate hydrolysis by monitoring the increase in fluorescence or absorbance over time using a microplate reader.

• Data Analysis:

  • Plot the enzyme activity against the inhibitor concentration.

  • The IC50 value is determined by fitting the data to a dose-response curve.

  • The Ki value for competitive inhibitors can be calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [S]/Km), where [S] is the substrate concentration and Km is the Michaelis constant of the substrate. For slow-binding inhibitors, a more complex analysis of the reaction progress curves is required to determine the association (kon) and dissociation (koff) rate constants, from which Ki (koff/kon) is calculated.

Visualizations

Signaling Pathway of Neutrophil Elastase-Mediated Inflammation

Neutrophil elastase, upon release at sites of inflammation, can trigger signaling cascades that perpetuate the inflammatory response. One such pathway involves the activation of Protease-Activated Receptor-2 (PAR2), leading to downstream signaling through the ERK1/2 pathway, ultimately resulting in the expression of pro-inflammatory cytokines.

Caption: Neutrophil Elastase Signaling Pathway

Experimental Workflow for Elastase Inhibitor Screening

The following diagram illustrates a typical workflow for screening and characterizing potential elastase inhibitors.

Caption: Elastase Inhibitor Screening Workflow

Conclusion

Both FK706 and ONO-5046 are potent inhibitors of human neutrophil elastase. ONO-5046 exhibits a lower IC50 value, suggesting higher potency in initial enzyme inhibition assays.[2] However, FK706 has a significantly lower Ki value, indicating a stronger binding affinity to the enzyme, which is characteristic of its slow-binding nature.[1] The selectivity profiles of both compounds are favorable, with minimal off-target activity against other serine proteases, which is a desirable characteristic for therapeutic agents.[1][2] The choice between these inhibitors for research or therapeutic development may depend on the specific application, considering factors such as the desired duration of action and the specific pathological context. Further head-to-head studies under identical conditions would be beneficial for a more direct comparison.

References

• 1. Neutrophil elastase inhibition in acute lung injury: results of the STRIVE study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neutrophil elastase and acute lung injury: prospects for sivelestat and other neutrophil elastase inhibitors as therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating FK706 in Preclinical Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical performance of FK706, a novel neutrophil elastase inhibitor, with other alternatives, supported by available experimental data. The information is intended to assist researchers in evaluating the potential of FK706 for further investigation and development.

Executive Summary

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase, demonstrating competitive and slow-binding inhibition.[1] Preclinical studies have highlighted its potential in mitigating inflammatory conditions associated with excessive elastase activity, such as acute lung injury and edema. This guide summarizes the key quantitative data from these studies, outlines the experimental methodologies, and visually represents the relevant signaling pathways. While direct head-to-head preclinical comparisons with other elastase inhibitors in the same in vivo models are limited in the currently available literature, this guide provides a compilation of existing data to inform on the preclinical profile of FK706.

Data Presentation

In Vitro Inhibitory Activity

The following table summarizes the in vitro inhibitory potency of FK706 and a selection of other commercially available elastase inhibitors against human neutrophil elastase (HNE).

Inhibitor	Type	IC50 (nM)	Ki (nM)	Target Elastase	Oral Bioavailability
FK706	Slow-Binding and Competitive	83	4.2	Human Neutrophil Elastase	N/A
Sivelestat	Competitive	44	200	Human Neutrophil Elastase	No
Alvelestat (AZD9668)	Selective	~12.6 (pIC50=7.9)	9.4	Human Neutrophil Elastase	Yes
Freselestat (ONO-6818)	Potent and Orally Active	N/A	12.2	Human Neutrophil Elastase	Yes
GW-311616	Potent and Orally Bioavailable	22	0.31	Human Neutrophil Elastase	Yes

Data sourced from multiple commercial suppliers and literature. Values are approximate and can vary based on assay conditions.[2]

FK706 also demonstrated weaker inhibition of other serine proteinases, with IC50 values greater than 340 microM for human pancreatic alpha-chymotrypsin, human pancreatic trypsin, and human leukocyte cathepsin G.[1]

In Vivo Efficacy in Preclinical Models

FK706 has been evaluated in rodent models of inflammation, demonstrating significant protective effects.

Preclinical Model	Species	Administration Route	Key Outcome	ED50 / Effective Dose
Human Neutrophil Elastase-Induced Lung Hemorrhage	Hamster	Intratracheal	Protection against lung hemorrhage	2.4 µ g/animal
Human Neutrophil Elastase-Induced Lung Hemorrhage	Hamster	Intravenous	Protection against lung hemorrhage	36.5 mg/kg
Human Neutrophil Elastase-Induced Paw Edema	Mouse	Subcutaneous	Suppression of paw edema	47% inhibition at 100 mg/kg

Data extracted from a study by Fujisawa Pharmaceutical Co., Ltd.[1]

Signaling Pathways and Experimental Workflows

Neutrophil Elastase-Mediated Inflammatory Signaling Pathway

Neutrophil elastase (NE), the target of FK706, is a key mediator in inflammatory processes. Its inhibition can disrupt downstream signaling cascades that contribute to tissue damage. The diagram below illustrates the central role of NE in inflammation and the potential points of intervention for inhibitors like FK706.

Neutrophil elastase signaling cascade.

Preclinical Experimental Workflow for Efficacy Validation

The following diagram outlines a typical workflow for evaluating the efficacy of a neutrophil elastase inhibitor in a preclinical model of acute lung injury.

Workflow for preclinical efficacy studies.

Experimental Protocols

Human Neutrophil Elastase-Induced Lung Hemorrhage in Hamsters

• Animals: Male Syrian golden hamsters.

• Induction of Lung Hemorrhage: Animals are anesthetized, and human neutrophil elastase (50 µg in 50 µL of saline) is administered intratracheally.

• Drug Administration:

  • Intratracheal: FK706 is dissolved in saline and administered intratracheally 5 minutes before the elastase challenge.

  • Intravenous: FK706 is dissolved in saline and administered intravenously 5 minutes before the elastase challenge.

• Assessment of Hemorrhage: One hour after elastase administration, the animals are euthanized, and the lungs are lavaged with saline. The amount of hemoglobin in the bronchoalveolar lavage fluid (BALF) is measured spectrophotometrically to quantify the extent of hemorrhage.

• Data Analysis: The 50% effective dose (ED50) is calculated from the dose-response curve.

Human Neutrophil Elastase-Induced Paw Edema in Mice

• Animals: Male ICR mice.

• Induction of Paw Edema: Human neutrophil elastase (20 µg in 20 µL of saline) is injected into the subplantar tissue of the right hind paw.

• Drug Administration: FK706 is administered subcutaneously 30 minutes before the elastase injection.

• Measurement of Edema: Paw volume is measured using a plethysmometer immediately before the elastase injection and at various time points (e.g., 1, 2, 3, and 4 hours) after. The increase in paw volume is calculated as an index of edema.

• Data Analysis: The percentage of inhibition of edema at a specific dose is calculated by comparing the increase in paw volume in the drug-treated group to the vehicle-treated control group.

Conclusion

The preclinical data for FK706 demonstrate its potent and selective inhibition of human neutrophil elastase and its efficacy in animal models of elastase-induced inflammation. The provided in vivo data in lung hemorrhage and paw edema models suggest a protective role for FK706 in inflammatory conditions.

For a comprehensive evaluation of its therapeutic potential, further studies are warranted. Specifically, head-to-head comparative studies of FK706 with other established or investigational neutrophil elastase inhibitors in relevant disease models would be highly valuable. Additionally, more detailed pharmacokinetic and pharmacodynamic studies in various preclinical species would provide a clearer understanding of its absorption, distribution, metabolism, and excretion, which is crucial for translating preclinical findings to clinical settings. The experimental protocols and signaling pathway information presented in this guide offer a foundational framework for designing such future investigations.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Head-to-Head Comparison of Novel Elastase Inhibitors for Researchers

For researchers, scientists, and drug development professionals, the selection of a potent and specific elastase inhibitor is a critical decision in the study and treatment of a variety of inflammatory diseases. This guide provides an objective, data-driven comparison of novel elastase inhibitors, focusing on their performance, supporting experimental data, and relevant signaling pathways.

Elastases, a class of serine proteases, are crucial mediators in both physiological and pathological processes. Human neutrophil elastase (HNE), in particular, is a key player in the progression of inflammatory conditions such as Chronic Obstructive Pulmonary Disease (COPD), Acute Respiratory Distress Syndrome (ARDS), and cystic fibrosis.[1][2] An imbalance between neutrophil elastase and its endogenous inhibitors can lead to excessive tissue degradation and inflammation.[2] This has spurred the development of a range of novel elastase inhibitors, each with distinct characteristics.

Quantitative Comparison of Novel Elastase Inhibitors

The inhibitory potency of these compounds is a key determinant of their therapeutic potential. The following table summarizes the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) for a selection of novel and commercially available elastase inhibitors against human neutrophil elastase. It is important to note that these values can vary depending on the specific experimental conditions.[3]

Inhibitor	Type	IC50 (nM)	Ki (nM)	Target Elastase	Oral Bioavailability
Sivelestat (ONO-5046)	Competitive	44	200	Human Neutrophil Elastase	No
Alvelestat (AZD9668)	Selective	~12.6 (pIC50=7.9)	9.4	Human Neutrophil Elastase	Yes
Freselestat (ONO-6818)	Potent and Orally Active	N/A	12.2	Human Neutrophil Elastase	Yes
GW-311616	Potent and Orally Bioavailable	22	0.31	Human Neutrophil Elastase	Yes
BAY-85-8501	Reversible and Potent	0.065	N/A	Human Neutrophil Elastase	N/A
BI-1323495	Reversible and Selective	3.614	N/A	Human Neutrophil Elastase	N/A
POL6014	Inhaled, Selective, Reversible	N/A	N/A	Human Neutrophil Elastase	N/A (inhaled)
Ala-Ala-Pro-Val-CMK	Irreversible	N/A	N/A	Human Neutrophil Elastase	No

Data sourced from multiple commercial suppliers and literature.[3][4] Values are approximate and can vary based on assay conditions.

Sivelestat, a well-characterized competitive inhibitor, serves as a common benchmark in many studies.[5] Newer agents like Alvelestat and Freselestat demonstrate improved potency and the advantage of oral bioavailability.[3] BI-1323495 has shown high potency and selectivity in early clinical trials.[4] Inhaled inhibitors like POL6014 represent a targeted approach for respiratory diseases, achieving high concentrations in the lungs with low systemic exposure.[6]

Experimental Protocols: In Vitro Neutrophil Elastase Inhibition Assay

To evaluate and compare the efficacy of novel elastase inhibitors, a standardized in vitro inhibition assay is crucial. The following is a generalized protocol for a fluorometric assay to determine the inhibitory activity of a compound against human neutrophil elastase.

Objective: To determine the IC50 value of a test compound against human neutrophil elastase.

Materials:

• Human Neutrophil Elastase (HNE), purified

• Fluorogenic Substrate: e.g., N-(Methoxysuccinyl)-Ala-Ala-Pro-Val-7-Amino-4-methylcoumarin (MeOSuc-AAPV-AMC)

• Assay Buffer: e.g., 0.1 M HEPES, 0.5 M NaCl, 10% DMSO, pH 7.5

• Test Compounds (potential inhibitors)

• Known Inhibitor Control (e.g., Sivelestat)

• 96-well black, flat-bottom plates

• Fluorescence microplate reader (Excitation/Emission = 400/505 nm)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the HNE substrate in an appropriate solvent (e.g., DMSO).

  • Reconstitute the lyophilized Human Neutrophil Elastase in the assay buffer to a stock concentration.

  • Prepare a serial dilution of the test compounds and the known inhibitor control in the assay buffer.

• Assay Setup:

  • Add 25 µL of the various dilutions of the test compounds to their respective wells.

  • Add 25 µL of the diluted known inhibitor to the ‘Inhibitor Control’ wells.

  • Add 25 µL of assay buffer to the ‘Enzyme Control’ wells.

  • Add 50 µL of the HNE working solution to each well.

  • Incubate the plate at 37°C for 5-15 minutes to allow the inhibitor to interact with the enzyme. For irreversible inhibitors, a longer pre-incubation time may be necessary.[5]

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 25 µL of the diluted substrate solution to each well.

  • Immediately place the plate in the fluorometric microplate reader.

  • Measure the fluorescence intensity kinetically over a period of 30-60 minutes at 37°C.

• Data Analysis:

  • Determine the rate of reaction (slope) for each well.

  • Calculate the percent inhibition for each concentration of the test compound relative to the enzyme control.

  • Plot the percent inhibition versus the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[3]

Signaling Pathways and Experimental Workflows

Understanding the signaling pathways in which neutrophil elastase is involved is crucial for the rational design and application of its inhibitors.

Caption: Simplified signaling pathway of Neutrophil Elastase in inflammation.

Neutrophil elastase, released from activated neutrophils in response to inflammatory stimuli, contributes to tissue damage by degrading extracellular matrix proteins like elastin.[1] It also amplifies the inflammatory response by stimulating the release of pro-inflammatory cytokines.[1] Novel elastase inhibitors act by directly blocking the activity of released neutrophil elastase, thereby mitigating these downstream pathological effects.

Caption: General workflow for in vitro elastase inhibitor screening.

The selection of an appropriate elastase inhibitor is a critical step in both basic research and drug development. This guide provides a comparative overview of novel inhibitors, standardized experimental protocols for their evaluation, and a visualization of their mechanism of action within key signaling pathways to aid researchers in making informed decisions.

References

• 1. Neutrophil Elastase in the Pathogenesis of Chronic Obstructive Pulmonary Disease: A Review | Bentham Science [benthamscience.com]
• 2. Research progress on the effect of neutrophil elastase and its inhibitors in respiratory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. | BioWorld [bioworld.com]
• 5. benchchem.com [benchchem.com]
• 6. Single dose escalation studies with inhaled POL6014, a potent novel selective reversible inhibitor of human neutrophil elastase, in healthy volunteers and subjects with cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]

FK706: A Comparative Guide to its Specificity as a Serine Protease Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of FK706's specificity against other serine protease inhibitors, supported by experimental data. FK706 is a potent and selective inhibitor of human neutrophil elastase, an enzyme implicated in a variety of inflammatory diseases. Understanding its specificity is crucial for its application as a research tool and its potential as a therapeutic agent.

Data Presentation: Inhibitor Specificity Comparison

The following table summarizes the inhibitory activity of FK706 and other selected serine protease inhibitors against a panel of serine proteases. The data, presented as IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values, highlight the superior selectivity of FK706 for human neutrophil elastase.

Inhibitor	Human Neutrophil Elastase	Porcine Pancreatic Elastase	Human Pancreatic α-Chymotrypsin	Human Pancreatic Trypsin	Human Leukocyte Cathepsin G
FK706	IC50: 83 nM Ki: 4.2 nM [1]	IC50: 100 nM[1]	IC50: >340 µM[1]	IC50: >340 µM[1]	IC50: >340 µM[1]
Sivelestat (ONO-5046)	IC50: 44 nM[2][3] Ki: 200 nM[3]	IC50: 5.6 µM[4]	No inhibition up to 100 µM[3][5]	No inhibition up to 100 µM[3][5]	No inhibition up to 100 µM[3][5]
Alvelestat (AZD9668)	IC50: 12 nM Ki: 9.4 nM[6]	-	>600-fold less selective[6]	>600-fold less selective[6]	>600-fold less selective[6]

Note: A lower IC50 or Ki value indicates greater potency. The data clearly demonstrates that FK706 is a highly potent inhibitor of human neutrophil elastase with significantly weaker activity against other serine proteases, indicating its high specificity. Sivelestat and Alvelestat are also potent neutrophil elastase inhibitors with high selectivity.

Experimental Protocols

The following is a representative protocol for determining the inhibitory activity of a compound against human neutrophil elastase, based on commonly used methodologies.

Objective: To determine the IC50 value of an inhibitor against human neutrophil elastase.

Materials:

• Human Neutrophil Elastase (HNE), purified

• Fluorogenic substrate (e.g., MeO-Suc-Ala-Ala-Pro-Val-AMC)

• Assay Buffer (e.g., 0.1 M HEPES, pH 7.5, 0.5 M NaCl, 10% DMSO)

• Inhibitor compound (e.g., FK706)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the inhibitor in an appropriate solvent (e.g., DMSO).

  • Prepare serial dilutions of the inhibitor in Assay Buffer to create a range of concentrations.

  • Dilute the HNE to a working concentration in Assay Buffer.

  • Prepare the fluorogenic substrate at a working concentration in Assay Buffer.

• Assay:

  • Add a fixed volume of the HNE solution to each well of the 96-well plate.

  • Add the serially diluted inhibitor to the respective wells. Include a control well with no inhibitor.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific pre-incubation period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

  • Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 380/500 nm for AMC-based substrates) in kinetic mode for a set duration (e.g., 30 minutes).

• Data Analysis:

  • Calculate the rate of reaction (slope of the fluorescence versus time curve) for each inhibitor concentration.

  • Normalize the reaction rates to the control (no inhibitor) to determine the percent inhibition.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve (e.g., sigmoidal dose-response) to determine the IC50 value.

Mandatory Visualizations

Signaling Pathway of Human Neutrophil Elastase (HNE)

Human neutrophil elastase, when released during inflammation, can activate various signaling pathways, leading to downstream cellular responses. One such pathway involves the activation of Nuclear Factor-kappa B (NF-κB), a key regulator of inflammatory gene expression.

Caption: HNE-mediated activation of the NF-κB signaling pathway.

Experimental Workflow for IC50 Determination

The following diagram illustrates the key steps in determining the IC50 value of an inhibitor.

Caption: Workflow for determining the IC50 of a serine protease inhibitor.

References

• 1. The Signaling Pathway Involved in Neutrophil Elastase–Stimulated MUC1 Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. selleckchem.com [selleckchem.com]

A Tale of Two Strategies: Comparing FK706 and CFTR Modulators in Cystic Fibrosis Research

A comparative analysis of therapeutic approaches in cystic fibrosis (CF) reveals a pivotal distinction between targeting the root cause of the disease and mitigating its downstream inflammatory consequences. This guide delves into a comparison of FK706, a neutrophil elastase inhibitor, and the groundbreaking class of cystic fibrosis transmembrane conductance regulator (CFTR) modulators, providing a comprehensive overview for researchers, scientists, and drug development professionals.

Cystic fibrosis is a multifaceted genetic disorder stemming from mutations in the CFTR gene, leading to dysfunctional or absent CFTR protein. This protein is a crucial ion channel, and its impairment results in the accumulation of thick, sticky mucus in various organs, most critically the lungs. This mucus buildup fosters chronic infection and inflammation, leading to progressive lung damage. Therapeutic strategies have evolved from managing symptoms to directly addressing the defective CFTR protein.

This guide will compare two distinct therapeutic avenues: the direct correction of the CFTR protein by modulators and the inhibition of a key inflammatory enzyme by compounds like FK706.

At the Core of the Problem: CFTR Modulators

CFTR modulators are a class of drugs that have revolutionized CF treatment by targeting the underlying protein defect. They are broadly categorized into correctors and potentiators.

• Correctors , such as lumacaftor, tezacaftor, and elexacaftor, aid in the proper folding and trafficking of the mutated CFTR protein to the cell surface.

• Potentiators , like ivacaftor, enhance the function of the CFTR protein once it is at the cell surface by increasing the channel's opening probability.

Combination therapies, including lumacaftor/ivacaftor (Orkambi®), tezacaftor/ivacaftor (Symdeko®), and the highly effective triple-combination elexacaftor/tezacaftor/ivacaftor (Trikafta®), have demonstrated significant clinical benefits for patients with specific CFTR mutations.

Targeting the Inflammatory Cascade: The Case of FK706

In contrast to CFTR modulators, FK706 represents a therapeutic strategy aimed at a downstream consequence of CF: chronic inflammation. FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase.[1] Neutrophil elastase is a powerful protease released by neutrophils, a type of white blood cell, in response to infection and inflammation. In the CF lung, the persistent presence of thick mucus and chronic bacterial infections leads to a massive influx of neutrophils and an overabundance of neutrophil elastase. This excess elastase contributes to lung tissue damage and the perpetuation of the inflammatory cycle.

Preclinical studies demonstrated that FK706 is a competitive and slow-binding inhibitor of human neutrophil elastase.[1] In animal models, it was effective in mitigating elastase-induced lung hemorrhage and paw edema.[1] However, the clinical development of FK706 for cystic fibrosis was ultimately discontinued (B1498344).

Comparative Analysis of Therapeutic Strategies

The following tables provide a quantitative comparison of the clinical efficacy of key CFTR modulators. Due to its discontinued development, clinical data for FK706 in cystic fibrosis patients is not available. The preclinical data for FK706 is presented separately to highlight its different mechanism of action and stage of development.

Clinical Efficacy of CFTR Modulators

Compound/Combination	Target Population	Mean Absolute Change in ppFEV1 from Baseline	Mean Absolute Change in Sweat Chloride (mmol/L) from Baseline	Common Adverse Events
Ivacaftor	Patients with G551D mutation	+10.6 percentage points	-48.1	Headache, upper respiratory tract infection, stomach pain, diarrhea
Lumacaftor/Ivacaftor	Patients homozygous for F508del mutation	+2.6 to 4.0 percentage points	-27.3 to -29.8	Dyspnea, nasopharyngitis, nausea, diarrhea, upper respiratory tract infection
Tezacaftor/Ivacaftor	Patients homozygous for F508del mutation or heterozygous with a residual function mutation	+4.0 percentage points	-28.9	Headache, nasopharyngitis, nausea, sinus congestion
Elexacaftor/Tezacaftor/Ivacaftor	Patients with at least one F508del mutation	+10.29 to +14.3 percentage points[2][3]	-40.30 to -45.1[2]	Headache, upper respiratory tract infection, abdominal pain, diarrhea, rash

Preclinical Data for FK706

Parameter	Result
Mechanism of Action	Competitive and slow-binding inhibitor of human neutrophil elastase[1]
In Vitro Potency (IC50)	83 nM against human neutrophil elastase; 230 nM for inhibition of elastin (B1584352) hydrolysis[1]
Animal Model Efficacy	Protected against elastase-induced lung hemorrhage (ED50: 2.4 µ g/animal intratracheal, 36.5 mg/kg intravenous)[1]
Suppressed elastase-induced paw edema in mice (47% inhibition at 100 mg/kg subcutaneous)[1]

Signaling Pathways and Experimental Workflows

To visualize the distinct mechanisms of action, the following diagrams illustrate the signaling pathway targeted by CFTR modulators and the proposed pathway for FK706 in the context of CF lung inflammation.

Figure 1: Mechanism of Action of CFTR Correctors and Potentiators.

Figure 2: Proposed Mechanism of Action of FK706 in CF Lung Inflammation.

Experimental Protocols

The evaluation of these compounds relies on a variety of specialized experimental assays.

Assays for CFTR Modulator Activity

• Ussing Chamber Assay: This is a key functional assay used to measure ion transport across epithelial cell monolayers.[4][5][6][7] Polarized epithelial cells expressing mutant CFTR are grown on permeable supports and mounted in an Ussing chamber. The short-circuit current (Isc) is measured to quantify CFTR-mediated chloride secretion. An increase in forskolin-stimulated Isc in the presence of a test compound indicates potentiation, while an increase in the baseline Isc after pre-incubation with a compound suggests correction of the trafficking defect.[4][6]

• CFTR Trafficking Assay (Western Blot): This biochemical assay is used to assess the maturation and cell surface expression of the CFTR protein.[8][9][10][11][12] Cell lysates are separated by SDS-PAGE and immunoblotted with an anti-CFTR antibody. The immature, core-glycosylated form of CFTR (Band B) and the mature, complex-glycosylated form (Band C) can be distinguished by their molecular weight. An increase in the Band C to Band B ratio indicates that a corrector compound has improved the processing and trafficking of the mutant CFTR protein.[11]

Assays for Neutrophil Elastase Inhibition

• Neutrophil Elastase Activity Assay: This is a fluorometric or colorimetric assay used to measure the enzymatic activity of neutrophil elastase.[13][14][15][16][17] The assay utilizes a synthetic substrate that is cleaved by elastase to release a fluorescent or colored product. The rate of product formation is proportional to the elastase activity. To test an inhibitor like FK706, the compound is pre-incubated with the enzyme before the addition of the substrate, and the reduction in activity is measured.[13][15][17]

• Elastase-Induced Lung Injury Model in Mice: This in vivo model is used to evaluate the efficacy of elastase inhibitors in a physiological setting.[18][19][20][21][22] Mice are administered elastase intratracheally to induce lung inflammation and damage, mimicking some aspects of CF lung disease. The therapeutic effect of a compound like FK706 can then be assessed by measuring endpoints such as lung hemorrhage, inflammatory cell infiltration in bronchoalveolar lavage fluid, and lung tissue histology.[18][19][20][21][22]

Conclusion

The comparison between FK706 and CFTR modulators highlights a fundamental divergence in therapeutic strategies for cystic fibrosis. CFTR modulators represent a paradigm shift towards precision medicine, directly targeting the genetic root of the disease and leading to substantial and broad clinical improvements for a large proportion of the CF population. In contrast, FK706 exemplifies a more traditional approach of targeting a downstream inflammatory mediator. While inhibiting neutrophil elastase could theoretically offer benefits in reducing lung damage, the discontinuation of FK706's development suggests the challenges of this strategy. The remarkable success of CFTR modulators underscores the profound impact of addressing the primary defect in a genetic disease, offering a powerful lesson for future drug development in cystic fibrosis and other monogenic disorders.

References

• 1. atsjournals.org [atsjournals.org]
• 2. Elexacaftor-tezacaftor-ivacaftor for cystic fibrosis with Phe508del mutation: Evidence from randomized controlled trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Elexacaftor–tezacaftor–ivacaftor for cystic fibrosis with Phe508del mutation: Evidence from randomized controlled trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Assays of CFTR Function In Vitro, Ex Vivo and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. CRISPR/Cas9 bioluminescence-based assay for monitoring CFTR trafficking to the plasma membrane | Life Science Alliance [life-science-alliance.org]
• 9. Methods to Monitor Cell Surface Expression and Endocytic Trafficking of CFTR in Polarized Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of Conventional and Unconventional Trafficking of CFTR and Other Membrane Proteins | Springer Nature Experiments [experiments.springernature.com]
• 11. cff.org [cff.org]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. resources.amsbio.com [resources.amsbio.com]
• 14. cdn.caymanchem.com [cdn.caymanchem.com]
• 15. sigmaaldrich.com [sigmaaldrich.com]
• 16. bmglabtech.com [bmglabtech.com]
• 17. content.abcam.com [content.abcam.com]
• 18. Elastase-Induced Lung Emphysema Models in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Elastase-Induced Lung Emphysema Models in Mice | Springer Nature Experiments [experiments.springernature.com]
• 20. researchgate.net [researchgate.net]
• 21. Frontiers | Therapeutic effects of LASSBio-596 in an elastase-induced mouse model of emphysema [frontiersin.org]
• 22. Frontiers | Characterization of a Mouse Model of Emphysema Induced by Multiple Instillations of Low-Dose Elastase [frontiersin.org]

Validating the Anti-inflammatory Effects of FK706: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory performance of FK706 with alternative neutrophil elastase inhibitors, supported by experimental data. The information is intended to assist researchers and professionals in drug development in evaluating the potential of FK706 as an anti-inflammatory agent.

Comparative Efficacy of Neutrophil Elastase Inhibitors

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase, demonstrating competitive and slow-binding inhibition.[1] Its anti-inflammatory effects have been evaluated in various preclinical models. For a comprehensive assessment, its performance is compared with other notable neutrophil elastase inhibitors, primarily Sivelestat (ONO-5046), a clinically used agent in some countries for acute lung injury.[2][3]

In Vitro Inhibitory Activity

The potency of FK706 and its alternatives has been determined by their ability to inhibit the enzymatic activity of human neutrophil elastase (HNE). The half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are key parameters for comparison.

Inhibitor	Target Enzyme	IC50	Ki	Notes
FK706	Human Neutrophil Elastase	83 nM	4.2 nM	Competitive and slow-binding inhibitor. Weakly inhibits other serine proteinases like porcine pancreatic elastase (IC50 = 100 nM), and very weakly inhibits human pancreatic α-chymotrypsin, human pancreatic trypsin, and human leukocyte cathepsin G (IC50 > 340 µM).[1]
Sivelestat (ONO-5046)	Human Neutrophil Elastase	44 nM[2]	200 nM[2]	Highly selective for neutrophil elastase over other proteases such as trypsin, thrombin, and plasmin.[2]
Alvelestat (AZD9668)	Human Neutrophil Elastase	12 nM[2]	-	A reversible and competitive inhibitor.[2]

Note: The IC50 and Ki values are sourced from different studies and may not be directly comparable due to variations in experimental conditions.

In Vivo Anti-inflammatory Effects

The anti-inflammatory efficacy of these inhibitors has been assessed in animal models of inflammation, such as carrageenan-induced paw edema and lipopolysaccharide (LPS)-induced lung injury. The effective dose (ED50) required to produce a 50% reduction in the inflammatory response is a key metric.

Inhibitor	Animal Model	Administration Route	ED50 / Effective Dose	Key Findings
FK706	Mouse Paw Edema (human neutrophil elastase-induced)	Subcutaneous	100 mg/kg (47% inhibition)	Dose-dependently suppressed paw edema.[1]
FK706	Mouse Lung Hemorrhage (human neutrophil elastase-induced)	Intratracheal	2.4 µ g/animal	Protected against lung hemorrhage.[1]
FK706	Mouse Lung Hemorrhage (human neutrophil elastase-induced)	Intravenous	36.5 mg/kg	Protected against lung hemorrhage.[1]
Sivelestat (ONO-5046)	Guinea Pig Acute Lung Injury (LPS-induced)	-	-	Attenuated LPS-induced acute lung injury by decreasing neutrophil counts, lung tissue wet to dry weight ratio, and albumin leakage in BAL fluid.[4]
Sivelestat (ONO-5046)	Rabbit Acute Lung Injury (TNFα and activated neutrophil-induced)	Intravenous	20 mg/kg/h	Attenuated acute lung injury by inhibiting alveolar epithelial and vascular endothelial injury.[5]

Note: The experimental models and administration routes differ between studies, which should be considered when comparing the in vivo efficacy.

Experimental Protocols

In Vitro Neutrophil Elastase Inhibition Assay

This protocol outlines a general procedure for screening neutrophil elastase inhibitors.

Objective: To determine the in vitro potency (IC50) of a test compound (e.g., FK706) against human neutrophil elastase.

Materials:

• Human neutrophil elastase (HNE)

• Fluorogenic HNE substrate

• Assay buffer

• Test compound (inhibitor)

• Control inhibitor (e.g., Sivelestat)

• 96-well microplate (black, flat-bottom)

• Fluorometric microplate reader

Procedure:

• Reagent Preparation: Prepare stock solutions of HNE, substrate, and test compounds in the assay buffer.

• Assay Reaction:

  • Add assay buffer to the wells of the microplate.

  • Add the test compound at various concentrations to the respective wells.

  • Include wells for a positive control (HNE without inhibitor) and a negative control (buffer only).

  • Add HNE to all wells except the negative control.

  • Incubate the plate at 37°C for a specified time (e.g., 10-15 minutes).

  • Initiate the reaction by adding the HNE substrate to all wells.

• Data Acquisition: Measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 400/505 nm) over time in a kinetic mode.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the kinetic curve) for each concentration of the test compound.

  • Determine the percentage of inhibition relative to the positive control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

In Vivo Carrageenan-Induced Paw Edema Model

This protocol describes a standard in vivo model to assess the anti-inflammatory activity of a compound.

Objective: To evaluate the in vivo anti-inflammatory efficacy of a test compound by measuring its ability to inhibit carrageenan-induced paw edema in rodents.

Animals: Male Wistar rats or Swiss albino mice.

Materials:

• Carrageenan solution (1% in sterile saline)

• Test compound (e.g., FK706)

• Reference anti-inflammatory drug (e.g., Indomethacin)

• Vehicle for the test compound and reference drug

• Plethysmometer or digital calipers

• Syringes and needles

Procedure:

• Animal Grouping: Randomly divide the animals into groups: vehicle control, positive control (Indomethacin), and test compound groups (different doses of FK706).

• Compound Administration: Administer the vehicle, reference drug, or test compound via the desired route (e.g., subcutaneous, oral, or intravenous) at a specified time before carrageenan injection.

• Induction of Edema: Inject a small volume (e.g., 0.1 mL) of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer or paw thickness with calipers at baseline (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis:

  • Calculate the increase in paw volume (edema) for each animal at each time point by subtracting the baseline volume from the post-treatment volume.

  • Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group.

  • Determine the ED50 value of the test compound if multiple doses are tested.

Signaling Pathways and Experimental Workflow

Neutrophil Elastase-Mediated Inflammatory Signaling

Neutrophil elastase, the target of FK706, is a serine protease that plays a crucial role in inflammation. Its release from activated neutrophils can lead to tissue damage and the amplification of the inflammatory response through various signaling pathways.

Caption: Signaling pathway of neutrophil elastase in inflammation and the inhibitory action of FK706.

Experimental Workflow for Validating Anti-inflammatory Effects

The following workflow illustrates the key steps in the preclinical validation of a novel anti-inflammatory compound like FK706.

Caption: Experimental workflow for validating the anti-inflammatory effects of a compound like FK706.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Effect of Sivelestat in the Treatment of Acute Lung Injury and Acute Respiratory Distress Syndrome: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of a specific neutrophil elastase inhibitor, ONO-5046, on endotoxin-induced acute lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of a neutrophil elastase inhibitor (ONO-5046) on acute pulmonary injury induced by tumor necrosis factor alpha (TNFalpha) and activated neutrophils in isolated perfused rabbit lungs - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Synthetic Elastase Inhibitor FK706 and Endogenous Counterparts

For Immediate Release

[City, State] – [Date] – In the landscape of therapeutic development for inflammatory diseases characterized by excessive elastase activity, a comprehensive understanding of both synthetic and endogenous inhibitors is paramount. This guide provides a detailed comparison of FK706, a synthetic neutrophil elastase inhibitor, with the body's primary endogenous elastase inhibitors, alpha-1 antitrypsin (AAT) and secretory leukoprotease inhibitor (SLPI). This analysis, supported by experimental data, is intended for researchers, scientists, and professionals in drug development to inform strategic decisions in the pursuit of novel anti-inflammatory therapies.

Quantitative Comparison of Inhibitory Potency

The efficacy of an inhibitor is quantitatively defined by its inhibition constant (Ki) and its half-maximal inhibitory concentration (IC50). The table below summarizes the key quantitative parameters for FK706 and the endogenous inhibitors against human neutrophil elastase (HNE).

Inhibitor	Type	Mechanism of Action	Ki (nM)	IC50 (nM)
FK706	Synthetic	Competitive, Slow-Binding	4.2[1]	83 (synthetic substrate)[1], 230 (elastin)[1]
Alpha-1 Antitrypsin (AAT)	Endogenous	Irreversible, Covalent "Suicide" Inhibition	k_ass = 6.5 x 10⁷ M⁻¹s⁻¹	-
Secretory Leukoprotease Inhibitor (SLPI)	Endogenous	Reversible, Competitive	0.3[2]	-

Note: The inhibitory potency of Alpha-1 Antitrypsin is represented by its second-order association rate constant (k_ass), which reflects the speed and efficiency of its irreversible inhibition. A direct Ki is not applicable to its "suicide" mechanism.

Mechanisms of Action: A Divergent Approach to Elastase Neutralization

The strategies employed by FK706 and endogenous inhibitors to neutralize neutrophil elastase are fundamentally different, a distinction crucial for therapeutic design.

FK706 operates as a competitive, slow-binding inhibitor . It reversibly binds to the active site of elastase, preventing the substrate from accessing it. The "slow-binding" characteristic indicates that the inhibitor forms a more stable complex with the enzyme over time, leading to prolonged inhibition.

Alpha-1 Antitrypsin (AAT) , the primary circulating inhibitor of neutrophil elastase, utilizes an irreversible "suicide" inhibition mechanism . AAT acts as a pseudosubstrate for elastase. When elastase cleaves a specific peptide bond in AAT's reactive center loop, AAT undergoes a rapid and dramatic conformational change. This change traps and covalently bonds to the elastase, forming a stable, inactive complex that is subsequently cleared from circulation. This 1:1 stoichiometric inhibition is highly efficient in controlling systemic elastase activity.

Secretory Leukoprotease Inhibitor (SLPI) is the principal elastase inhibitor found in mucosal secretions. It functions as a reversible, competitive inhibitor . SLPI binds non-covalently to the active site of elastase, effectively blocking its activity. This reversible nature allows SLPI to be recycled and to modulate local elastase activity in tissues like the lungs.

References

• 1. The Multifaceted Effects of Alpha1-Antitrypsin on Neutrophil Functions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. atsjournals.org [atsjournals.org]

Assessing the Translational Potential of FK706: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive assessment of the translational potential of FK706, a potent neutrophil elastase inhibitor. By objectively comparing its performance with alternative therapies and presenting supporting experimental data, this guide aims to inform future research and development decisions.

Executive Summary

FK706 is a synthetic, water-soluble inhibitor of human neutrophil elastase with demonstrated potency in preclinical models of inflammation.[1] Despite its promising early-stage data, a notable absence of publicly available clinical trial data for FK706 significantly hinders a direct assessment of its translational potential. This guide presents the available preclinical data for FK706, juxtaposed with data from alternative neutrophil elastase inhibitors that have progressed to clinical evaluation. This comparative analysis, supplemented by detailed experimental protocols and pathway visualizations, offers a framework for understanding the therapeutic landscape and the hurdles for novel neutrophil elastase inhibitors on the path to clinical translation.

Comparative Analysis of Neutrophil Elastase Inhibitors

To contextualize the potential of FK706, it is essential to compare its preclinical profile with that of other neutrophil elastase inhibitors that have been investigated in clinical settings. The following table summarizes key data points for FK706 and its alternatives.

Compound	Mechanism of Action	Preclinical Efficacy	Clinical Development Status	Key Clinical Findings
FK706	Competitive, slow-binding inhibitor of human neutrophil elastase.[1]	Reduced lung hemorrhage and paw edema in mouse models.[1]	Phase 1 pharmacokinetic study in healthy volunteers.[2]	Smoking accelerates absorption of inhaled FK706.[2] No efficacy or safety data in patient populations is publicly available.
Sivelestat	Selective inhibitor of neutrophil elastase.	Protective effects in animal models of acute lung injury (ALI).	Approved in some countries for ALI/ARDS.	Improved oxygenation and reduced inflammatory markers in some studies of ALI/ARDS.
Alvelestat (AZD9668)	Oral, selective inhibitor of neutrophil elastase.[3]	Reduced lung inflammation in preclinical models.[3]	Phase 2 trials for bronchiectasis, cystic fibrosis, and COPD.[4]	Showed some improvement in lung function and reduction in inflammatory biomarkers in Phase 2 studies for bronchiectasis.[4]
Elafin	Endogenous inhibitor of neutrophil elastase and proteinase-3.[2]	Protective in animal models of inflammatory diseases.[2]	Phase 2 trials have been conducted.[2]	Well-tolerated in Phase 1 trials.[2]
Secretory Leukocyte Protease Inhibitor (SLPI)	Endogenous serine protease inhibitor with anti-inflammatory and antimicrobial properties.	Protective in various models of inflammation and injury.	Investigated as a potential therapeutic; some clinical studies have been performed.	Elevated levels are associated with certain inflammatory conditions and may have prognostic value.

Mechanism of Action and Signaling Pathways

FK706 exerts its primary effect through the direct inhibition of human neutrophil elastase.[1] Neutrophil elastase is a serine protease released by neutrophils during inflammation that can degrade extracellular matrix proteins and cleave various signaling molecules, contributing to tissue damage and perpetuating the inflammatory response.

The broader signaling network influenced by neutrophil elastase inhibition is complex. Based on studies of neutrophil elastase and its inhibitors, the following pathways are relevant to the mechanism of action of compounds like FK706.

Caption: Key signaling pathways influenced by neutrophil elastase and its inhibition.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key experiments relevant to the evaluation of FK706 and other neutrophil elastase inhibitors.

In Vitro Neutrophil Elastase Inhibition Assay

Objective: To determine the in vitro potency of a test compound (e.g., FK706) to inhibit human neutrophil elastase activity.

Materials:

• Human neutrophil elastase (HNE)

• Fluorogenic substrate (e.g., MeO-Suc-Ala-Ala-Pro-Val-AMC)

• Assay buffer (e.g., 0.1 M HEPES, 0.5 M NaCl, pH 7.5)

• Test compound and reference inhibitor (e.g., Sivelestat)

• 96-well black microplate

• Microplate reader with fluorescence detection capabilities

Procedure:

• Prepare serial dilutions of the test compound and reference inhibitor in assay buffer.

• Add a fixed amount of HNE to each well of the microplate, followed by the addition of the various concentrations of the test compound or reference inhibitor.

• Incubate the enzyme-inhibitor mixture for a predefined period (e.g., 15 minutes) at 37°C.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to each well.

• Immediately measure the fluorescence intensity kinetically over a set period (e.g., 30 minutes) at an excitation wavelength of ~380 nm and an emission wavelength of ~460 nm.

• Calculate the rate of reaction for each concentration of the inhibitor.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. Biochemical and pharmacological characterization of FK706, a novel elastase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Smoking accelerates absorption of inhaled neutrophil elastase inhibitor FK706 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An accurate and simple method for measurement of paw edema - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Emphysema induced by elastase enhances acute inflammatory pulmonary response to intraperitoneal LPS in rats - PMC [pmc.ncbi.nlm.nih.gov]